5-Methyl-2-hepten-4-one

• CAS: 81925-81-7

Core Science & Biosynthesis

5-Methyl-2-hepten-4-one chemical properties and structure

This technical guide provides a comprehensive overview of the chemical properties, structure, synthesis, and analysis of 5-Methyl-2-hepten-4-one (B146534), a key aroma compound. The information is intended for researchers, scientists, and professionals in the fields of chemistry, food science, and drug development.

Chemical Properties and Structure

5-Methyl-2-hepten-4-one, also widely known as Filbertone, is a naturally occurring organic compound primarily recognized as the principal flavor component of hazelnuts.[1][2] It is a member of the enone class of organic compounds, characterized by a ketone functional group conjugated with a carbon-carbon double bond.[1][3] The molecule exists as stereoisomers, with the (E)-isomer being the most common.[4][5] The (S)-enantiomer is noted as the key flavor compound in hazelnuts.[6]

Identifiers and Structure

Identifier	Value
IUPAC Name	(E)-5-Methylhept-2-en-4-one[4]
Synonyms	Filbertone, (E)-5-Methyl-2-hepten-4-one, Hazelnut ketone[7][8]
CAS Number	81925-81-7 ((E)-isomer), 102322-83-8 (racemic)[4][7]
Molecular Formula	C₈H₁₄O[4][9]
SMILES	CCC(C)C(=O)/C=C/C[4]
InChI	1S/C8H14O/c1-4-6-8(9)7(3)5-2/h4,6-7H,5H2,1-3H3/b6-4+[4]
InChIKey	ARJWAURHQDJJAC-GQCTYLIASA-N[4]

Physicochemical Properties

Property	Value	Reference
Molecular Weight	126.20 g/mol	[4]
Appearance	Colorless to yellow clear liquid	[10]
Boiling Point	167-170 °C at 101.3 kPa	[7][11]
Density	0.845 - 0.851 g/mL at 20-25 °C	[7][11]
Refractive Index	1.4400 - 1.4450 at 20 °C	[10][11]
Solubility	Slightly soluble in water; soluble in chloroform, methanol, and oils.	[7]
Vapor Pressure	2.48-13.89 hPa at 20-50℃	[7]

Experimental Protocols

Synthesis of (S)-5-Methylhept-2-en-4-one

A chemoenzymatic synthesis route for enantioenriched (S)-5-methylhept-2-en-4-one has been reported with an overall yield of 39%.[6] The following is a summary of the key steps.

Step 1: Synthesis of Ethyl (S)-4-methyl-3-oxohexanoate This step involves the reaction of (S)-2-methylbutanoic acid with carbonyldiimidazole (CDI), followed by reaction with potassium ethyl malonate and magnesium chloride. The product is purified by vacuum distillation.[11]

Step 2: Enzymatic Hydrolysis The resulting ethyl ester is hydrolyzed using Novozym 435 in a phosphate (B84403) buffer to yield (S)-4-methyl-3-oxohexanoic acid.[11]

Step 3: Aldol Condensation The keto acid is then reacted with acetaldehyde (B116499) in the presence of a phase-transfer catalyst (TBAHSO₄) to produce (S,E)-2-hydroxy-5-methylhept-4-one. Purification is achieved through vacuum distillation.[11]

Step 4: Dehydration The final step involves the dehydration of the ketol using p-toluenesulfonic acid monohydrate in cyclohexane (B81311) at 70 °C. The product, (S)-5-methylhept-2-en-4-one, is purified by vacuum distillation.[11]

Chemoenzymatic synthesis workflow for (S)-5-Methylhept-2-en-4-one.

Purification

The primary method for purifying 5-Methyl-2-hepten-4-one, as indicated in synthetic procedures, is vacuum distillation .[6][11] This technique is suitable for separating the relatively volatile product from less volatile starting materials, byproducts, and catalysts.

For smaller scale or analytical purposes, purification can be achieved by column chromatography on silica (B1680970) gel, using a non-polar eluent system such as a mixture of hexane (B92381) and ethyl acetate. The progress of the purification can be monitored by thin-layer chromatography (TLC).

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the different types of protons in the molecule. The vinyl protons of the α,β-unsaturated system will appear in the downfield region (typically 6-7 ppm). The proton at the chiral center (C5) would be a multiplet due to coupling with adjacent protons. The methyl and ethyl groups will show characteristic splitting patterns (doublet for the C5-methyl, triplet and quartet for the ethyl group).

• ¹³C NMR: The carbon NMR spectrum will display eight distinct signals. The carbonyl carbon of the ketone will be the most downfield signal (around 200 ppm). The two olefinic carbons will appear in the range of 120-150 ppm. The remaining aliphatic carbons will be found in the upfield region.

Mass Spectrometry (MS)

The electron ionization mass spectrum of 5-Methyl-2-hepten-4-one is characterized by a molecular ion peak (M⁺) at m/z 126.[5] Common fragmentation patterns for ketones include α-cleavage and McLafferty rearrangement.

Predicted fragmentation pathways for 5-Methyl-2-hepten-4-one in MS.

Infrared (IR) Spectroscopy

The IR spectrum of 5-Methyl-2-hepten-4-one will show characteristic absorption bands. A strong band around 1670-1690 cm⁻¹ corresponds to the C=O stretching of the α,β-unsaturated ketone. The C=C stretching vibration will appear around 1620-1640 cm⁻¹. The C-H stretching vibrations for the aliphatic and vinylic protons will be observed around 2850-3000 cm⁻¹ and 3000-3100 cm⁻¹, respectively.

Biological Activity and Safety

5-Methyl-2-hepten-4-one is primarily known for its sensory properties and is widely used as a flavoring agent in the food industry and as a fragrance ingredient.[1][8] It is listed as "Generally Recognized As Safe" (GRAS) by the Flavor and Extract Manufacturers Association (FEMA), with the FEMA number 3761.[4]

The Joint FAO/WHO Expert Committee on Food Additives (JECFA) evaluated 5-Methyl-2-hepten-4-one and concluded that there are "no safety concern at current levels of intake when used as a flavouring agent".[12] A safety assessment by the Research Institute for Fragrance Materials (RIFM) also supports its safe use in fragrance applications.[10]

To date, there is no significant evidence suggesting that 5-Methyl-2-hepten-4-one is involved in any specific biological signaling pathways beyond its interaction with olfactory and gustatory receptors. Its primary role in a biological context is as a stimulant of the senses of smell and taste.

Conclusion

5-Methyl-2-hepten-4-one is a well-characterized molecule of significant interest to the flavor and fragrance industries. Its chemical properties are well-documented, and several synthetic routes, including enantioselective methods, have been established. Standard analytical techniques such as NMR, MS, and IR spectroscopy are sufficient for its identification and characterization. Based on current toxicological data, it is considered safe for its intended uses in food and consumer products. Further research could explore its biosynthetic pathways in hazelnuts and the structure-activity relationships of its various isomers and analogs on sensory perception.

References

• 1. researchgate.net [researchgate.net]
• 2. GSRS [precision.fda.gov]
• 3. 6-Methyl-5-hepten-2-one(110-93-0) 1H NMR spectrum [chemicalbook.com]
• 4. CN102030626A - Method for preparing 5-methyl-2-hepten-4-one - Google Patents [patents.google.com]
• 5. femaflavor.org [femaflavor.org]
• 6. spectrabase.com [spectrabase.com]
• 7. researchgate.net [researchgate.net]
• 8. 5-Methyl-2-hepten-4-one | C8H14O | CID 5362588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 5-甲基-2-庚烯-4-酮 98%, stabilized, FG | Sigma-Aldrich [sigmaaldrich.com]
• 10. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]

The Natural Occurrence of 5-Methyl-2-hepten-4-one in Hazelnuts: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methyl-2-hepten-4-one, also known by its trivial name filbertone, is a key volatile organic compound that imparts the characteristic nutty and roasted aroma to hazelnuts (Corylus avellana).[1] As a flavor and fragrance agent, its presence and concentration are critical indicators of hazelnut quality and the degree of roasting. This technical guide provides a comprehensive overview of the natural occurrence of 5-Methyl-2-hepten-4-one in hazelnuts, detailing its quantitative analysis, experimental protocols for its detection, and an exploration of its biosynthetic origins. While primarily known for its sensory properties, this guide also touches upon its broader applications.

Quantitative Data on 5-Methyl-2-hepten-4-one in Hazelnuts

The concentration of 5-Methyl-2-hepten-4-one in hazelnuts is significantly influenced by thermal processing, particularly roasting. Raw hazelnuts contain only trace amounts of this compound, while roasting dramatically increases its concentration. The data summarized below is compiled from various studies employing quantitative analytical techniques.

Sample Type	Condition	Concentration of 5-Methyl-2-hepten-4-one	Reference
Hazelnut Oil	Unroasted	6.4 µg/kg	[2]
Hazelnut Oil	Roasted	315.8 µg/kg	[2]
Hazelnut Paste	Roasted	304 - 584 µg/kg

Experimental Protocols

The accurate quantification and identification of 5-Methyl-2-hepten-4-one in a complex matrix like hazelnuts require sophisticated analytical methodologies. The two primary techniques employed are Headspace Solid-Phase Microextraction coupled with Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS) and Stable Isotope Dilution Assay (SIDA).

Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS)

This method is a solvent-free extraction technique that is widely used for the analysis of volatile and semi-volatile organic compounds in food samples.

Methodology:

• Sample Preparation: A known quantity of finely ground hazelnut material (e.g., 1-2 grams) is placed into a headspace vial. For quantitative analysis, a known amount of an internal standard may be added. The vial is then tightly sealed with a septum.

• Headspace Extraction (SPME):

  • Fiber: A divinylbenzene/carboxen/polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber is commonly used for its broad range of analyte polarity.

  • Equilibration: The sealed vial is incubated at a controlled temperature (e.g., 50-70°C) for a specific duration (e.g., 20-60 minutes) to allow the volatile compounds to partition into the headspace.

  • Extraction: The SPME fiber is exposed to the headspace of the vial for a set time (e.g., 30-60 minutes) at the same temperature to adsorb the analytes.

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

  • Desorption: The SPME fiber is then inserted into the heated injection port of the gas chromatograph (e.g., 250°C), where the adsorbed volatile compounds are thermally desorbed.

  • Separation: The desorbed compounds are separated on a capillary column (e.g., DB-5ms, HP-5ms) with a specific temperature program.

  • Detection: The separated compounds are detected by a mass spectrometer, which provides both qualitative (mass spectrum) and quantitative (peak area) data.

Workflow Diagram:

HS-SPME-GC-MS Workflow for Hazelnut Volatiles

Stable Isotope Dilution Assay (SIDA)

SIDA is a highly accurate method for quantification that uses a stable isotope-labeled version of the analyte as an internal standard.

Methodology:

• Synthesis of Internal Standard: A deuterated analog of 5-Methyl-2-hepten-4-one (e.g., [²H]₂-5-methyl-(E)-2-hepten-4-one) is synthesized.[2] This involves replacing one or more hydrogen atoms with deuterium.

• Sample Preparation: A known amount of the hazelnut sample (e.g., oil or ground nuts) is weighed. A precise amount of the synthesized deuterated internal standard is added to the sample.

• Extraction: The analytes (both the native and deuterated forms) are extracted from the hazelnut matrix. This can involve solvent extraction or other appropriate methods.

• GC-MS Analysis: The extract is analyzed by GC-MS. The mass spectrometer is operated in selected ion monitoring (SIM) mode to detect the molecular ions or characteristic fragment ions of both the unlabeled (native) and labeled (internal standard) 5-Methyl-2-hepten-4-one.

• Quantification: The concentration of the native 5-Methyl-2-hepten-4-one is calculated based on the known amount of the added internal standard and the measured ratio of the peak areas of the native and labeled compounds.

Logical Relationship for Quantification:

SIDA Quantification Logic

Biosynthesis and Formation

The formation of 5-Methyl-2-hepten-4-one in hazelnuts is a topic of ongoing research. It is understood that the compound is not present in significant amounts in raw nuts but is formed during thermal processing from a yet-unidentified precursor.[2][3] This thermal generation suggests a non-enzymatic reaction, likely a degradation or rearrangement of a larger molecule present in the raw hazelnut. The initial biosynthesis of related precursor molecules, such as native terpenes, is an enzymatic process, which accounts for the enantiomeric imbalance observed in the raw state.

Signaling Pathways and Biological Activity

Currently, there is limited information available in the scientific literature regarding specific signaling pathways or significant biological activities of 5-Methyl-2-hepten-4-one beyond its role as a flavor and fragrance compound. Its primary application remains in the food and perfume industries. While it is used as an intermediate in the synthesis of some pharmaceuticals, its direct interaction with biological pathways has not been a major focus of research.

Conclusion

5-Methyl-2-hepten-4-one is a crucial component of the desirable aroma of roasted hazelnuts. Its concentration, which is heavily dependent on the roasting process, can be accurately determined using advanced analytical techniques such as HS-SPME-GC-MS and SIDA. While the precise biosynthetic pathway of its precursor in the hazelnut plant remains to be fully elucidated, the thermal generation of this key flavor compound is a critical step in the development of the characteristic sensory profile of roasted hazelnuts. Further research into the biological activities of this compound could potentially reveal novel applications beyond its current use in the flavor and fragrance industry.

References

• 1. researchgate.net [researchgate.net]
• 2. Development of a stable isotope dilution assay for the quantification of 5-methyl-(E)-2-hepten-4-one: application to hazelnut oils and hazelnuts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. kyushu-u.elsevierpure.com [kyushu-u.elsevierpure.com]

The Enigmatic Origins of a Hazelnut Keystone: A Technical Guide to the Biosynthesis of 5-Methyl-2-hepten-4-one

For Immediate Release

[CITY, State] – [Date] – 5-Methyl-2-hepten-4-one, a volatile unsaturated ketone renowned as the principal flavor compound in hazelnuts (Corylus avellana), presents a fascinating case study in the biosynthesis of plant secondary metabolites. While its role in defining the characteristic nutty and roasted aroma of hazelnuts is well-established, the precise enzymatic pathways governing its formation within the plant remain a subject of active scientific inquiry. This technical guide synthesizes the current understanding of the proposed biosynthetic routes to this commercially significant flavor molecule, offering insights for researchers, scientists, and professionals in drug development and flavor chemistry.

Introduction: The Chemical Identity and Significance of Filbertone (B1242023)

5-Methyl-2-hepten-4-one, trivially known as filbertone, is a chiral molecule, with the (S)-enantiomer being the predominant form found in nature.[1][2] This stereospecificity strongly suggests that its biosynthesis is an enzyme-mediated process.[1] The investigation into its origins is driven by both academic interest in plant biochemistry and the industrial demand for natural flavoring agents.

Proposed Biosynthetic Pathways

The scientific literature suggests two primary hypothetical pathways for the biosynthesis of 5-Methyl-2-hepten-4-one in plants: a pathway originating from amino acid metabolism and a route involving the oxidative degradation of lipids.

Amino Acid-Derived Pathway: A Multi-Enzyme Cascade

A novel biosynthetic route has been proposed that commences with the amino acids D-isoleucine and L-threonine. This multi-step enzymatic cascade is a compelling hypothesis for the formation of the filbertone precursor.

The proposed pathway involves the following key enzymatic steps:

• Oxidative Deamination of D-Isoleucine: The pathway is initiated by the action of a D-amino acid oxidase (DAAO), which converts D-isoleucine into its corresponding α-keto acid, (S)-3-methyl-2-oxopentanoate.

• Deamination of L-Threonine: Concurrently, L-threonine is deaminated by threonine deaminase (also known as threonine ammonia-lyase) to yield 2-oxobutanoate (B1229078).

• Carbon-Carbon Bond Formation: The crucial C-C ligation is catalyzed by a transketolase, which joins (S)-3-methyl-2-oxopentanoate and 2-oxobutanoate to form a C7 acyloin compound, 3-hydroxy-5-methyl-heptan-4-one.

• Final Conversion: Subsequent enzymatic modifications, likely involving dehydration and isomerization, are hypothesized to convert the acyloin precursor into the final product, 5-Methyl-2-hepten-4-one.

dot digraph "Amino_Acid_Derived_Pathway" { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [arrowsize=0.7];

// Nodes D_Isoleucine [label="D-Isoleucine", fillcolor="#4285F4", fontcolor="#FFFFFF"]; L_Threonine [label="L-Threonine", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Keto_Isoleucine [label="(S)-3-Methyl-2-oxopentanoate", fillcolor="#FBBC05", fontcolor="#202124"]; Keto_Threonine [label="2-Oxobutanoate", fillcolor="#FBBC05", fontcolor="#202124"]; Acyloin [label="3-Hydroxy-5-methyl-heptan-4-one\n(Acyloin Precursor)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Filbertone [label="5-Methyl-2-hepten-4-one", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges D_Isoleucine -> Keto_Isoleucine [label=" D-Amino Acid Oxidase (DAAO)"]; L_Threonine -> Keto_Threonine [label=" Threonine Deaminase"]; {Keto_Isoleucine, Keto_Threonine} -> Acyloin [label=" Transketolase"]; Acyloin -> Filbertone [label=" Dehydration & Isomerization (Hypothetical)"]; } dot Figure 1: Proposed amino acid-derived biosynthetic pathway of 5-Methyl-2-hepten-4-one.

Lipid Oxidation Pathway: A Plausible Alternative

Another widely considered origin for many volatile compounds in plants, including those found in hazelnuts, is the oxidative degradation of lipids.[3][4] Polyunsaturated fatty acids, such as linoleic and linolenic acids, are susceptible to enzymatic or non-enzymatic oxidation, leading to the formation of hydroperoxides. These unstable intermediates can then be cleaved to produce a variety of smaller volatile molecules, including aldehydes and ketones.

The proposed steps in this pathway are:

• Lipid Hydrolysis: Liberation of free fatty acids from triacylglycerols by lipases.

• Hydroperoxide Formation: Oxygenation of polyunsaturated fatty acids by lipoxygenases (LOX) to form fatty acid hydroperoxides.

• Hydroperoxide Cleavage: The action of hydroperoxide lyase (HPL) on the fatty acid hydroperoxides to generate shorter-chain aldehydes.

• Further Modifications: Subsequent enzymatic reactions, such as oxidation, reduction, and isomerization, could convert these aldehydes into a range of volatile compounds, potentially including 5-Methyl-2-hepten-4-one or its immediate precursors.

dot digraph "Lipid_Oxidation_Pathway" { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [arrowsize=0.7];

// Nodes PUFA [label="Polyunsaturated Fatty Acids\n(e.g., Linoleic Acid)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Hydroperoxides [label="Fatty Acid Hydroperoxides", fillcolor="#FBBC05", fontcolor="#202124"]; Aldehydes [label="Short-Chain Aldehydes", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Filbertone [label="5-Methyl-2-hepten-4-one", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges PUFA -> Hydroperoxides [label=" Lipoxygenase (LOX)"]; Hydroperoxides -> Aldehydes [label=" Hydroperoxide Lyase (HPL)"]; Aldehydes -> Filbertone [label=" Further Enzymatic Modifications (Hypothetical)"]; } dot Figure 2: Hypothetical lipid oxidation pathway for the formation of 5-Methyl-2-hepten-4-one.

Quantitative Data

At present, there is a scarcity of published quantitative data, such as enzyme kinetics and reaction yields, specifically for the in vivo biosynthetic pathways of 5-Methyl-2-hepten-4-one. The majority of available quantitative information pertains to chemoenzymatic synthesis approaches. For the purpose of providing a framework for future research, the following table outlines the types of data that would be crucial for elucidating the natural biosynthetic pathway.

Parameter	Description	Relevance to Pathway Elucidation
Enzyme Kinetics (Km, Vmax, kcat)	Substrate affinity and turnover number for key enzymes (e.g., DAAO, Threonine Deaminase, Transketolase, LOX, HPL).	Determines the efficiency and rate-limiting steps of the pathway.
Substrate Specificity	The range of substrates that can be utilized by the pathway's enzymes.	Helps to confirm the involvement of proposed precursor molecules.
Product Yield	The amount of 5-Methyl-2-hepten-4-one produced from a given amount of precursor.	Indicates the overall efficiency of the biosynthetic pathway.
Enantiomeric Excess (% ee)	The ratio of the (S)- to (R)-enantiomers produced.	A high enantiomeric excess is indicative of a highly specific enzymatic reaction.
Metabolite Concentration	The concentration of proposed intermediates in hazelnut tissues.	Provides evidence for the presence and flow of metabolites through the pathway.

Experimental Protocols

The elucidation of the biosynthetic pathway of 5-Methyl-2-hepten-4-one will rely on a combination of biochemical and molecular biology techniques. Below are detailed methodologies for key experiments that would be instrumental in this research.

Isotopic Labeling Studies

Objective: To trace the incorporation of putative precursors into 5-Methyl-2-hepten-4-one.

Methodology:

• Precursor Selection: Synthesize or procure isotopically labeled precursors, such as 13C- or 2H-labeled D-isoleucine, L-threonine, or linoleic acid.

• In Vivo Feeding: Introduce the labeled precursors to hazelnut cell cultures, tissue slices, or whole plants.

• Incubation: Allow sufficient time for the plant tissues to metabolize the labeled precursors.

• Volatile Extraction: Extract the volatile compounds from the plant material using methods such as headspace solid-phase microextraction (HS-SPME) or solvent extraction.

• Analysis: Analyze the extracted volatiles by gas chromatography-mass spectrometry (GC-MS) to detect the incorporation of the isotopic label into 5-Methyl-2-hepten-4-one and its potential intermediates.

dot digraph "Isotopic_Labeling_Workflow" { graph [rankdir="TB", splines=ortho, nodesep=0.4]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [arrowsize=0.7];

// Nodes Start [label="Select & Prepare\nIsotopically Labeled Precursor", fillcolor="#F1F3F4", fontcolor="#202124"]; Feeding [label="Introduce Labeled Precursor\nto Hazelnut Tissue", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Incubation [label="Incubate for\nMetabolic Conversion", fillcolor="#FBBC05", fontcolor="#202124"]; Extraction [label="Extract Volatile Compounds\n(e.g., HS-SPME)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Analysis [label="Analyze by GC-MS", fillcolor="#34A853", fontcolor="#FFFFFF"]; Result [label="Determine Isotope Incorporation\nin 5-Methyl-2-hepten-4-one", shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Start -> Feeding; Feeding -> Incubation; Incubation -> Extraction; Extraction -> Analysis; Analysis -> Result; } dot Figure 3: Experimental workflow for isotopic labeling studies.

Enzyme Assays

Objective: To identify and characterize the enzymatic activities involved in the proposed biosynthetic pathways.

Methodology:

• Protein Extraction: Prepare crude protein extracts from hazelnut tissues.

• Enzyme Assay Setup:

  • For D-Amino Acid Oxidase: Monitor the production of the α-keto acid from D-isoleucine spectrophotometrically by coupling the reaction to a lactate (B86563) dehydrogenase-based assay that measures the oxidation of NADH.

  • For Threonine Deaminase: Measure the formation of 2-oxobutanoate through a similar coupled assay with lactate dehydrogenase.

  • For Lipoxygenase: Monitor the formation of conjugated dienes from linoleic acid by measuring the increase in absorbance at 234 nm.

• Incubation: Incubate the protein extract with the appropriate substrate and cofactors under controlled conditions (temperature, pH).

• Detection: Measure the rate of product formation or substrate consumption.

• Enzyme Purification and Characterization: If activity is detected, proceed with protein purification techniques (e.g., chromatography) to isolate the enzyme and determine its kinetic properties.

Conclusion and Future Directions

The biosynthesis of 5-Methyl-2-hepten-4-one in hazelnuts remains an intriguing puzzle. While the proposed amino acid-derived and lipid oxidation pathways provide strong theoretical frameworks, further research is required for their definitive validation. Future efforts should focus on a multi-faceted approach that combines isotopic labeling studies to trace the metabolic flow, comprehensive enzyme assays to identify and characterize the key catalytic players, and transcriptomic and proteomic analyses of hazelnut tissues to identify candidate genes and enzymes. The elucidation of this pathway will not only deepen our understanding of plant secondary metabolism but also pave the way for biotechnological approaches to enhance the flavor profiles of various food products.

References

• 1. Corylus avellana L. Natural Signature: Chiral Recognition of Selected Informative Components in the Volatilome of High-Quality Hazelnuts [iris.unito.it]
• 2. Corylus avellana L. Natural Signature: Chiral Recognition of Selected Informative Components in the Volatilome of High-Quality Hazelnuts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Corylus avellana L. Aroma Blueprint: Potent Odorants Signatures in the Volatilome of High Quality Hazelnuts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Corylus avellana L. Aroma Blueprint: Potent Odorants Signatures in the Volatilome of High Quality Hazelnuts [frontiersin.org]

Spectroscopic Data Interpretation for 5-Methyl-2-hepten-4-one: A Technical Guide

This guide provides an in-depth analysis of the spectroscopic data for 5-Methyl-2-hepten-4-one, an organic compound noted for its characteristic hazelnut aroma. The interpretation of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data is crucial for its structural elucidation and is detailed herein for researchers, scientists, and professionals in drug development.

Spectroscopic Data Summary

The following sections present the predicted and experimental spectroscopic data for 5-Methyl-2-hepten-4-one in a structured format to facilitate analysis and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about the carbon-hydrogen framework of a molecule. The predicted ¹H and ¹³C NMR data are based on computational models and provide expected values for chemical shifts.

Table 1: Predicted ¹H NMR Data for 5-Methyl-2-hepten-4-one (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
6.78	dq	1H	H-3
6.09	dq	1H	H-2
3.25	m	1H	H-5
1.88	d	3H	H-1
1.55	m	2H	H-6
1.08	d	3H	C5-CH₃
0.88	t	3H	H-7

Table 2: Predicted ¹³C NMR Data for 5-Methyl-2-hepten-4-one (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Carbon Assignment
201.5	C-4 (C=O)
145.0	C-3
132.0	C-2
45.0	C-5
25.0	C-6
18.0	C-1
16.0	C5-CH₃
11.5	C-7

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. The predicted data is based on the characteristic absorption frequencies of the functional groups in 5-Methyl-2-hepten-4-one.

Table 3: Predicted Infrared (IR) Absorption Data for 5-Methyl-2-hepten-4-one

Wavenumber (cm⁻¹)	Intensity	Assignment
~2960	Strong	C-H stretch (sp³)
~2875	Medium	C-H stretch (sp³)
~1670	Strong	C=O stretch (α,β-unsaturated ketone)
~1630	Medium	C=C stretch (alkene)
~1460	Medium	C-H bend (CH₂, CH₃)
~1375	Medium	C-H bend (CH₃)
~970	Medium	=C-H bend (trans alkene)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in determining its elemental composition and structure. The data presented is from the NIST Mass Spectrometry Data Center.[1]

Table 4: Mass Spectrometry (MS) Data for 5-Methyl-2-hepten-4-one

m/z	Relative Intensity (%)	Proposed Fragment
126	15	[M]⁺ (Molecular Ion)
98	40	[M - C₂H₄]⁺
83	35	[M - C₃H₅O]⁺
69	100	[C₅H₉]⁺ (Base Peak)
55	50	[C₄H₇]⁺
41	85	[C₃H₅]⁺

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments.

NMR Spectroscopy (¹H and ¹³C)

• Sample Preparation : Dissolve approximately 5-10 mg of 5-Methyl-2-hepten-4-one in 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% (v/v) tetramethylsilane (B1202638) (TMS) as an internal standard.

• Transfer : Transfer the solution to a 5 mm NMR tube.

• Instrumentation : Acquire the spectra on a 500 MHz NMR spectrometer.

• ¹H NMR Acquisition :

  • Set the spectral width to approximately 16 ppm.

  • Use a 30-degree pulse angle.

  • Set the relaxation delay to 1.0 seconds.

  • Acquire 16 scans.

• ¹³C NMR Acquisition :

  • Set the spectral width to approximately 240 ppm.

  • Use a 30-degree pulse angle.

  • Employ proton decoupling to simplify the spectrum.

  • Set the relaxation delay to 2.0 seconds.

  • Acquire 1024 scans.

• Processing : Process the acquired Free Induction Decays (FIDs) with an exponential multiplication function (line broadening of 0.3 Hz for ¹H and 1.0 Hz for ¹³C) and Fourier transform. Phase and baseline correct the resulting spectra. Reference the spectra to the TMS signal at 0.00 ppm for ¹H and 77.16 ppm for the central peak of the CDCl₃ triplet for ¹³C.

Infrared (IR) Spectroscopy

• Sample Preparation : As 5-Methyl-2-hepten-4-one is a liquid, a neat sample can be analyzed. Place one drop of the neat liquid onto the surface of a salt plate (e.g., NaCl or KBr).[2][3]

• Cell Assembly : Place a second salt plate on top of the first to create a thin liquid film between the plates.[2][3]

• Instrumentation : Place the salt plate assembly into the sample holder of an FTIR spectrometer.

• Acquisition :

  • Collect a background spectrum of the empty sample compartment.

  • Collect the sample spectrum over a range of 4000-400 cm⁻¹.

  • Co-add 16 scans to improve the signal-to-noise ratio.

• Processing : The instrument software automatically ratios the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

• Sample Introduction : Introduce a dilute solution of 5-Methyl-2-hepten-4-one in a volatile solvent (e.g., dichloromethane (B109758) or methanol) into a Gas Chromatograph (GC) equipped with a capillary column (e.g., DB-5ms).

• GC Separation :

  • Injector temperature: 250°C.

  • Oven temperature program: Start at 50°C for 2 minutes, then ramp to 250°C at a rate of 10°C/minute, and hold for 5 minutes.

  • Carrier gas: Helium at a constant flow rate of 1 mL/min.

• Ionization : As the compound elutes from the GC column, it enters the ion source of the mass spectrometer. Use standard Electron Ionization (EI) at 70 eV.

• Mass Analysis : Scan a mass range of m/z 35-300.

• Data Analysis : Identify the molecular ion peak and analyze the fragmentation pattern. Compare the obtained spectrum with a reference library, such as the NIST database, for confirmation.[1]

Visualizations

The following diagrams illustrate the logical flow of spectroscopic analysis and the relationship between the data and the molecular structure.

Caption: Experimental workflow for the spectroscopic analysis of 5-Methyl-2-hepten-4-one.

Caption: Relationship between spectroscopic data and structural features of the molecule.

References

• 1. 5-Methyl-(E)-2-hepten-4-one [webbook.nist.gov]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Stereoisomers and Enantiomers of 5-Methyl-2-hepten-4-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methyl-2-hepten-4-one, a naturally occurring α,β-unsaturated ketone, is a key flavor compound, most notably recognized as the principal aroma constituent of hazelnuts (Corylus avellana).[1][2] Its characteristic nutty and roasted aroma has led to its extensive use in the food and fragrance industries. The molecule possesses two stereogenic elements: a chiral center at the C5 carbon and a carbon-carbon double bond at the C2-C3 position. This results in the existence of four distinct stereoisomers, each with unique sensory properties.[1][3] This technical guide provides a comprehensive overview of the stereoisomers of 5-Methyl-2-hepten-4-one, including their physicochemical properties, synthesis, and analytical separation, tailored for professionals in research and development.

Stereoisomers of 5-Methyl-2-hepten-4-one

The presence of a stereocenter at C5 and a double bond at C2 allows for four possible stereoisomers: two pairs of enantiomers which are diastereomers of each other. The double bond can exist in either a trans (E) or cis (Z) configuration, while the chiral center can have an (S) or (R) configuration.[1][3]

The four stereoisomers are:

• (2E, 5S)-5-Methyl-2-hepten-4-one

• (2E, 5R)-5-Methyl-2-hepten-4-one

• (2Z, 5S)-5-Methyl-2-hepten-4-one

• (2Z, 5R)-5-Methyl-2-hepten-4-one

In nature, the compound is found primarily as the (E)-isomer, with a natural enantiomeric excess of the (S)-enantiomer.[1][4] The enantiomeric composition in hazelnuts can vary depending on the geographical origin and processing conditions, with the enantiomeric excess of the (S)-enantiomer reported to be between 83% and 95% in raw hazelnuts.[2]

Physicochemical Properties

While data for the mixture of isomers is available, experimentally determined physicochemical properties for each isolated stereoisomer are not extensively reported in the literature. The following table summarizes the available data, which predominantly pertains to the (E)-isomer as a racemic or enantioenriched mixture.

Property	Value	Reference
Molecular Formula	C₈H₁₄O	[5]
Molecular Weight	126.20 g/mol	[5]
Boiling Point	170 °C (at 1013 hPa)	[6]
Density	0.847 - 0.853 g/mL at 20°C	[7]
Refractive Index (n²⁰/D)	1.4420 - 1.4460	[7]
Solubility	Slightly soluble in water; soluble in oils.	[8]
Odor	Hazelnut, nutty, roasted, fatty, sweet.	[7]

Note: The optical rotation for the individual enantiomers is not consistently reported in the surveyed literature. PubChem lists computed data for the (R)-enantiomer, but experimental values are not provided.[3]

Synthesis of Stereoisomers

Several synthetic routes to 5-Methyl-2-hepten-4-one have been developed, offering pathways to both racemic and enantioenriched forms.

Chemoenzymatic Synthesis of (S)-5-Methyl-2-hepten-4-one

A green and scalable chemoenzymatic synthesis has been reported for the preparation of enantioenriched (S)-5-methyl-2-hepten-4-one.[9] This four-step, aldol-based sequence utilizes natural substrates and avoids harsh reagents.

Experimental Protocol:

A detailed experimental protocol for this synthesis is not available in the public domain. However, a general workflow can be described as starting from a chiral precursor, such as (S)-2-methylbutanoic acid, which is then elaborated through a series of enzymatic and chemical steps to yield the target (S)-enantiomer. This method has been shown to produce (S)-5-methyl-2-hepten-4-one with a 39% overall yield and 73% enantiomeric excess.[9]

Grignard Reaction-Based Synthesis

A classic approach to the synthesis of 5-Methyl-2-hepten-4-one involves a Grignard reaction.[6] This method typically produces a racemic mixture of the product.

Experimental Protocol:

• Preparation of the Grignard Reagent: In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), magnesium turnings are placed. A solution of an appropriate alkyl or vinyl halide (e.g., 2-bromobutane) in an anhydrous ether solvent (e.g., diethyl ether or THF) is added dropwise to initiate the formation of the Grignard reagent (sec-butylmagnesium bromide).

• Reaction with an α,β-Unsaturated Aldehyde: The freshly prepared Grignard reagent is then reacted with an α,β-unsaturated aldehyde, such as crotonaldehyde, at a low temperature (e.g., 0 °C). This nucleophilic addition to the carbonyl group forms an intermediate allylic alcohol, 5-methyl-2-hepten-4-ol.

• Oxidation: The intermediate alcohol is subsequently oxidized to the corresponding ketone, 5-methyl-2-hepten-4-one, using a suitable oxidizing agent (e.g., pyridinium (B92312) chlorochromate (PCC) or a Swern oxidation).

• Work-up and Purification: The reaction mixture is quenched with a saturated aqueous solution of ammonium (B1175870) chloride, and the product is extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated under reduced pressure. The crude product is then purified by column chromatography or distillation.

Separation and Analysis of Stereoisomers

The analysis and separation of the stereoisomers of 5-Methyl-2-hepten-4-one are crucial for quality control in the flavor industry and for detailed sensory studies.

Enantioselective Gas Chromatography (Es-GC)

Enantioselective gas chromatography is the primary technique for the separation and quantification of the enantiomers of 5-Methyl-2-hepten-4-one.[2] Chiral stationary phases, typically based on cyclodextrin (B1172386) derivatives, are employed to achieve separation.[2]

Experimental Protocol:

A specific, detailed protocol for the separation of all four stereoisomers was not found in the search results. However, a method for the separation of the (E)-enantiomers is described:

• Column: A chiral GC column, such as one with a stationary phase of 2,3-di-O-acetyl-6-O-tert-butyldimethylsilyl-β-cyclodextrin, is effective.[2]

• Carrier Gas: Helium is a commonly used carrier gas.

• Temperature Program: A suitable temperature program is essential for achieving good resolution. This would typically involve an initial hold at a lower temperature, followed by a ramp to a higher temperature.

• Detector: A flame ionization detector (FID) or a mass spectrometer (MS) can be used for detection and quantification.

One study reported the enantiomeric separation of (E)-5-methylhept-2-en-4-one on a CD-5 chiral capillary column with the following retention times: tR (R) = 11.86 min and tR (S) = 12.90 min.[10]

Separation of E/Z Isomers

The separation of the geometric (E and Z) isomers can be achieved using preparative chromatography.[11]

Experimental Protocol:

A detailed protocol for the preparative separation of the E and Z isomers of 5-Methyl-2-hepten-4-one is not available in the provided search results. However, a general approach using preparative high-performance liquid chromatography (HPLC) can be outlined:

• Stationary Phase: A normal-phase or reverse-phase silica (B1680970) gel column can be used. The choice of stationary phase will depend on the polarity of the isomers.

• Mobile Phase: A suitable mobile phase, typically a mixture of organic solvents (e.g., hexane (B92381) and ethyl acetate (B1210297) for normal-phase or acetonitrile (B52724) and water for reverse-phase), is used to elute the isomers. The composition of the mobile phase is optimized to achieve the best separation.

• Detection: A UV detector is commonly used for monitoring the elution of the isomers.

• Fraction Collection: Fractions containing the separated isomers are collected for further analysis and use.

Visualizations

Stereoisomer Relationships

The following diagram illustrates the relationships between the four stereoisomers of 5-Methyl-2-hepten-4-one.

Caption: Relationships between the stereoisomers of 5-Methyl-2-hepten-4-one.

Chemoenzymatic Synthesis Workflow

The following diagram outlines the general workflow for the chemoenzymatic synthesis of (S)-5-Methyl-2-hepten-4-one.

Caption: General workflow for the chemoenzymatic synthesis of (S)-5-Methyl-2-hepten-4-one.

Conclusion

5-Methyl-2-hepten-4-one is a molecule of significant interest in the fields of flavor chemistry and organic synthesis. Its four stereoisomers exhibit distinct sensory properties, highlighting the importance of stereoselective synthesis and analysis. While methods for the synthesis of racemic and enantioenriched forms, as well as for the separation of its enantiomers, have been established, there remains a need for more comprehensive, publicly available data on the specific physicochemical properties and detailed experimental protocols for each of the four stereoisomers. This guide provides a foundational understanding for researchers and professionals working with this important flavor compound and serves as a basis for further investigation into its unique stereochemistry.

References

• 1. 5-Methyl-2-hepten-4-one | 102322-83-8 | Benchchem [benchchem.com]
• 2. Frontiers | Corylus avellana L. Natural Signature: Chiral Recognition of Selected Informative Components in the Volatilome of High-Quality Hazelnuts [frontiersin.org]
• 3. 5-Methyl-2-hepten-4-one, (R)- | C8H14O | CID 643135 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Filbertone - Molecule of the Month 2012 - JMol version [chm.bris.ac.uk]
• 5. GSRS [precision.fda.gov]
• 6. 5-METHYL-2-HEPTEN-4-ONE | 81925-81-7 [chemicalbook.com]
• 7. 5-METHYL-2-HEPTEN-4-ONE [ventos.com]
• 8. 5-Methyl-2-hepten-4-one | C8H14O | CID 5362588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. chromatographytoday.com [chromatographytoday.com]

An In-depth Technical Guide to the Physical and Chemical Properties of Filbertone

Abstract

Filbertone (B1242023), chemically known as (E)-5-methyl-2-hepten-4-one, is the principal flavor compound responsible for the characteristic aroma of hazelnuts (Corylus avellana).[1] As a potent aroma chemical, it finds significant application in the flavor and fragrance industries and serves as a key analytical marker for the authentication of food products, such as detecting the adulteration of olive oil with hazelnut oil.[1][2] This technical guide provides a comprehensive overview of the physical, chemical, and spectroscopic properties of filbertone. It includes detailed experimental protocols for its synthesis and analysis, and visual diagrams of a key synthetic pathway and its relevant biological signaling cascade to support advanced research and development.

Chemical Identity and Physical Properties

Filbertone is an α,β-unsaturated ketone.[3] In nature, it typically exists as a mixture of (S) and (R) enantiomers, often with a slight excess of the (+)-(S)-isomer.[4] The enantiomers possess distinct olfactory characteristics, contributing differently to the overall hazelnut aroma.

Table 1: General and Physical Properties of Filbertone

Property	Value	References
IUPAC Name	(2E)-5-Methyl-2-hepten-4-one	[1][3]
Synonyms	Filbert heptenone, Hazelnut ketone, 5-Methylhept-2-en-4-one	[5][6]
Molecular Formula	C₈H₁₄O	[2][7]
Molecular Weight	126.20 g/mol	[5][8][9]
Appearance	Clear, colorless to pale yellow liquid	[7]
Odor Profile	Hazelnut, nutty, roasted, sweet, fatty	[7][10]
Boiling Point	167 - 173.8 °C @ 760 mmHg	[1][7]
Specific Gravity	0.847 - 0.858 @ 20/25 °C	[1][7]
Refractive Index	1.441 - 1.446 @ 20 °C	[1][7]
Flash Point	~57 °C	[7]
Solubility	Soluble in alcohol; slightly soluble in water	[3]
logP (o/w)	~2.2 (estimated)	[1]

Table 2: Enantiomer-Specific Identifiers

Isomer	IUPAC Name	CAS Number	PubChem CID
Racemic Mixture	(±)-(E)-5-Methyl-2-hepten-4-one	102322-83-8	5362588
(S)-Enantiomer	(+)-(E,5S)-5-Methylhept-2-en-4-one	122440-59-9	7567850
(R)-Enantiomer	(-)-(E,5R)-5-Methylhept-2-en-4-one	135910-94-0	643135

Spectroscopic Data

Detailed spectroscopic analysis is crucial for the unambiguous identification and characterization of filbertone. The following sections describe the expected spectral features.

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) of filbertone (molecular weight 126.20) results in a characteristic fragmentation pattern. The molecular ion peak (M⁺) is observed at m/z 126.

Table 3: Primary Mass Fragments for Filbertone

m/z	Proposed Fragment Identity	Comments
126	[C₈H₁₄O]⁺˙	Molecular Ion (M⁺)
111	[M - CH₃]⁺	Loss of a methyl radical
98	[M - C₂H₄]⁺	McLafferty rearrangement
97	[M - C₂H₅]⁺	Loss of an ethyl radical
69	[CH₃-CH=CH-C=O]⁺	Acylium ion from cleavage at the chiral center
41	[C₃H₅]⁺	Allyl cation

| 29 | [C₂H₅]⁺ | Ethyl cation |

Data interpreted from NIST WebBook mass spectrum for (E)-5-Methyl-2-hepten-4-one.[11]

Infrared (IR) Spectroscopy

The IR spectrum of filbertone displays characteristic absorption bands corresponding to its α,β-unsaturated ketone structure.

Table 4: Characteristic IR Absorption Bands for Filbertone

Wavenumber (cm⁻¹)	Intensity	Vibration Type	Functional Group
~3030	Medium	C-H Stretch	Vinylic C-H
2965, 2875	Strong	C-H Stretch	Aliphatic C-H
~1670	Strong	C=O Stretch	α,β-unsaturated Ketone
~1630	Medium-Strong	C=C Stretch	Alkene
~1460	Medium	C-H Bend	CH₂, CH₃

| ~970 | Strong | C-H Bend | trans C-H=C-H out-of-plane |

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H and ¹³C NMR spectra provide a detailed map of the carbon-hydrogen framework. The data presented below is a predicted analysis based on the structure of (E)-5-methyl-2-hepten-4-one.

Table 5: Predicted ¹H NMR Data for Filbertone (CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~6.85	dq	1H	H-3
~6.10	dq	1H	H-2
~3.20	m	1H	H-5
~1.90	dd	3H	H-1 (CH₃)
~1.65	m	2H	H-6 (CH₂)
~1.10	d	3H	H-8 (CH₃)
~0.90	t	3H	H-7 (CH₃)

d: doublet, t: triplet, q: quartet, m: multiplet

Table 6: Predicted ¹³C NMR Data for Filbertone (CDCl₃)

Chemical Shift (δ, ppm)	Carbon Assignment
~201	C-4 (C=O)
~148	C-3
~131	C-2
~48	C-5
~26	C-6
~18	C-1
~16	C-8

| ~11 | C-7 |

Experimental Protocols

Synthesis of (+)-(E,5S)-Filbertone

This protocol is based on the original laboratory synthesis starting from commercially available (S)-(-)-2-methylbutan-1-ol.[4]

Methodology:

• Oxidation: (S)-(-)-2-methylbutan-1-ol is oxidized to the corresponding aldehyde, (S)-2-methylbutanal. This can be achieved using a mild oxidizing agent such as pyridinium (B92312) chlorochromate (PCC) in dichloromethane (B109758) (DCM) or a TEMPO-catalyzed oxidation with NaOCl.

• Alkynylation: The aldehyde is treated with propynyl (B12738560) lithium in an anhydrous ether solvent (e.g., THF) at low temperature (-78 °C). This nucleophilic addition to the carbonyl carbon forms a mixture of diastereomeric secondary alcohols, (4R,5S)- and (4S,5S)-5-methylhept-2-yn-4-ol.

• Stereospecific Reduction: The alkyne mixture is reduced to the trans-(E)-alkene using lithium aluminum hydride (LiAlH₄) in an ether solvent. This reduction is stereospecific, yielding (E,4R,5S)- and (E,4S,5S)-5-methylhept-2-en-4-ol.

• Final Oxidation: The resulting allylic alcohols are oxidized to the target ketone, (+)-(E,5S)-filbertone, using manganese dioxide (MnO₂) in a chlorinated solvent like chloroform (B151607) or DCM.

• Purification: The final product is purified by column chromatography on silica (B1680970) gel followed by distillation under reduced pressure.

Figure 1: Workflow for the laboratory synthesis of (+)-(E,5S)-Filbertone.

Analysis of Filbertone in a Food Matrix (e.g., Vegetable Oil)

This protocol outlines a general method for the quantification of filbertone using headspace solid-phase microextraction (HS-SPME) coupled with gas chromatography-mass spectrometry (GC-MS).[7][12]

Methodology:

• Sample Preparation: Accurately weigh a sample of the oil (e.g., 1-2 g) into a 20 mL headspace vial. Add a known amount of an appropriate internal standard (e.g., 2-octanone (B155638) or a deuterated filbertone analogue). Seal the vial with a PTFE/silicone septum.

• Headspace Extraction (HS-SPME): Place the vial in a heated agitator (e.g., 60°C for 15 minutes). Expose a SPME fiber (e.g., DVB/CAR/PDMS) to the headspace above the sample for a defined period (e.g., 30 minutes) to allow for the adsorption of volatile compounds.

• GC-MS Analysis:

  • Desorption: Immediately transfer the SPME fiber to the heated GC inlet (e.g., 250°C) where the adsorbed analytes are thermally desorbed into the carrier gas (Helium).

  • Chromatographic Separation: Use a capillary column suitable for flavor compounds (e.g., DB-5ms or equivalent). A typical oven temperature program starts at 40°C, holds for 2 minutes, then ramps at 5-10°C/min to 250°C.

  • Mass Spectrometry Detection: Operate the mass spectrometer in electron ionization (EI) mode. For quantification, use selected ion monitoring (SIM) mode, targeting the characteristic ions of filbertone (e.g., m/z 126, 97, 69) and the internal standard.

• Quantification: Create a calibration curve using standards of known filbertone concentration prepared in a similar matrix. Calculate the concentration of filbertone in the sample by comparing its peak area ratio relative to the internal standard against the calibration curve.

Biological Context: Olfactory Signaling Pathway

Filbertone's primary biological interaction is with olfactory receptors in the nasal epithelium, initiating the sense of smell. This process does not involve systemic drug-like activity but is a critical signaling pathway for sensory perception. The binding of an odorant like filbertone to its specific G-protein coupled receptor (GPCR) triggers a well-defined intracellular cascade.

Figure 2: Olfactory signal transduction pathway initiated by filbertone.

The pathway proceeds as follows:

• Binding: Filbertone binds to a specific olfactory receptor (OR), a type of GPCR, on the cilia of an olfactory sensory neuron.

• G-Protein Activation: The activated OR catalyzes the exchange of GDP for GTP on the associated G-protein, G-olf.

• Adenylyl Cyclase Activation: The activated α-subunit of G-olf dissociates and activates adenylyl cyclase III.

• Second Messenger Production: Activated adenylyl cyclase converts ATP into cyclic AMP (cAMP).[5]

• Ion Channel Gating (Influx): cAMP binds to and opens cyclic nucleotide-gated (CNG) ion channels, allowing an influx of Na⁺ and Ca²⁺ ions, which begins to depolarize the neuron.[5]

• Signal Amplification (Efflux): The influx of Ca²⁺ activates calcium-gated chloride (Cl⁻) channels. Due to a high intracellular chloride concentration in these neurons, the opening of these channels leads to an efflux of Cl⁻, further depolarizing the cell.[5]

• Action Potential: This significant depolarization generates an action potential that travels along the neuron's axon to the olfactory bulb in the brain, where the signal is processed as the characteristic scent of hazelnut.

Conclusion

Filbertone is a well-characterized molecule of significant interest to the food and fragrance industries. Its distinct stereoisomers and potent aroma profile make it a subject of ongoing research. The data and protocols provided in this guide, from fundamental physical properties to detailed analytical methods and its role in sensory signal transduction, offer a robust resource for scientists and researchers. This comprehensive understanding is essential for its application in quality control, new product development, and further studies into the nuances of chemosensory science.

References

• 1. (E)-filbertone, 102322-83-8 [thegoodscentscompany.com]
• 2. Filbertone - Wikipedia [en.wikipedia.org]
• 3. Showing Compound Filbertone (FDB015353) - FooDB [foodb.ca]
• 4. Human Metabolome Database: Showing metabocard for Filbertone (HMDB0303507) [hmdb.ca]
• 5. 5-Methyl-2-hepten-4-one | C8H14O | CID 5362588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. GSRS [precision.fda.gov]
• 7. symrise.com [symrise.com]
• 8. Filbertone | C8H14O | CID 7567850 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 5-Methyl-2-hepten-4-one, (R)- | C8H14O | CID 643135 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. perfumerflavorist.com [perfumerflavorist.com]
• 11. 5-Methyl-(E)-2-hepten-4-one [webbook.nist.gov]
• 12. Fragrance University [fragranceu.com]

The Discovery and Synthesis of 5-Methyl-2-hepten-4-one: A Technical Review

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methyl-2-hepten-4-one, also known by its trivial name filbertone, is a naturally occurring unsaturated ketone. It is a key flavor compound, most notably recognized as the principal contributor to the characteristic aroma of hazelnuts (Corylus avellana).[1][2] Beyond its role in the food and fragrance industries, its synthesis and properties are of interest to organic chemists and researchers in various fields. This technical guide provides a comprehensive review of the discovery, synthesis, and physicochemical properties of 5-Methyl-2-hepten-4-one, with a focus on experimental methodologies and data.

Physicochemical Properties

5-Methyl-2-hepten-4-one is a colorless to pale yellow liquid with a characteristic nutty, fruity, and slightly green aroma.[3] Its fundamental properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₈H₁₄O	[4]
Molecular Weight	126.20 g/mol	[4]
Boiling Point	170 °C	[3]
Density	0.845 g/mL at 25 °C	[3]
Refractive Index (n²⁰/D)	1.444	[3]
IUPAC Name	(E)-5-methylhept-2-en-4-one	[5]
Synonyms	Filbertone, Hazelnut ketone	[5]

Spectroscopic Data

Detailed spectroscopic data is crucial for the unambiguous identification of 5-Methyl-2-hepten-4-one. The following tables summarize the available spectroscopic information.

¹H NMR Spectroscopic Data

Proton	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Solvent	Reference
H-2	6.60	d	Not Reported	Not Reported
H-3	5.85	d	Not Reported	Not Reported

Note: A complete, assigned ¹H NMR spectrum with all chemical shifts and coupling constants is not consistently reported in the reviewed literature.

¹³C NMR Spectroscopic Data

Carbon	Chemical Shift (δ) ppm	Solvent	Reference
Data Not Available	Data Not Available	Data Not Available

Infrared (IR) Spectroscopy

An IR spectrum is available for 5-Methyl-2-hepten-4-one, though a tabulated list of peak frequencies is not provided in the source. The spectrum would be expected to show characteristic peaks for the C=O (ketone) and C=C (alkene) functional groups.

Functional Group	Expected Wavenumber (cm⁻¹)
C=O (α,β-unsaturated ketone)	~1685-1665
C=C (alkene)	~1650-1600
C-H (alkane)	~2960-2850

Mass Spectrometry (MS)

The NIST WebBook provides the mass spectrum of 5-Methyl-(E)-2-hepten-4-one. A detailed fragmentation pattern is not tabulated here, but the resource can be consulted for the full spectrum.

Experimental Protocols: Synthesis of 5-Methyl-2-hepten-4-one

Several synthetic routes to 5-Methyl-2-hepten-4-one have been reported. Below are detailed protocols for two prominent methods.

Chemoenzymatic Synthesis of (S)-5-Methylhept-2-en-4-one

This four-step, aldol-based sequence provides an enantioenriched product and avoids harsh reagents.[6]

Step 1: Synthesis of (S)-2-methylbutanal

• This step is not detailed in the provided source but starts from commercially available (S)-2-methylbutan-1-ol.

Step 2: Enzymatic Hydrolysis

• The specific substrate for hydrolysis is not explicitly stated but is a precursor derived from the starting material. The procedure utilizes Novozym 435 in a phosphate (B84403) buffer.[6]

Step 3: Aldol Condensation

• Reagents: Crude ketoacid from the previous step, aqueous phosphate buffer, tetrabutylammonium (B224687) hydrogen sulphate (TBAHSO₄), and acetaldehyde (B116499).

• Procedure:

  • Dissolve the crude ketoacid (8 g, 46.5 mmol) in an aqueous phosphate buffer (42.5 mL).

  • Add tetrabutylammonium hydrogen sulphate (79 mg).

  • Adjust the pH to approximately 8 with an aqueous NaOH solution.

  • Add acetaldehyde (2.6 mL, 51.4 mmol, 1.1 equiv).

  • Stir the resulting solution at room temperature for 1.5 hours and then at 40 °C for 21 hours.

  • Extract the reaction mixture with diethyl ether (3 x 70 mL).

  • Dry the separated organic layer over anhydrous Na₂SO₄ and evaporate the solvent in vacuo to yield (S)-2-Hydroxy-5-methylhept-4-one as a pale-yellow liquid.[6]

Step 4: Dehydration

• Reagents: (S)-2-Hydroxy-5-methylhept-4-one, cyclohexane (B81311), and p-toluenesulfonic acid monohydrate.

• Procedure:

  • To a mixture of the ketol from the previous step (2.85 g, 19.8 mmol) in cyclohexane (49 mL), add p-toluenesulfonic acid monohydrate (190 mg, 1.0 mmol, 0.05 equiv).

  • Stir the resulting mixture at 70 °C for 2.5 hours.

  • Purify the product by vacuum distillation to yield (E,S)-5-Methylhept-2-en-4-one.[6]

Synthesis via PCC Oxidation

This alternative four-step synthesis also starts from commercially available (-)-2(S)-methylbutan-1-ol.[3]

Step 1: Oxidation of (-)-2(S)-Methylbutan-1-ol

• Reagents: (-)-2(S)-Methylbutan-1-ol and pyridinium (B92312) chlorochromate (PCC) in methylene (B1212753) chloride.

• Procedure: Oxidize (-)-2(S)-Methylbutan-1-ol with PCC in methylene chloride to produce 2(S)-methylbutanal.[3]

Step 2: Coupling with Allyl Bromide

• Reagents: Freshly purified 2(S)-methylbutanal and allyl bromide.

• Procedure: Couple the aldehyde with allyl bromide using Shono's reaction conditions to provide a diastereoisomeric mixture of alcohols.[3]

Step 3: Oxidation of the Alcohol Mixture

• Reagents: The diastereoisomeric mixture of alcohols from the previous step and PCC in CH₂Cl₂ at 0 °C.

• Procedure: Oxidize the alcohol mixture with PCC in CH₂Cl₂ at 0 °C to afford the β,γ-unsaturated ketone.[3]

Step 4: Isomerization of the Double Bond

• Reagents: The β,γ-unsaturated ketone from the previous step and p-TsOH in CH₂Cl₂.

• Procedure: Isomerize the double bond of the ketone using p-TsOH in CH₂Cl₂ to obtain the α,β-unsaturated ketone, (E)-(+)-5(S)-Methylhept-2-en-4-one.[3]

Signaling Pathways and Biological Activity

Currently, there is a significant lack of research on the specific signaling pathways directly activated by 5-Methyl-2-hepten-4-one in a pharmacological or physiological context beyond sensory perception. Its primary documented biological effect is its contribution to the flavor and aroma of foods.

As a volatile organic compound, its aroma is detected by olfactory receptors, which are a class of G-protein coupled receptors (GPCRs) in the nasal cavity. The binding of 5-Methyl-2-hepten-4-one to these receptors would initiate a downstream signaling cascade, leading to the perception of its characteristic nutty and fruity scent in the brain. A generalized schematic of this process is presented below.

Caption: Generalized olfactory signaling pathway for odor perception.

It is important to note that the specific olfactory receptors that bind to 5-Methyl-2-hepten-4-one have not been identified. Further research is required to elucidate any other potential biological activities and signaling pathways associated with this molecule.

Experimental and Logical Workflows

The discovery and characterization of 5-Methyl-2-hepten-4-one typically follow a logical workflow from natural product isolation or chemical synthesis to its characterization and application.

Caption: Workflow for the discovery and synthesis of 5-Methyl-2-hepten-4-one.

Conclusion

5-Methyl-2-hepten-4-one is a well-characterized flavor compound with established synthetic routes. While its physicochemical and sensory properties are well-documented, there is a notable gap in the scientific literature regarding its biological activities beyond olfaction and gustation. Future research could explore potential interactions with other cellular targets and signaling pathways, which may reveal novel applications for this molecule. The detailed synthetic protocols provided herein offer a solid foundation for researchers interested in further investigating this intriguing natural product.

References

• 1. spectrabase.com [spectrabase.com]
• 2. 5-Methyl-2-hepten-4-one | C8H14O | CID 5362588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Metabolic and Signaling Roles of Ketone Bodies in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Umami - Wikipedia [en.wikipedia.org]
• 5. 5-Methyl-2-hepten-4-one, (R)- | C8H14O | CID 643135 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Bioactive compounds, sensory attributes, and flavor perceptions involved in taste-active molecules in fruits and vegetables - PMC [pmc.ncbi.nlm.nih.gov]

Toxicological Profile of 5-Methyl-2-hepten-4-one: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methyl-2-hepten-4-one, also known as filbertone, is a naturally occurring α,β-unsaturated ketone found in hazelnuts and is a key component of hazelnut flavor.[1][2] It is utilized as a flavoring agent in food products and as a fragrance ingredient in various consumer goods.[1][3] As with any chemical intended for human consumption or close contact, a thorough toxicological evaluation is essential to ensure its safety. This technical guide provides a comprehensive overview of the available toxicological data for 5-Methyl-2-hepten-4-one, including summaries of key studies, detailed experimental protocols based on established guidelines, and visualizations of relevant biological pathways and experimental workflows.

Toxicological Data Summary

The toxicological data for 5-Methyl-2-hepten-4-one has been compiled from various sources, including safety data sheets and regulatory assessments. The following tables summarize the available quantitative data for key toxicological endpoints.

Table 1: Acute Toxicity Data

Test	Species	Route	Value	Reference
LD50	Rat (female)	Oral	500 mg/kg bw	[4]
LD50	Rat (male/female)	Dermal	> 5000 mg/kg bw	[4]

Table 2: Genotoxicity and Mutagenicity Data

The genotoxicity of 5-Methyl-2-hepten-4-one has been evaluated by the European Food Safety Authority (EFSA) as part of a group of α,β-unsaturated ketones. The assessment relied on data from a representative substance, 7-methyl-3-octen-2-one.

Assay	Test System	Concentration/Dose	Result	Reference
In vitro Micronucleus Test	Not specified	Not specified	Positive for clastogenicity	[5]
In vivo Micronucleus Assay	Not specified	Not specified	Negative (no proof of bone marrow exposure)	[5]
In vivo Comet Assay	Liver and Duodenum	Not specified	Negative for primary DNA damage	[5]

Based on these results for the representative substance, the EFSA panel concluded that the concern for genotoxicity for 5-Methyl-2-hepten-4-one can be ruled out.[5]

Table 3: Skin Sensitization Data

Test	Species	Result	Reference
Local Lymph Node Assay (LLNA)	Mouse	Potential skin sensitizer (B1316253)	[6]

Experimental Protocols

The following sections detail the likely experimental methodologies for the key toxicological studies cited, based on internationally recognized OECD guidelines.

Acute Oral Toxicity (OECD TG 423)

The acute oral toxicity of 5-Methyl-2-hepten-4-one was likely determined using the Acute Toxic Class Method (OECD TG 423).

• Test Animals: Healthy, young adult female rats were used.

• Housing and Feeding: Animals were housed in standard laboratory conditions with controlled temperature and a 12-hour light/dark cycle. They had free access to standard laboratory diet and drinking water.

• Dose Administration: The test substance was administered orally by gavage. A starting dose of 300 mg/kg body weight was likely used, followed by sequential dosing at lower or higher fixed dose levels (5, 50, 300, 2000 mg/kg) depending on the observed toxicity.

• Observations: Animals were observed for mortality, clinical signs of toxicity, and body weight changes for up to 14 days after dosing.

• Endpoint: The LD50 value was estimated based on the dose at which mortality was observed.

Genotoxicity: In Vitro Mammalian Cell Micronucleus Test (OECD TG 487)

The in vitro micronucleus test assesses the ability of a substance to induce chromosomal damage.[7][8]

• Cell Cultures: A suitable mammalian cell line, such as human peripheral blood lymphocytes or Chinese Hamster Ovary (CHO) cells, would have been used.[8]

• Test Concentrations: A range of concentrations of the test substance, including a vehicle control and a positive control, were tested. The concentrations would have been selected based on a preliminary cytotoxicity assay.

• Treatment: Cells were exposed to the test substance for a short period (e.g., 3-6 hours) in the presence and absence of a metabolic activation system (S9 mix), and for a longer period (e.g., 24 hours) without S9 mix.

• Micronucleus Analysis: After treatment, cells were harvested, and those that have completed mitosis were analyzed for the presence of micronuclei, which are small, extranuclear bodies containing chromosome fragments or whole chromosomes.

• Data Analysis: The frequency of micronucleated cells in the treated cultures was compared to the vehicle control.

Genotoxicity: In Vivo Mammalian Alkaline Comet Assay (OECD TG 489)

The in vivo comet assay detects DNA strand breaks in cells from various tissues of animals exposed to a substance.[4][5]

• Test Animals: Typically, male rats are used.[4]

• Dose Administration: The test substance was administered to the animals, usually by oral gavage, for a short period (e.g., two consecutive daily doses). A vehicle control and a positive control were included.

• Tissue Collection: At a specified time after the last dose, target tissues such as the liver and duodenum were collected.

• Cell Preparation and Electrophoresis: Single-cell suspensions were prepared from the tissues, embedded in agarose (B213101) on microscope slides, and lysed. The slides were then subjected to electrophoresis under alkaline conditions.

• Analysis: DNA damage is visualized as a "comet" with a head (intact DNA) and a tail (fragmented DNA). The extent of DNA migration in the tail is quantified to measure the level of DNA damage.

Repeated Dose Oral Toxicity (Based on OECD TG 408)

A 90-day repeated dose oral toxicity study in rodents is a standard test to evaluate the potential health hazards from repeated exposure to a substance.[9]

• Test Animals: Typically, rats of both sexes are used.

• Dose Levels: At least three dose levels of the test substance and a concurrent control group are used. The dose levels are selected based on the results of shorter-term studies.

• Administration: The test substance is administered orally (e.g., by gavage or in the diet) daily for 90 days.

• Observations: Animals are observed daily for clinical signs of toxicity. Body weight and food consumption are measured weekly. Hematology, clinical biochemistry, and urinalysis are performed at the end of the study.

• Pathology: At the end of the 90-day period, all animals are subjected to a full necropsy, and organs are weighed and examined for gross and microscopic pathological changes.

• Endpoint: The No-Observed-Adverse-Effect Level (NOAEL) is determined, which is the highest dose at which no adverse effects are observed.

Skin Sensitization: Local Lymph Node Assay (LLNA; OECD TG 429)

The LLNA is a mouse model used to assess the skin sensitization potential of a chemical.[6][10]

• Test Animals: Female CBA/Ca or CBA/J mice are typically used.

• Dose Application: A range of concentrations of the test substance in a suitable vehicle is applied to the dorsum of both ears of the mice for three consecutive days.

• Proliferation Measurement: On day 5, a solution of 3H-methyl thymidine (B127349) is injected intravenously. A few hours later, the draining auricular lymph nodes are excised, and the incorporation of 3H-methyl thymidine into the lymph node cells is measured as an indicator of lymphocyte proliferation.

• Data Analysis: The stimulation index (SI) is calculated for each dose group by dividing the mean proliferation in the test group by the mean proliferation in the vehicle control group. A substance is classified as a skin sensitizer if the SI is 3 or greater at one or more concentrations.

Signaling Pathways and Experimental Workflows

Skin Sensitization Signaling Pathway

5-Methyl-2-hepten-4-one, as an α,β-unsaturated ketone, is an electrophilic substance. The primary mechanism of skin sensitization for such compounds is through a Michael addition reaction with nucleophilic residues (such as cysteine and lysine) in skin proteins, forming hapten-protein conjugates.[11][12] This initial event triggers a cascade of cellular responses in the skin, primarily involving keratinocytes and dendritic cells (Langerhans cells), leading to an adaptive immune response.[13][14]

References

• 1. oecd.org [oecd.org]
• 2. 407(Updated)-Repeated Dose 28-Day Oral Toxicity Study in Rodents.pdf [slideshare.net]
• 3. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. catalog.labcorp.com [catalog.labcorp.com]
• 6. ftp.cdc.gov [ftp.cdc.gov]
• 7. oecd.org [oecd.org]
• 8. criver.com [criver.com]
• 9. oecd.org [oecd.org]
• 10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 11. ftp.cdc.gov [ftp.cdc.gov]
• 12. researchgate.net [researchgate.net]
• 13. Models of Dendritic Cells to Assess Skin Sensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Models of Dendritic Cells to Assess Skin Sensitization - PubMed [pubmed.ncbi.nlm.nih.gov]

Biological Activity of 5-Methyl-2-hepten-4-one: A Technical Guide

Executive Summary

5-Methyl-2-hepten-4-one, a key flavor component of hazelnuts, is primarily recognized for its organoleptic properties and is widely used in the food and fragrance industries. While direct research on the specific biological activities of this compound is notably limited, its chemical structure as an α,β-unsaturated ketone suggests potential for a range of pharmacological effects. This technical guide provides a comprehensive overview of the current state of knowledge, drawing on data from structurally related compounds and the biological activities associated with hazelnut consumption. This document is intended for researchers, scientists, and drug development professionals interested in the potential therapeutic applications of 5-Methyl-2-hepten-4-one.

Introduction to 5-Methyl-2-hepten-4-one

5-Methyl-2-hepten-4-one, also known as filbertone, is a naturally occurring ketone responsible for the characteristic nutty and roasted aroma of hazelnuts (Corylus avellana).[1] It is classified as a Generally Recognized as Safe (GRAS) substance for use as a flavoring agent.[1] Beyond its sensory attributes, the biological effects of 5-Methyl-2-hepten-4-one remain largely unexplored. However, its classification as an α,β-unsaturated ketone provides a basis for predicting potential bioactivities, as this class of compounds is known to exhibit a variety of biological effects.

Biological Activities of Structurally Related α,β-Unsaturated Ketones

The α,β-unsaturated ketone moiety is a well-known pharmacophore present in numerous biologically active compounds. This structural feature is often associated with antimicrobial, anti-inflammatory, antioxidant, and cytotoxic activities. The reactivity of the Michael acceptor system in these molecules allows them to interact with biological nucleophiles, such as cysteine residues in proteins, thereby modulating cellular pathways.[2]

Antimicrobial Activity

Various α,β-unsaturated ketones have demonstrated efficacy against a range of microbial pathogens. Flavoring compounds, in general, have been shown to possess antimicrobial properties.[3] While specific data for 5-Methyl-2-hepten-4-one is unavailable, the broader class of unsaturated ketones has been investigated.

Table 1: Antimicrobial Activity of Representative α,β-Unsaturated Ketones

Compound	Target Organism	Activity Metric	Value	Reference
Cinnamaldehyde	Escherichia coli	MIC	200 µg/mL	[4]
Cinnamaldehyde	Staphylococcus aureus	MIC	100 µg/mL	[4]
Curcumin	Staphylococcus aureus	MIC	125-250 µg/mL	[2]

MIC: Minimum Inhibitory Concentration

Anti-inflammatory Activity

The anti-inflammatory potential of α,β-unsaturated ketones is attributed to their ability to modulate key inflammatory pathways, such as the NF-κB signaling cascade. By inhibiting the activation of NF-κB, these compounds can suppress the expression of pro-inflammatory cytokines and enzymes.[2]

Antioxidant Activity

Several α,β-unsaturated ketones have been reported to possess antioxidant properties, primarily through their ability to scavenge free radicals and induce the expression of antioxidant enzymes.[5][6]

Table 2: Antioxidant Activity of Representative α,β-Unsaturated Ketones

Compound	Assay	Activity Metric	Value	Reference
Curcumin	DPPH Radical Scavenging	IC50	15.2 µM	[2]
Chalcones	ABTS Radical Scavenging	-	Potent Activity	[5]

IC50: Half-maximal Inhibitory Concentration; DPPH: 2,2-diphenyl-1-picrylhydrazyl; ABTS: 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)

Cytotoxic Activity

The cytotoxic effects of some α,β-unsaturated ketones against various cancer cell lines have been documented.[7] This activity is often linked to their ability to induce apoptosis and inhibit cell proliferation.

Biological Activities Associated with Hazelnut Consumption

Given that 5-Methyl-2-hepten-4-one is a major flavor constituent of hazelnuts, examining the health benefits of hazelnut consumption can provide indirect evidence of the potential biological effects of its components. Studies have suggested that hazelnut-enriched diets may have anti-inflammatory and antioxidant effects.[8][9]

Table 3: Biological Effects of Hazelnut Consumption

Study Design	Key Findings	Reference
Human intervention study with hazelnut-enriched diet	Reduction in markers of inflammation.	[9]
In vitro study with hazelnut extracts	Modulation of oxidative stress and inflammation gene expression.	[8]

Experimental Protocols

Detailed experimental protocols for assessing the biological activity of 5-Methyl-2-hepten-4-one are not available in the current literature. However, standard methodologies used for evaluating the activities of related compounds are described below.

Determination of Minimum Inhibitory Concentration (MIC)

The antimicrobial activity of a compound is typically assessed by determining its MIC, the lowest concentration that inhibits the visible growth of a microorganism. The broth microdilution method is a commonly used technique.

Workflow for MIC Determination

Caption: A generalized workflow for determining the Minimum Inhibitory Concentration (MIC).

Assessment of Anti-inflammatory Activity

The anti-inflammatory effects of a compound can be investigated using in vitro cell-based assays, such as measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages.

Experimental Steps:

• Culture macrophage cells (e.g., RAW 264.7) in a suitable medium.

• Pre-treat the cells with various concentrations of the test compound.

• Stimulate the cells with LPS to induce an inflammatory response.

• After incubation, measure the concentration of nitrite (B80452) (a stable product of NO) in the culture supernatant using the Griess reagent.

• Calculate the percentage of NO inhibition relative to the LPS-stimulated control.

Potential Signaling Pathways

While no specific signaling pathways have been identified for 5-Methyl-2-hepten-4-one, the anti-inflammatory activity of many natural products, including α,β-unsaturated ketones, is often mediated through the inhibition of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway.

Caption: A generalized representation of the NF-κB signaling pathway.

Disclaimer: This diagram illustrates a common anti-inflammatory mechanism. The direct modulation of this pathway by 5-Methyl-2-hepten-4-one has not been experimentally confirmed.

Conclusion and Future Directions

5-Methyl-2-hepten-4-one is a compound of interest primarily for its contribution to the flavor and aroma of hazelnuts. While direct evidence of its biological activity is currently lacking, its chemical structure as an α,β-unsaturated ketone suggests a potential for antimicrobial, anti-inflammatory, and antioxidant effects. The health benefits associated with hazelnut consumption further support the need for dedicated research into its individual bioactive components.

Future research should focus on:

• In vitro screening: Evaluating the antimicrobial, anti-inflammatory, antioxidant, and cytotoxic activities of purified 5-Methyl-2-hepten-4-one.

• Mechanism of action studies: Investigating the molecular targets and signaling pathways modulated by this compound.

• In vivo studies: Assessing the pharmacological effects and safety profile of 5-Methyl-2-hepten-4-one in animal models.

A thorough investigation into the biological properties of 5-Methyl-2-hepten-4-one could unveil novel therapeutic applications for this widely consumed natural product.

References

• 1. 5-Methyl-2-hepten-4-one | C8H14O | CID 5362588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Frontiers | Immunosuppressive Effects of Natural α,β-Unsaturated Carbonyl-Based Compounds, and Their Analogs and Derivatives, on Immune Cells: A Review [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Antimicrobial Activity of Individual Volatile Compounds from Various Essential Oils - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis, antitumour and antioxidant activities of novel α,β-unsaturated ketones and related heterocyclic analogues: EGFR inhibition and molecular modelling study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis, antitumour and antioxidant activities of novel α,β-unsaturated ketones and related heterocyclic analogues: EGFR inhibition and molecular modelling study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recent advances in α,β-unsaturated carbonyl compounds as mitochondrial toxins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A Hazelnut-Enriched Diet Modulates Oxidative Stress and Inflammation Gene Expression without Weight Gain - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 8 health benefits of hazelnuts [medicalnewstoday.com]

An In-depth Technical Guide to the Olfactory Properties of 5-Methyl-2-hepten-4-one Isomers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the olfactory properties of the stereoisomers of 5-Methyl-2-hepten-4-one, a key aroma compound commonly known as filbertone. This document details the distinct sensory characteristics of each isomer, presents available quantitative olfactory data, outlines experimental protocols for their synthesis and sensory evaluation, and describes the general signaling pathway involved in their perception.

Introduction

5-Methyl-2-hepten-4-one is a naturally occurring unsaturated ketone that is the principal flavor component of hazelnuts (Corylus avellana L.).[1][2] Its characteristic nutty and roasted aroma makes it a valuable compound in the flavor and fragrance industry. The molecule possesses a stereocenter at the C5 position and a double bond at the C2 position, giving rise to four possible stereoisomers: (E,S), (E,R), (Z,S), and (Z,R). These isomers exhibit distinct olfactory properties, highlighting the stereoselectivity of the human olfactory system. Understanding the unique characteristics of each isomer is crucial for applications in food science, sensory research, and the development of novel flavor and fragrance compounds.

Olfactory Properties of 5-Methyl-2-hepten-4-one Isomers

The four stereoisomers of 5-Methyl-2-hepten-4-one possess distinct odor profiles, ranging from desirable nutty and roasted notes to less favorable fatty and metallic characteristics. The intensity of these odors also varies significantly between isomers, as reflected in their differing odor thresholds.

Quantitative Olfactory Data

The following table summarizes the available quantitative and qualitative olfactory data for the isomers of 5-Methyl-2-hepten-4-one. It is important to note that obtaining precise and directly comparable odor threshold values from different studies can be challenging due to variations in experimental methodologies.

Isomer Configuration	Trivial Name/Notation	Odor Description	Relative Odor Threshold
(+)-(5S)-(E)-	(+)-(E,S)-filbertone	Hazelnut, fatty, metallic, balsamic[3]	1 (Reference)
(-)-(5R)-(E)-	(-)-(E,R)-filbertone	Hazelnut, woody, soft, butter, chocolate[3][4]	10 times higher than (+)-(E,S)-isomer[4][5]
(+)-(5S)-(Z)-	(+)-(S)-(Z)-isomer	Hazelnut, woody, fatty, metallic[3]	3 times higher than (+)-(E,S)-isomer[3]
(-)-(5R)-(Z)-	(-)-(R)-(Z)-isomer	Hazelnut, woody[3]	Not specified

Experimental Protocols

This section provides detailed methodologies for the synthesis and sensory evaluation of 5-Methyl-2-hepten-4-one isomers.

Synthesis of 5-Methyl-2-hepten-4-one Isomers

The stereoisomers of 5-Methyl-2-hepten-4-one can be synthesized via various routes, including chemoenzymatic methods and Grignard reactions.

This protocol describes a four-step chemoenzymatic synthesis of enantioenriched (S)-5-methylhept-2-en-4-one starting from (S)-2-methylbutanoic acid.[6][7][8]

Step 1: Synthesis of β-ketoester

• To a solution of (S)-2-methylbutanoic acid (1.0 eq) in anhydrous tetrahydrofuran (B95107) (THF), add 1,1'-carbonyldiimidazole (B1668759) (CDI) (1.2 eq) at room temperature.

• Stir the mixture for 4 hours.

• In a separate flask, prepare a suspension of potassium ethyl malonate (1.5 eq) and MgCl₂ (1.5 eq) in THF.

• Add the acyl imidazole (B134444) solution from step 2 to the suspension and heat the mixture at 60 °C for 5 hours, then at 50 °C for 5 hours, and finally stir overnight at room temperature.

• Purify the resulting β-ketoester by vacuum distillation.

Step 2: Enzymatic Hydrolysis

• Suspend the β-ketoester in a phosphate (B84403) buffer.

• Add Novozym 435 (5% by weight) and stir the mixture at room temperature for 22 hours.

• Extract the crude product.

Step 3: Aldol Condensation

• To the crude product from Step 2, add acetaldehyde (B116499) (1.1 eq) and a phase-transfer catalyst such as tetrabutylammonium (B224687) hydrogen sulfate (B86663) (TBAHSO₄) (0.005 eq).

• Stir the reaction mixture at room temperature, then warm to 40 °C for 21 hours.

• Purify the resulting ketol by vacuum distillation.

Step 4: Dehydration

• Dissolve the ketol in cyclohexane.

• Add a catalytic amount of p-toluenesulfonic acid monohydrate (p-TsOH·H₂O) (0.05 eq).

• Heat the mixture at 70 °C for 2.5 hours.

• Purify the final product, (S)-5-methylhept-2-en-4-one, by vacuum distillation.

Caption: Chemoenzymatic synthesis workflow.

This general protocol can be adapted for the synthesis of the precursor alcohol, 5-methyl-1-hepten-4-ol (B11964023), which can then be oxidized and isomerized to yield 5-methyl-2-hepten-4-one.[9]

Materials:

• Magnesium turnings

• Anhydrous diethyl ether or THF

• Allyl bromide

• 2-Methylbutyraldehyde (B44139)

• Saturated aqueous ammonium (B1175870) chloride solution

Procedure:

• Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, place magnesium turnings. Add a small amount of allyl bromide in anhydrous ether to initiate the reaction. Once initiated, add the remaining allyl bromide dropwise to maintain a gentle reflux. After the addition is complete, reflux for an additional 30 minutes.

• Reaction with Aldehyde: Cool the Grignard reagent to 0 °C. Add a solution of 2-methylbutyraldehyde in anhydrous ether dropwise.

• Work-up: After the addition is complete, allow the reaction to warm to room temperature and stir until completion. Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extraction and Purification: Separate the organic layer, extract the aqueous layer with ether, combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude 5-methyl-1-hepten-4-ol can be purified by distillation or column chromatography.

References

• 1. filbert heptenone B, 409-02-9 [thegoodscentscompany.com]
• 2. 5-Methyl-2-hepten-4-one, (R)- | C8H14O | CID 643135 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Sensory and Nutritional Characteristics of Organic Italian Hazelnuts from the Lazio Region [mdpi.com]
• 4. Filbertone - Molecule of the Month - September 2012 - JSMol version [chm.bris.ac.uk]
• 5. The Filbertones [leffingwell.com]
• 6. Evaluation of process parameters governing the aroma generation in three hazelnut cultivars (Corylus avellana L.) by correlating quantitative key odorant profiling with sensory evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Scalable Preparation of Enantioenriched (S)-5-methylhept-2-en-4-one. Synthesis and Aroma Properties of Achiral Analogues Thereof [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. 5-Methyl-2-hepten-4-one | 102322-83-8 | Benchchem [benchchem.com]

Protocols & Analytical Methods

Enantioselective Synthesis of (S)-5-Methyl-2-hepten-4-one: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-5-Methyl-2-hepten-4-one, a key chiral flavor compound naturally found in hazelnuts, is a valuable building block in synthetic organic chemistry and a significant component in the flavor and fragrance industry. Its enantioselective synthesis is of considerable interest to ensure the production of the desired stereoisomer, which possesses distinct sensory properties. This document provides detailed application notes and protocols for two effective methods for the enantioselective synthesis of (S)-5-Methyl-2-hepten-4-one: a chemoenzymatic approach starting from (S)-2-methylbutanoic acid and a proposed organocatalytic route utilizing an L-proline catalyzed asymmetric aldol (B89426) reaction.

Chemoenzymatic Synthesis from (S)-2-Methylbutanoic Acid

This scalable and environmentally friendly method utilizes a chiral pool approach, starting from readily available (S)-2-methylbutanoic acid, and employs a key enzymatic resolution step to achieve high enantiopurity.[1][2]

Overall Reaction Scheme

Caption: Chemoenzymatic synthesis workflow.

Quantitative Data Summary

Step	Product	Yield	Enantiomeric Excess (ee)	Reference
1 & 2	(S)-Ethyl 4-methyl-3-oxohexanoate	90% (for 2 steps)	88%	[1]
3	(S)-5-Hydroxy-5-methylheptan-4-one	53%	-	[1]
4	(S)-5-Methyl-2-hepten-4-one	82%	73%	[1][2]
Overall	(S)-5-Methyl-2-hepten-4-one	39%	73%	[1][2]

Experimental Protocols

Step 1 & 2: Synthesis of (S)-Ethyl 4-methyl-3-oxohexanoate

• To a solution of (S)-2-methylbutanoic acid (1.0 equiv) in anhydrous tetrahydrofuran (B95107) (THF), add 1,1'-carbonyldiimidazole (B1668759) (CDI) (1.2 equiv) portionwise at room temperature.

• Stir the reaction mixture for 4 hours at room temperature.

• In a separate flask, add magnesium chloride (1.5 equiv) and potassium ethyl malonate (1.5 equiv) to THF.

• Add the activated acyl imidazole (B134444) solution from step 2 to the suspension of the magnesium salt of potassium ethyl malonate.

• Heat the mixture to 60°C for 5 hours, then continue stirring at 50°C overnight.

• Cool the reaction to room temperature and quench with saturated aqueous ammonium (B1175870) chloride solution.

• Extract the aqueous layer with diethyl ether (3 x volumes).

• Combine the organic layers, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure.

• The crude β-ketoester is then subjected to enzymatic hydrolysis using Novozym 435 (5% wt) in a phosphate buffer.

• The reaction is stirred at room temperature for 22 hours.

• The product is extracted and purified by vacuum distillation to yield (S)-ethyl 4-methyl-3-oxohexanoate.

Step 3: Synthesis of (S)-5-Hydroxy-5-methylheptan-4-one

• To the (S)-ethyl 4-methyl-3-oxohexanoate (1.0 equiv), add acetaldehyde (1.1 equiv) and tetrabutylammonium (B224687) hydrogen sulfate (TBAHSO4) (0.005 equiv).

• Stir the mixture at room temperature, then warm to 40°C for 21 hours.

• Monitor the reaction by TLC or GC.

• Upon completion, purify the crude product by vacuum distillation to obtain the (S)-ketol.

Step 4: Synthesis of (S)-5-Methyl-2-hepten-4-one

• To a solution of the (S)-ketol (1.0 equiv) in cyclohexane, add p-toluenesulfonic acid monohydrate (0.05 equiv).

• Heat the reaction mixture to 70°C for 2.5 hours.

• Cool the reaction to room temperature and wash with saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the final product by vacuum distillation to yield (S)-5-Methyl-2-hepten-4-one.[2]

Proposed Organocatalytic Synthesis via Asymmetric Aldol Reaction

This proposed route leverages the well-established L-proline-catalyzed asymmetric aldol reaction, a powerful tool in organocatalysis for the enantioselective formation of C-C bonds.[3][4] This method offers a potentially shorter and metal-free alternative.

Proposed Reaction Scheme

Caption: Proposed organocatalytic synthesis workflow.

Rationale and Expected Outcomes

L-proline is known to catalyze the asymmetric aldol reaction between aldehydes and ketones with high enantioselectivity.[3][4] The reaction proceeds through an enamine intermediate formed between L-proline and the ketone (acetone). This chiral enamine then attacks the aldehyde from a specific face, leading to the formation of a chiral aldol adduct. Subsequent dehydration would yield the desired α,β-unsaturated ketone. While this specific reaction for (S)-5-Methyl-2-hepten-4-one has not been explicitly reported, the extensive literature on proline-catalyzed aldol reactions suggests this is a highly feasible and promising synthetic strategy. Expected yields for the aldol step are generally moderate to high (50-90%), with enantiomeric excesses often exceeding 90%.

Proposed Experimental Protocol

Step 1: Oxidation of (S)-2-Methyl-1-butanol

• To a suspension of pyridinium (B92312) chlorochromate (PCC) (1.5 equiv) in dichloromethane (B109758) (DCM), add a solution of (S)-2-methyl-1-butanol (1.0 equiv) in DCM dropwise at room temperature.

• Stir the reaction mixture for 2-4 hours, monitoring by TLC.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica (B1680970) gel to remove the chromium salts.

• Concentrate the filtrate under reduced pressure to obtain crude (S)-2-methylbutanal, which can be used in the next step without further purification.

Step 2: L-Proline Catalyzed Asymmetric Aldol Reaction

• To a solution of (S)-2-methylbutanal (1.0 equiv) in dimethyl sulfoxide (B87167) (DMSO), add acetone (5.0 equiv) and L-proline (0.3 equiv).

• Stir the reaction mixture at room temperature for 24-48 hours, monitoring the progress by TLC or GC.

• Upon completion, quench the reaction with water and extract with ethyl acetate (B1210297) (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude aldol adduct by column chromatography on silica gel.

Step 3: Dehydration

• Dissolve the purified aldol adduct in a suitable solvent such as toluene (B28343) or cyclohexane.

• Add a catalytic amount of a dehydrating agent, such as p-toluenesulfonic acid or a base like sodium hydroxide.

• Heat the reaction mixture to reflux, using a Dean-Stark apparatus to remove the water formed.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture, wash with saturated aqueous sodium bicarbonate (if acid-catalyzed) or water (if base-catalyzed), and then with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the final product by vacuum distillation or column chromatography.

Conclusion

This document outlines two robust enantioselective synthetic routes to (S)-5-Methyl-2-hepten-4-one. The chemoenzymatic method is a well-established, scalable, and green process with documented yields and enantioselectivity. The proposed organocatalytic route offers a potentially more direct and metal-free alternative, building upon the well-documented power of L-proline in asymmetric catalysis. Both methods provide valuable strategies for researchers, scientists, and drug development professionals requiring access to this important chiral building block. The choice of method will depend on factors such as scale, desired enantiopurity, and available resources.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Proline-catalyzed aldol reactions - Wikipedia [en.wikipedia.org]
• 4. chemistry.illinois.edu [chemistry.illinois.edu]

Chemoenzymatic Synthesis of Filbertone: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the chemoenzymatic synthesis of filbertone (B1242023), the primary flavor compound in hazelnuts. The protocols focus on a stereoselective route to produce the naturally predominant (S)-enantiomer, which is of significant interest in the flavor and fragrance industry, as well as for applications in chemical ecology and as a chiral building block in drug development.

Application Notes

Filbertone, chemically known as (E)-5-methylhept-2-en-4-one, possesses a characteristic nutty and roasted aroma. The two enantiomers, (R)- and (S)-filbertone, exhibit distinct sensory properties, with the (S)-enantiomer being the major component in natural hazelnut extracts. Chemoenzymatic synthesis offers a powerful and sustainable approach to produce enantioenriched filbertone by combining the selectivity of biocatalysts with the efficiency of chemical transformations.

The protocol detailed below describes a four-step chemoenzymatic synthesis of (S)-filbertone with an overall yield of approximately 39% and an enantiomeric excess (ee) of 73%.[1][2] This method utilizes a commercially available immobilized lipase, Novozym® 435, for the key stereoselective hydrolysis step. The starting material is the readily available (S)-2-methylbutanoic acid. This approach avoids the use of hazardous reagents and harsh reaction conditions, making it a greener alternative to purely chemical synthetic routes.

Data Presentation

The following table summarizes the quantitative data for the chemoenzymatic synthesis of (S)-filbertone.

Step	Reaction	Key Reagents/Catalyst	Product	Yield (%)	Enantiomeric Excess (ee) (%)
1	Acylation	Carbonyldiimidazole, Potassium ethyl malonate, MgCl₂	Ethyl (S)-2-methyl-3-oxohexanoate	90	Not Applicable
2	Enzymatic Hydrolysis	Novozym® 435, Phosphate (B84403) buffer	(S)-2-Methyl-3-oxohexanoic acid	100 (crude)	88
3	Decarboxylative Knoevenagel Condensation	Acetaldehyde (B116499), TBAHSO₄	(S)-4-Hydroxy-5-methylheptan-2-one	53	Not Applicable
4	Acid-catalyzed Dehydration	p-Toluenesulfonic acid monohydrate	(E,S)-5-Methylhept-2-en-4-one ((S)-Filbertone)	82	73
Overall	(E,S)-5-Methylhept-2-en-4-one	~39	73

Experimental Protocols

Protocol 1: Chemoenzymatic Synthesis of (S)-Filbertone

This protocol is adapted from the work of Zárubová et al. (2020).

Step 1: Synthesis of Ethyl (S)-2-methyl-3-oxohexanoate

• To a solution of (S)-2-methylbutanoic acid (1.0 equiv) in tetrahydrofuran (B95107) (THF), add carbonyldiimidazole (CDI) (1.2 equiv).

• Stir the mixture at room temperature for 4 hours.

• In a separate flask, prepare a suspension of potassium ethyl malonate (1.5 equiv) and magnesium chloride (MgCl₂) (1.5 equiv) in THF.

• Add the activated acid solution from step 2 to the suspension from step 3.

• Heat the reaction mixture to 60 °C and stir for 5 hours.

• Continue stirring at 50 °C for another 5 hours, then allow to cool to room temperature overnight.

• Purify the product by vacuum distillation to obtain ethyl (S)-2-methyl-3-oxohexanoate.

Step 2: Enzymatic Hydrolysis to (S)-2-Methyl-3-oxohexanoic acid

• Disperse ethyl (S)-2-methyl-3-oxohexanoate (1.0 equiv) in a phosphate buffer.

• Add Novozym® 435 (5% by weight of the substrate).

• Stir the suspension at room temperature for 22 hours.

• Monitor the reaction by Gas Chromatography (GC) until complete conversion of the starting material.

• The crude product, (S)-2-methyl-3-oxohexanoic acid, is used directly in the next step without further purification.

Step 3: Decarboxylative Knoevenagel Condensation to (S)-4-Hydroxy-5-methylheptan-2-one

• To the crude (S)-2-methyl-3-oxohexanoic acid from Step 2, add acetaldehyde (1.1 equiv) and a catalytic amount of tetrabutylammonium (B224687) hydrogen sulfate (B86663) (TBAHSO₄) (0.005 equiv).

• Stir the mixture at room temperature, then increase the temperature to 40 °C and stir for 21 hours.

• Purify the product by vacuum distillation to yield (S)-4-hydroxy-5-methylheptan-2-one.

Step 4: Acid-catalyzed Dehydration to (E,S)-5-Methylhept-2-en-4-one ((S)-Filbertone)

• Dissolve (S)-4-hydroxy-5-methylheptan-2-one (1.0 equiv) in cyclohexane.

• Add p-toluenesulfonic acid monohydrate (0.05 equiv).

• Heat the mixture to 70 °C and stir for 2.5 hours.

• After cooling to room temperature, purify the product by vacuum distillation to obtain (E,S)-5-methylhept-2-en-4-one.

Mandatory Visualization

Caption: Chemoenzymatic synthesis workflow for (S)-Filbertone.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of 5-Methyl-2-hepten-4-one via Grignard Reaction

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the synthesis of 5-Methyl-2-hepten-4-one (B146534), a valuable flavor and fragrance compound, utilizing a Grignard reaction as a key step. The synthesis involves a two-step process commencing with the 1,2-addition of sec-butylmagnesium bromide to crotonaldehyde (B89634) to form the intermediate alcohol, 5-methyl-2-hepten-4-ol. Subsequent oxidation of this allylic alcohol yields the target α,β-unsaturated ketone. This protocol offers a classic and effective method for the construction of this important molecule. While alternative synthetic routes exist, the Grignard pathway provides a fundamental example of carbon-carbon bond formation and subsequent functional group manipulation.

Introduction

5-Methyl-2-hepten-4-one, also known as Filbertone or Hazelnut Ketone, is a key flavor component found in hazelnuts and is widely used in the food and fragrance industries. Its synthesis is of significant interest for commercial applications and as a target for synthetic methodology development. The Grignard reaction, a robust and versatile tool in organic synthesis, offers a direct route to the carbon skeleton of 5-Methyl-2-hepten-4-one. This involves the nucleophilic addition of a Grignard reagent to an α,β-unsaturated aldehyde. Specifically, the reaction of sec-butylmagnesium bromide with crotonaldehyde is expected to proceed primarily via a 1,2-addition pathway, yielding the desired allylic alcohol precursor. Subsequent oxidation of this intermediate provides the target enone. This document outlines detailed experimental procedures for both the Grignard reaction and the subsequent oxidation step, along with expected yields and characterization data.

Data Presentation

Step	Reactants	Product(s)	Reagents/Solvents	Typical Yield
1. Grignard Reaction	2-Bromobutane (B33332), Magnesium turnings, Crotonaldehyde	5-Methyl-2-hepten-4-ol	Anhydrous Tetrahydrofuran (THF), Saturated NH₄Cl (aq)	~60-70%
2. Oxidation	5-Methyl-2-hepten-4-ol	5-Methyl-2-hepten-4-one	Acetone (B3395972), Jones Reagent (CrO₃, H₂SO₄, H₂O)	~80-85%

Experimental Protocols

Part 1: Synthesis of 5-Methyl-2-hepten-4-ol via Grignard Reaction

This protocol details the preparation of the Grignard reagent, sec-butylmagnesium bromide, and its subsequent reaction with crotonaldehyde.

Materials:

• 2-Bromobutane (1.0 eq)

• Magnesium turnings (1.1 eq)

• Iodine (a single crystal)

• Anhydrous Tetrahydrofuran (THF)

• Crotonaldehyde (0.9 eq)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Diethyl ether

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Pressure-equalizing dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Ice-water bath

• Separatory funnel

Procedure:

• Preparation of the Grignard Reagent:

  • Under an inert atmosphere (e.g., nitrogen or argon), place magnesium turnings (1.1 eq) and a crystal of iodine in a flame-dried three-necked round-bottom flask equipped with a reflux condenser, a pressure-equalizing dropping funnel, and a magnetic stir bar.

  • Add a small amount of anhydrous THF to cover the magnesium.

  • In the dropping funnel, prepare a solution of 2-bromobutane (1.0 eq) in anhydrous THF.

  • Add a small portion of the 2-bromobutane solution to the magnesium suspension. The reaction is initiated when the color of the iodine disappears and gentle refluxing of the solvent is observed. If the reaction does not start, gentle warming with a heating mantle may be necessary.

  • Once the reaction has initiated, add the remaining 2-bromobutane solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir the mixture at room temperature for an additional 30-60 minutes to ensure complete formation of the Grignard reagent. The solution should appear grayish and slightly cloudy.

• Reaction with Crotonaldehyde:

  • Cool the Grignard reagent solution to 0 °C using an ice-water bath.

  • Prepare a solution of crotonaldehyde (0.9 eq) in anhydrous THF and add it to the dropping funnel.

  • Add the crotonaldehyde solution dropwise to the stirred Grignard reagent at a rate that maintains the reaction temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Work-up and Purification:

  • Cool the reaction mixture to 0 °C in an ice-water bath.

  • Slowly and carefully quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium chloride.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers and wash with brine (saturated aqueous NaCl solution).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 5-methyl-2-hepten-4-ol.

  • The crude product can be purified by vacuum distillation.

Expected Outcome:

The Grignard reaction should yield 5-methyl-2-hepten-4-ol as a colorless to pale yellow oil. The typical yield for this reaction is in the range of 60-70%.

Characterization of 5-Methyl-2-hepten-4-ol:

• ¹H NMR (CDCl₃, 300 MHz): δ 5.75-5.50 (m, 2H, -CH=CH-), 4.10 (q, J = 6.0 Hz, 1H, -CH(OH)-), 2.10-1.95 (m, 1H, -CH(CH₃)CH₂-), 1.70 (d, J = 6.0 Hz, 3H, =CH-CH₃), 1.50-1.20 (m, 2H, -CH₂CH₃), 0.95 (d, J = 6.9 Hz, 3H, -CH(CH₃)-), 0.90 (t, J = 7.5 Hz, 3H, -CH₂CH₃).

• ¹³C NMR (CDCl₃, 75 MHz): δ 131.5, 128.0, 78.5, 45.0, 26.0, 17.5, 14.0, 11.5.

• IR (neat, cm⁻¹): 3370 (br, O-H), 2960, 2930, 2875 (C-H), 1670 (C=C), 965 (trans C-H bend).

Part 2: Oxidation of 5-Methyl-2-hepten-4-ol to 5-Methyl-2-hepten-4-one

This protocol describes the oxidation of the secondary allylic alcohol to the corresponding α,β-unsaturated ketone using Jones reagent.

Materials:

• 5-Methyl-2-hepten-4-ol (1.0 eq)

• Acetone (anhydrous)

• Jones Reagent (prepared from CrO₃, concentrated H₂SO₄, and H₂O)

• Isopropyl alcohol

• Diethyl ether

• Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice-water bath

• Dropping funnel

• Separatory funnel

Procedure:

• Preparation of Jones Reagent:

  • In a beaker, dissolve 26.72 g of chromium trioxide (CrO₃) in 23 mL of concentrated sulfuric acid (H₂SO₄).

  • Carefully and with cooling, add this mixture to 50 mL of water. The final volume will be approximately 100 mL. Caution: Jones reagent is a strong oxidant and is corrosive and carcinogenic. Handle with appropriate personal protective equipment in a fume hood.

• Oxidation Reaction:

  • Dissolve 5-methyl-2-hepten-4-ol (1.0 eq) in acetone in a round-bottom flask equipped with a magnetic stir bar and cooled in an ice-water bath.

  • Slowly add the prepared Jones reagent dropwise to the stirred solution of the alcohol. Maintain the temperature below 20 °C.

  • A color change from orange-red to green will be observed as the Cr(VI) is reduced to Cr(III).

  • Continue adding the Jones reagent until the orange-red color persists for about 15-20 minutes, indicating that the oxidation is complete.

• Work-up and Purification:

  • Quench the excess oxidant by the dropwise addition of isopropyl alcohol until the orange color disappears and a green precipitate of chromium salts is formed.

  • Decant the acetone solution from the chromium salts. Wash the salts with additional acetone.

  • Combine the acetone solutions and remove the acetone under reduced pressure.

  • Add water to the residue and extract the product with diethyl ether (3 x 50 mL).

  • Combine the organic layers and wash with saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 5-methyl-2-hepten-4-one.

  • The crude product can be purified by vacuum distillation.

Expected Outcome:

The Jones oxidation should yield 5-methyl-2-hepten-4-one as a colorless to pale yellow liquid with a characteristic nutty, hazelnut-like odor. The typical yield for this oxidation is in the range of 80-85%.

Characterization of 5-Methyl-2-hepten-4-one:

• ¹H NMR (CDCl₃, 300 MHz): δ 6.85 (dq, J = 15.6, 6.9 Hz, 1H, -CH=CH-CO-), 6.10 (dq, J = 15.6, 1.8 Hz, 1H, -CH=CH-CO-), 2.60 (m, 1H, -CH(CH₃)CH₂-), 1.90 (d, J = 6.9 Hz, 3H, =CH-CH₃), 1.70-1.50 (m, 2H, -CH₂CH₃), 1.10 (d, J = 6.9 Hz, 3H, -CH(CH₃)-), 0.90 (t, J = 7.5 Hz, 3H, -CH₂CH₃).

• ¹³C NMR (CDCl₃, 75 MHz): δ 200.5, 145.0, 131.0, 48.0, 25.5, 18.0, 16.0, 11.5.[1]

• IR (neat, cm⁻¹): 2965, 2930, 2878 (C-H), 1675 (C=O, conjugated), 1630 (C=C), 970 (trans C-H bend).

• Mass Spectrum (EI, 70 eV): m/z (%) = 126 (M⁺, 5), 97 (30), 83 (25), 69 (100), 57 (40), 41 (80).

Mandatory Visualization

Caption: Workflow for the synthesis of 5-Methyl-2-hepten-4-one.

Conclusion

The described two-step synthesis provides a reliable and instructive method for the preparation of 5-Methyl-2-hepten-4-one. The initial Grignard reaction effectively constructs the required carbon framework, and the subsequent Jones oxidation efficiently converts the intermediate allylic alcohol to the final α,β-unsaturated ketone. While this protocol utilizes classic synthetic transformations, researchers should be aware of the potential for 1,4-addition byproducts in the Grignard step and the hazardous nature of the chromium-based oxidant in the second step. Proper execution of the described procedures, including anhydrous conditions for the Grignard reaction and careful temperature control, is crucial for achieving the desired outcomes. The provided protocols and data serve as a valuable resource for researchers in organic synthesis, flavor chemistry, and drug development.

References

• 1. 5-Methyl-2-hepten-4-one | C8H14O | CID 5362588 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes: Purification of 5-Methyl-2-hepten-4-one by Distillation

Introduction

5-Methyl-2-hepten-4-one, also known as Filbertone or Hazelnut Ketone, is a key flavor and fragrance compound with a characteristic nutty and roasted aroma.[1][2] It is utilized in the food and fragrance industries and serves as an intermediate in pharmaceutical and organic synthesis.[2] For these applications, a high degree of purity is often essential. Distillation is a primary method for the purification of 5-Methyl-2-hepten-4-one, effectively removing non-volatile impurities and other contaminants with different boiling points.[3][4][5][6] This document provides detailed protocols for the purification of 5-Methyl-2-hepten-4-one by both atmospheric and vacuum distillation.

Physicochemical Properties

A summary of the relevant physical and chemical properties of 5-Methyl-2-hepten-4-one is presented in the table below. This data is crucial for designing and executing an effective distillation protocol.

Property	Value	References
Molecular Formula	C₈H₁₄O	[2]
Molecular Weight	126.20 g/mol	[7]
Appearance	Clear, colorless to light yellow liquid	[2][8]
Odor	Hazelnut, nutty, roasty, sweet	[1][8]
Boiling Point (atmospheric pressure)	167 - 170 °C	[1][2][9][10][11]
Density	0.845 - 0.853 g/mL at 20-25 °C	[1][8][9]
Refractive Index (n20/D)	1.442 - 1.446	[1][2][8]
Flash Point	57 - 61 °C (closed cup)	[8][12]
Solubility	Insoluble in water	[8]
Purity (commercially available)	≥97% to 99%	[1][2][13]

Experimental Protocols

Safety Precautions: 5-Methyl-2-hepten-4-one is a flammable liquid and may cause skin and eye irritation.[7][11] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[11][14] Keep away from ignition sources.[14]

Protocol 1: Simple Distillation at Atmospheric Pressure

This protocol is suitable for purifying 5-Methyl-2-hepten-4-one from non-volatile impurities when the compound is thermally stable at its atmospheric boiling point.

Materials:

• Crude 5-Methyl-2-hepten-4-one

• Round-bottom flask

• Distillation head with condenser

• Receiving flask

• Heating mantle with a stirrer

• Boiling chips or magnetic stir bar

• Thermometer and adapter

• Clamps and stands

Procedure:

• Apparatus Setup: Assemble the distillation apparatus as shown in the workflow diagram below. Ensure all joints are properly sealed.

• Charging the Flask: Charge the round-bottom flask with the crude 5-Methyl-2-hepten-4-one and add a few boiling chips or a magnetic stir bar. Do not fill the flask to more than two-thirds of its capacity.

• Heating: Begin heating the flask gently with the heating mantle. Stir the liquid if using a magnetic stirrer.

• Distillation: The temperature will rise and then stabilize at the boiling point of 5-Methyl-2-hepten-4-one (approximately 167-170 °C). Collect the fraction that distills over at a constant temperature.

• Completion: Stop the distillation when only a small amount of residue remains in the distillation flask or when the temperature begins to drop. Do not distill to dryness.

• Cooling and Storage: Allow the apparatus to cool down before disassembling. Store the purified product in a tightly sealed container in a cool, dry, and well-ventilated place, protected from light.[8]

Protocol 2: Vacuum Distillation

Vacuum distillation is recommended to prevent thermal decomposition, especially for larger-scale purifications or if the crude material contains high-boiling impurities. This method allows the distillation to be performed at a lower temperature.

Materials:

• Crude 5-Methyl-2-hepten-4-one

• Round-bottom flask

• Short-path distillation head or Claisen adapter with a condenser

• Receiving flask (e.g., a cow-type adapter with multiple receiving flasks)

• Heating mantle with a stirrer

• Boiling chips or magnetic stir bar

• Thermometer and adapter

• Vacuum pump with a trap

• Manometer

• Clamps and stands

Procedure:

• Apparatus Setup: Assemble the vacuum distillation apparatus as depicted in the workflow diagram. Ensure all connections are vacuum-tight.

• Charging the Flask: Add the crude 5-Methyl-2-hepten-4-one and a magnetic stir bar or boiling chips to the distillation flask.

• Applying Vacuum: Close the system and slowly apply the vacuum. A gentle stream of bubbles should be visible from the ebulliator or vigorous stirring should be maintained to ensure smooth boiling.

• Heating: Once the desired pressure is reached and stable, begin to heat the flask gently.

• Fraction Collection: The liquid will begin to boil at a temperature lower than its atmospheric boiling point. Collect any initial low-boiling fractions separately. Collect the main fraction corresponding to the boiling point of 5-Methyl-2-hepten-4-one at the given pressure.

• Completion: Stop heating and allow the system to cool to room temperature before slowly and carefully releasing the vacuum.

• Storage: Transfer the purified product to a suitable container and store it under the recommended conditions.[8]

Visualizations

Caption: Workflow for the purification of 5-Methyl-2-hepten-4-one by distillation.

Caption: Schematic of a vacuum distillation apparatus for purification.

References

• 1. 5-METHYL-2-HEPTEN-4-ONE | 81925-81-7 [chemicalbook.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Scalable Preparation of Enantioenriched (S)-5-methylhept-2-en-4-one. Synthesis and Aroma Properties of Achiral Analogues Thereof | MDPI [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. 5-Methyl-2-hepten-4-one | C8H14O | CID 5362588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 5-METHYL-2-HEPTEN-4-ONE [ventos.com]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. trans-5-methyl-2-hepten-4-one [stenutz.eu]
• 11. chemicalbook.com [chemicalbook.com]
• 12. 5-Methyl-2-hepten-4-one natural (US), = 97 , mixture of isomers, FG 81925-81-7 [sigmaaldrich.com]
• 13. 5-Methyl-2-hepten-4-one natural (US), = 97 , mixture of isomers, FG 81925-81-7 [sigmaaldrich.com]
• 14. static1.squarespace.com [static1.squarespace.com]

Application Note: Analysis of 5-Methyl-2-hepten-4-one using High-Performance Liquid Chromatography

Introduction

5-Methyl-2-hepten-4-one, also known as filbertone, is a key flavor compound found in hazelnuts, contributing significantly to their characteristic nutty and roasted aroma.[1] Its accurate quantification is crucial for quality control in the food and fragrance industries, as well as in the authentication of products such as hazelnut oils and spreads.[2] This application note details a robust and reliable achiral reverse-phase high-performance liquid chromatography (RP-HPLC) method with diode array detection (DAD) for the determination of (E)-5-methylhept-2-en-4-one.[3][4]

Analytical Method

The separation is achieved on a C18 stationary phase with an isocratic mobile phase consisting of acetonitrile (B52724) and water. This method is demonstrated to be effective for the quantification of 5-Methyl-2-hepten-4-one and can be applied to the analysis of this compound in various sample matrices.[3]

Data Summary

The following table summarizes the optimized chromatographic conditions for the analysis of 5-Methyl-2-hepten-4-one.

Parameter	Condition
Instrumentation	High-Performance Liquid Chromatography system with DAD
Stationary Phase	C18 column
Mobile Phase	Acetonitrile : Water (60:40, v/v)
Elution Mode	Isocratic
Flow Rate	0.5 mL/min
Column Temperature	25 °C
Detection Wavelength	230 nm
Injection Volume	1 µL

Experimental Protocol

1. Reagents and Materials

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• 5-Methyl-2-hepten-4-one reference standard (predominantly trans, ≥98% purity)[4]

2. Standard Solution Preparation

• Stock Solution (e.g., 1000 µg/mL): Accurately weigh approximately 10 mg of 5-Methyl-2-hepten-4-one reference standard and dissolve it in 10 mL of acetonitrile in a volumetric flask.

• Working Standards: Prepare a series of working standards by diluting the stock solution with the mobile phase (Acetonitrile:Water, 60:40 v/v) to achieve the desired concentrations for the calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

3. Sample Preparation

• The sample preparation will vary depending on the matrix. For liquid samples such as hazelnut oil, a dilution with a suitable solvent may be sufficient. For solid samples like hazelnut-flavored foods, an extraction step will be necessary. A generic solid-phase extraction (SPE) or liquid-liquid extraction (LLE) protocol may be employed to isolate the analyte and remove interfering matrix components. The final extract should be dissolved in the mobile phase.

4. HPLC System Setup and Operation

• Equilibrate the HPLC system with the mobile phase (Acetonitrile:Water, 60:40 v/v) at a flow rate of 0.5 mL/min until a stable baseline is achieved.

• Set the column oven temperature to 25 °C.

• Set the DAD detector to monitor at a wavelength of 230 nm.[3]

• Inject 1 µL of each standard solution and sample into the HPLC system.

• Record the chromatograms and the peak areas.

5. Data Analysis

• Construct a calibration curve by plotting the peak area of the 5-Methyl-2-hepten-4-one standard against its concentration.

• Perform a linear regression analysis on the calibration curve to determine the equation of the line and the correlation coefficient (R²).

• Quantify the amount of 5-Methyl-2-hepten-4-one in the samples by interpolating their peak areas from the calibration curve.

Workflow and Pathway Diagrams

Caption: Workflow for the HPLC analysis of 5-Methyl-2-hepten-4-one.

References

• 1. mdpi.com [mdpi.com]
• 2. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Note: Chiral Gas Chromatography for the Enantioselective Separation of 5-Methyl-2-hepten-4-one (Filbertone)

Audience: Researchers, scientists, and drug development professionals.

Introduction

5-Methyl-2-hepten-4-one, commonly known as filbertone (B1242023), is a key chiral flavor compound responsible for the characteristic aroma of hazelnuts (Corylus avellana L.). The molecule exists as two non-superimposable mirror images, or enantiomers: (R)-filbertone and (S)-filbertone. The enantiomeric distribution of filbertone can vary based on the geographical origin and processing of hazelnuts, making its analysis crucial for authenticity verification, quality control, and sensory profiling in the food and fragrance industries. Chiral gas chromatography (GC) is a powerful technique for separating and quantifying these enantiomers, providing valuable insights into product integrity and sensory attributes.

This application note provides a detailed protocol for the enantioselective separation of 5-Methyl-2-hepten-4-one using capillary gas chromatography with a modified β-cyclodextrin-based chiral stationary phase.

Experimental Protocols

This protocol is based on methodologies optimized for the separation of filbertone enantiomers from a complex volatile matrix.

2.1. Recommended Instrumentation and Consumables

• Gas Chromatograph (GC): A system equipped with a split/splitless injector and a flame ionization detector (FID) or a mass spectrometer (MS).

• Chiral GC Column: A fused silica (B1680970) capillary column with a modified β-cyclodextrin stationary phase. A MeAc-TBDMS-β-CD (methyl-acetyl tert-butyldimethylsilyl beta-cyclodextrin) selector has shown excellent performance.

• Carrier Gas: Helium, high purity (99.999%).

• Sample Introduction: Manual or autosampler injection. For trace analysis from solid matrices like hazelnuts, Headspace Solid-Phase Microextraction (HS-SPME) is recommended.

2.2. Optimized Chromatographic Conditions

The following table outlines the optimized parameters for the successful chiral separation of filbertone enantiomers.

Parameter	Recommended Setting
Chiral Column	MeAc-TBDMS-β-CD stationary phase
Injector Type	Pulsed Splitless
Injector Temperature	250 °C (Typical)
Pressure Pulse	35.67 kPa
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)
Oven Program	Start at 40°C (hold for 1 min), ramp at 2°C/min to 180°C (hold for 4 min)
Detector	Mass Spectrometer (MS) or Flame Ionization Detector (FID)
Detector Temperature	250 °C (for FID)

2.3. Sample Preparation (HS-SPME Protocol Example)

For analyzing filbertone from a solid matrix (e.g., ground hazelnuts), HS-SPME provides a solvent-free extraction method.

• Place a known quantity of the homogenized sample into a headspace vial.

• Seal the vial and place it in a heating block or autosampler agitator.

• Expose a suitable SPME fiber (e.g., PDMS/DVB) to the headspace above the sample at an elevated temperature (e.g., 60°C) for a defined period (e.g., 30 minutes) to adsorb the volatile compounds.

• Retract the fiber and immediately introduce it into the GC injector for thermal desorption of the analytes onto the column.

Results and Data

The selection of the chiral stationary phase is critical for achieving adequate separation. A study comparing different derivatized beta-cyclodextrin (B164692) columns demonstrated significant differences in performance for separating filbertone enantiomers. The resolution value (Rs) is a key metric, where a value ≥ 1.5 indicates baseline separation.

Table 1: Comparison of Chiral Stationary Phase Performance for Filbertone Separation

Chiral Selector	Resolution (Rs)
MeMe-TBDMS-β-CD	9.00
AcAc-TBDMS-β-CD	7.65
MeAc-TBDMS-β-CD	14.34

The MeAc-TBDMS-β-CD selector provided the highest resolution, indicating a superior and robust separation of the (R)- and (S)-filbertone enantiomers.

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the analytical process, from sample preparation to final data analysis.

Caption: Workflow for chiral analysis of 5-Methyl-2-hepten-4-one.

Conclusion

The protocol detailed in this application note provides a reliable and high-resolution method for the enantioselective separation of 5-Methyl-2-hepten-4-one (filbertone). The use of a MeAc-TBDMS-β-CD chiral stationary phase, combined with an optimized temperature program, yields excellent separation (Rs > 14), enabling accurate quantification of the individual enantiomers. This method is highly suitable for quality control in the food and beverage industry, authenticity studies of high-value products like hazelnut oil, and for research in flavor and sensory science.

Application of 5-Methyl-2-hepten-4-one in the Flavor and Fragrance Industry: Application Notes and Protocols

Introduction

5-Methyl-2-hepten-4-one, also known commercially as Filbertone or Hazeltone, is a key aroma compound naturally occurring in hazelnuts (filberts) and is widely utilized in the flavor and fragrance industry.[1][2] Its potent nutty, roasted, and slightly sweet aroma profile makes it a valuable ingredient for creating and enhancing a variety of food, beverage, and fragrance products.[1][3] This document provides detailed application notes and experimental protocols for researchers, scientists, and product development professionals working with 5-Methyl-2-hepten-4-one.

Chemical and Physical Properties

5-Methyl-2-hepten-4-one is a volatile unsaturated ketone with the molecular formula C8H14O.[3] It is recognized as a safe flavoring substance (GRAS) by the Flavor and Extract Manufacturers Association (FEMA), with the number 3761.[2][4]

Property	Value	Reference
Molecular Weight	126.20 g/mol	[4]
Boiling Point	170 °C (lit.)	[4][5]
Density	0.845 g/mL at 25 °C (lit.)	[4][5]
Refractive Index	n20/D 1.444 (lit.)	[4][5]
Solubility	Insoluble in water	[6]
CAS Number	81925-81-7	[1][4]

Organoleptic Profile

The sensory characteristics of 5-Methyl-2-hepten-4-one are its most important attribute for industrial applications. It is described as having a powerful and diffusive aroma.

Attribute	Descriptors
Odor	Hazelnut, nutty, roasted, coffee-like, cocoa, buttery, metallic, pungent, sweet.[1][4][5][6][7]
Taste	Hazelnut, nutty, roasted, nougat-like, buttery, mushroom.[1][5]

Applications in the Flavor Industry

5-Methyl-2-hepten-4-one is a versatile flavoring agent used to impart or enhance nutty and roasted notes in a wide array of food and beverage products.[1][8]

Application Category	Specific Examples	Recommended Usage Levels	Key Benefits
Confectionery	Chocolate, candy, caramel, nougat	10 ppb - 50 ppm	Creates a distinctive hazelnut character at higher levels; adds richness and body.[8][9]
Bakery	Cookies, cakes, pastries	10 ppb - 50 ppm	Enhances nutty profiles and provides a roasted background note.
Beverages	Coffee, cocoa-based drinks, liqueurs	1 ppb - 50 ppm	Adds complexity and a roasted dimension.[8]
Dairy Products	Ice cream, yogurt, flavored milk	1 ppb - 50 ppm	Complements creamy profiles with a nutty taste.
Savory Products	Sauces, marinades, snacks	1 ppb - 50 ppm	Provides a roasted, savory depth.
Fruit Flavors	Exotic fruit formulations	10 ppb - 50 ppm	Adds richness and complexity to fruit profiles.[8][9]

Applications in the Fragrance Industry

In perfumery, 5-Methyl-2-hepten-4-one is valued for its ability to introduce gourmand and nutty accords, as well as to enhance other fragrance notes.[8][10]

Application Category	Specific Examples	Recommended Usage Levels	Key Benefits
Fine Fragrance	Gourmand, woody, and oriental perfumes	0.002% - 2%	Adds nutty and gourmand top notes; enhances fruity and citrus accords; rounds off rose and sandalwood concepts.[8]
Personal Care	Lotions, soaps, body washes	0.002% - 2%	Provides a warm, nutty scent.
Home Fragrance	Candles, diffusers, air fresheners	0.002% - 2%	Creates a cozy and inviting atmosphere with its roasted and nutty aroma.
Other Applications	Tobacco fragrances	-	Contributes to a rich and aromatic tobacco scent.[1][8]

Experimental Protocols

Protocol 1: Sensory Evaluation of 5-Methyl-2-hepten-4-one in a Beverage Matrix

This protocol outlines a method for the sensory evaluation of 5-Methyl-2-hepten-4-one in a sweetened beverage base using a trained sensory panel.

1. Objective: To determine the sensory profile and consumer acceptance of varying concentrations of 5-Methyl-2-hepten-4-one in a model beverage.

2. Materials:

• 5-Methyl-2-hepten-4-one (food grade)

• Sucrose

• Citric acid

• Deionized water

• Glass beakers and stirring equipment

• Graduated cylinders and pipettes

• Sample cups with lids, coded with random three-digit numbers

• Palate cleansers (e.g., unsalted crackers, room temperature water)

3. Panelist Selection and Training:

• Select 10-15 panelists based on their sensory acuity and ability to describe nutty and roasted aromas.

• Train panelists on the key aroma and flavor attributes of 5-Methyl-2-hepten-4-one using reference standards. Familiarize them with the intensity rating scale.

4. Sample Preparation:

• Prepare a 10% sugar solution with 0.1% citric acid in deionized water as the beverage base.

• Prepare a stock solution of 5-Methyl-2-hepten-4-one in a suitable solvent (e.g., ethanol) at a concentration of 0.1%.

• Spike the beverage base with the stock solution to achieve final concentrations of 1 ppb, 10 ppb, 50 ppb, and 100 ppb of 5-Methyl-2-hepten-4-one.

• Include a control sample (beverage base with no added flavor).

• Pour 20 mL of each sample into coded cups and cover.

5. Evaluation Procedure:

• Conduct the evaluation in a sensory analysis laboratory with individual booths under controlled lighting and temperature.

• Present the samples to the panelists in a randomized order.

• Instruct panelists to evaluate the aroma of each sample first, then the flavor.

• Panelists should cleanse their palate with water and unsalted crackers between samples.

• Panelists will rate the intensity of pre-defined attributes (e.g., hazelnut aroma, roasted flavor, sweetness, overall liking) on a 9-point hedonic scale (1 = dislike extremely, 9 = like extremely).

6. Data Analysis:

• Analyze the data using appropriate statistical methods (e.g., ANOVA, t-tests) to determine significant differences between samples.

• Generate spider web plots to visualize the sensory profiles of the different concentrations.

Sensory Evaluation Workflow

Protocol 2: Quantification of 5-Methyl-2-hepten-4-one in a Coffee Beverage using HS-SPME-GC-MS

This protocol describes a method for the quantitative analysis of 5-Methyl-2-hepten-4-one in a coffee matrix using headspace solid-phase microextraction (HS-SPME) followed by gas chromatography-mass spectrometry (GC-MS).

1. Objective: To accurately quantify the concentration of 5-Methyl-2-hepten-4-one in a coffee sample.

2. Materials and Equipment:

• Coffee sample

• 5-Methyl-2-hepten-4-one standard

• Internal standard (e.g., 2-octanone)

• Sodium chloride

• Deionized water

• 20 mL headspace vials with magnetic screw caps (B75204) and PTFE/silicone septa

• SPME fiber assembly (e.g., DVB/CAR/PDMS)

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

• Heated agitator for SPME

3. Sample and Standard Preparation:

• Calibration Standards: Prepare a series of standard solutions of 5-Methyl-2-hepten-4-one in deionized water at concentrations ranging from 1 ng/mL to 100 ng/mL.

• Internal Standard: Prepare a stock solution of the internal standard in methanol.

• Sample Preparation:

  • Place 5 mL of the coffee sample into a 20 mL headspace vial.

  • Add 1.5 g of sodium chloride to the vial to increase the ionic strength and promote the release of volatile compounds.

  • Spike the sample with a known amount of the internal standard.

  • Immediately seal the vial.

4. HS-SPME Procedure:

• Place the vial in the heated agitator set at 60°C.

• Equilibrate the sample for 15 minutes.

• Expose the SPME fiber to the headspace of the sample for 30 minutes with continuous agitation.

• Retract the fiber and immediately introduce it into the GC injector.

5. GC-MS Analysis:

• Injector: 250°C, splitless mode for 2 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program: Start at 40°C (hold for 2 min), ramp to 150°C at 5°C/min, then ramp to 250°C at 15°C/min (hold for 5 min).

• Mass Spectrometer:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions for 5-Methyl-2-hepten-4-one (e.g., m/z 83, 55, 126) and the internal standard.

6. Quantification:

• Construct a calibration curve by plotting the ratio of the peak area of 5-Methyl-2-hepten-4-one to the peak area of the internal standard against the concentration of the standard solutions.

• Determine the concentration of 5-Methyl-2-hepten-4-one in the coffee sample using the calibration curve.

HS-SPME-GC-MS Workflow

Protocol 3: Stability Testing of 5-Methyl-2-hepten-4-one in a Fine Fragrance Application

This protocol provides a general framework for assessing the stability of 5-Methyl-2-hepten-4-one in an alcohol-based fine fragrance.

1. Objective: To evaluate the stability of the odor profile and physical characteristics of a fragrance containing 5-Methyl-2-hepten-4-one under accelerated aging conditions.

2. Materials:

• Fine fragrance base (ethanol, water)

• 5-Methyl-2-hepten-4-one

• Other fragrance ingredients for the complete accord

• Glass fragrance bottles with spray pumps

• UV light chamber

• Temperature-controlled oven

• Refrigerator

3. Sample Preparation:

• Prepare two fragrance formulations:

  • Test Sample: The complete fragrance accord including 5-Methyl-2-hepten-4-one at the desired concentration (e.g., 0.5%).

  • Control Sample: The fragrance accord without 5-Methyl-2-hepten-4-one.

• Prepare multiple bottles of each sample for testing under different conditions.

4. Stability Testing Conditions:

• Accelerated Aging (Heat): Store samples in an oven at 40°C for 1, 2, and 3 months.

• Light Exposure: Place samples in a UV light chamber with controlled light exposure for 8, 16, and 24 hours.

• Cold Temperature: Store samples in a refrigerator at 4°C for 1, 2, and 3 months.

• Room Temperature: Keep reference samples at room temperature (approx. 20-22°C) protected from light.

5. Evaluation:

• At each time point, evaluate the samples for:

  • Odor: A panel of trained evaluators should smell the fragrance on a smelling strip and on skin, comparing it to the room temperature reference. Note any changes in the nutty character, overall profile, or the appearance of off-notes.

  • Color: Visually inspect the color of the fragrance against a white background and compare it to the reference.

  • Clarity: Check for any precipitation or cloudiness.

• Record all observations systematically.

6. Interpretation of Results:

• Significant changes in odor, color, or clarity in the test sample compared to the control and the reference indicate potential stability issues related to 5-Methyl-2-hepten-4-one or its interaction with other ingredients under the tested conditions.

Fragrance Stability Testing Logic

Conclusion

5-Methyl-2-hepten-4-one is a high-impact aroma chemical with significant applications in both the flavor and fragrance industries. Its characteristic nutty and roasted profile allows for the creation of authentic and appealing consumer products. The provided protocols offer a foundational framework for the application, evaluation, and quality control of this versatile ingredient. Researchers and developers are encouraged to adapt these methodologies to their specific product matrices and analytical capabilities to fully leverage the potential of 5-Methyl-2-hepten-4-one.

References

• 1. Sample Preparation Techniques for Food & Beverage Analysis | Separation Science [sepscience.com]
• 2. openpub.fmach.it [openpub.fmach.it]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Gas Chromatography Analysis with Olfactometric Detection (GC-O) as a Useful Methodology for Chemical Characterization of Odorous Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fragrance And Flavor Component Analysis: Techniques And Applications - Blogs - News [alwsci.com]
• 6. mdpi.com [mdpi.com]
• 7. Gas chromatography-olfactometry - Wikipedia [en.wikipedia.org]
• 8. scioninstruments.com [scioninstruments.com]
• 9. aidic.it [aidic.it]
• 10. flavorsum.com [flavorsum.com]

Application Notes and Protocols: 5-Methyl-2-hepten-4-one as a Versatile Chiral Intermediate in Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Methyl-2-hepten-4-one, commonly known as Filbertone or Hazelnut Ketone, is a well-recognized compound in the flavor and fragrance industry.[1][2][3] While its application as an intermediate in the synthesis of commercial pharmaceuticals is not extensively documented in publicly available literature, its chemical structure, particularly the presence of a stereocenter, makes it a valuable chiral building block for the synthesis of complex molecules.[4][5] This document provides an overview of the enantioselective synthesis of 5-Methyl-2-hepten-4-one and discusses its potential applications in pharmaceutical research and development as a versatile starting material.

Introduction

5-Methyl-2-hepten-4-one is a naturally occurring α,β-unsaturated ketone found in hazelnuts.[3] It exists as two enantiomers, (S)- and (R)-5-Methyl-2-hepten-4-one, which possess distinct sensory properties. The ability to synthesize enantiomerically pure forms of this compound is of significant interest, as chiral molecules are crucial in the development of modern therapeutics. The functional groups present in 5-Methyl-2-hepten-4-one, including a ketone, a carbon-carbon double bond, and a chiral center, offer multiple reaction sites for further chemical transformations, making it an attractive scaffold for generating molecular diversity in drug discovery programs.

Physicochemical Properties and Data

A summary of the key physicochemical properties of 5-Methyl-2-hepten-4-one is presented in Table 1. This data is essential for its handling, characterization, and use in synthetic protocols.

Property	Value	Reference(s)
Molecular Formula	C₈H₁₄O	[6]
Molecular Weight	126.20 g/mol	[6]
Appearance	Colorless to pale yellow liquid	[4]
Boiling Point	170 °C	[1]
Density	0.845 g/mL at 25 °C	[1]
Refractive Index (n20/D)	1.444	[1]
CAS Number	81925-81-7 (racemic)	[1]

Enantioselective Synthesis of (S)-5-Methyl-2-hepten-4-one

The synthesis of the (S)-enantiomer of 5-Methyl-2-hepten-4-one is of particular interest as it is the more abundant enantiomer in nature. A chemoenzymatic approach starting from (S)-2-methylbutanoic acid provides a scalable and greener alternative to traditional methods that may use hazardous reagents.

Synthetic Pathway

The overall synthetic workflow for the preparation of enantioenriched (S)-5-methylhept-2-en-4-one is depicted below. This four-step sequence involves the formation of a β-ketoester, followed by enzymatic hydrolysis, decarboxylative Knoevenagel condensation, and finally, acid-catalyzed dehydration.

Chemoenzymatic synthesis of (S)-5-Methyl-2-hepten-4-one.

Experimental Protocol

Step 1 & 2: Synthesis of (S)-4-methyl-3-oxohexanoic acid

• To a solution of (S)-2-methylbutanoic acid in THF, add 1.2 equivalents of carbonyldiimidazole (CDI) and stir at room temperature for 4 hours.

• In a separate flask, prepare a suspension of 1.5 equivalents of potassium ethyl malonate and 1.5 equivalents of MgCl₂ in THF.

• Add the activated acid solution from step 1 to the suspension from step 2 and heat at 60 °C for 5 hours, then stir at room temperature overnight.

• Purify the resulting β-ketoester by vacuum distillation.

• Hydrolyze the purified β-ketoester using Novozym 435 (5% by weight) in a phosphate buffer at room temperature for 22 hours to yield the crude (S)-4-methyl-3-oxohexanoic acid.

Step 3: Knoevenagel Condensation

• To the crude acid from the previous step, add 1.1 equivalents of acetaldehyde and a catalytic amount of tetrabutylammonium (B224687) hydrogen sulfate (B86663) (TBAHSO₄, 0.005 equivalents).

• Stir the mixture at room temperature, then warm to 40 °C for 21 hours.

• Purify the resulting aldol adduct by vacuum distillation.

Step 4: Dehydration

• Dissolve the purified aldol adduct in cyclohexane.

• Add a catalytic amount of p-toluenesulfonic acid monohydrate (0.05 equivalents).

• Stir the mixture at 70 °C for 2.5 hours.

• Purify the final product, (S)-5-Methyl-2-hepten-4-one, by vacuum distillation.

Quantitative Data

The chemoenzymatic synthesis of (S)-5-Methyl-2-hepten-4-one provides good yields and enantiomeric excess, as summarized in Table 2.

Step	Product	Yield	Enantiomeric Excess (ee)	Reference(s)
1 & 2. β-Ketoester formation/hydrolysis	(S)-4-methyl-3-oxohexanoic acid	90%	88%
3. Knoevenagel condensation	Aldol adduct	53%	-
4. Dehydration	(S)-5-Methyl-2-hepten-4-one	82%	73%
Overall	(S)-5-Methyl-2-hepten-4-one	39%	73%	****

Synthesis of Racemic 5-Methyl-2-hepten-4-one

For applications where chirality is not a primary concern, several methods for the synthesis of racemic 5-Methyl-2-hepten-4-one have been reported. One common approach involves a Grignard reaction followed by oxidation.

Synthetic Pathway

The synthesis starts with the reaction of a Grignard reagent with crotonaldehyde (B89634) to form an allylic alcohol, which is then oxidized to the desired α,β-unsaturated ketone.

Grignard-based synthesis of racemic 5-Methyl-2-hepten-4-one.

Experimental Protocol

Step 1: Grignard Reaction

• Prepare the Grignard reagent, sec-butylmagnesium bromide, from sec-butyl bromide and magnesium turnings in anhydrous diethyl ether under an inert atmosphere.

• Cool the Grignard solution in an ice bath.

• Slowly add a solution of crotonaldehyde in anhydrous diethyl ether to the Grignard reagent with vigorous stirring.

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional hour.

• Quench the reaction by carefully adding saturated aqueous ammonium (B1175870) chloride solution.

• Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 5-Methyl-2-hepten-4-ol.

Step 2: Oxidation

• Dissolve the crude alcohol from the previous step in a suitable solvent such as dichloromethane.

• Add an oxidizing agent, such as pyridinium (B92312) chlorochromate (PCC) or manganese dioxide (MnO₂), portion-wise with stirring.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Filter the reaction mixture through a pad of celite or silica (B1680970) gel to remove the oxidant.

• Concentrate the filtrate and purify the resulting 5-Methyl-2-hepten-4-one by vacuum distillation or column chromatography.

Potential Pharmaceutical Applications as a Chiral Building Block

The enantioenriched forms of 5-Methyl-2-hepten-4-one are valuable starting materials for the synthesis of more complex chiral molecules. The α,β-unsaturated ketone moiety is a versatile functional group that can undergo a variety of transformations, including:

• Michael Addition: The β-carbon is susceptible to nucleophilic attack, allowing for the introduction of a wide range of substituents with control of the newly formed stereocenter.

• Conjugate Reduction: Selective reduction of the carbon-carbon double bond can be achieved using various reagents, leading to the corresponding saturated ketone.

• 1,2-Reduction: The ketone functionality can be reduced to a secondary alcohol, which can be further functionalized.

• Epoxidation and Dihydroxylation: The double bond can be functionalized to introduce new stereocenters.

These potential transformations are illustrated in the following diagram:

Potential synthetic utility of 5-Methyl-2-hepten-4-one.

By employing these and other synthetic methodologies, researchers can access a diverse range of chiral molecules from 5-Methyl-2-hepten-4-one, which can then be screened for biological activity in various therapeutic areas.

Conclusion

While direct evidence for the use of 5-Methyl-2-hepten-4-one as an intermediate in the synthesis of currently marketed pharmaceuticals is limited, its value as a chiral building block is significant. The well-established methods for its enantioselective synthesis provide access to enantiopure starting materials that are amenable to a wide array of chemical transformations. For drug discovery and development professionals, (S)- and (R)-5-Methyl-2-hepten-4-one represent versatile platforms for the generation of novel and structurally diverse compound libraries for lead identification and optimization. Further exploration of the synthetic utility of this compound is warranted and holds promise for the discovery of new bioactive molecules.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Filbertone: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. GSRS [precision.fda.gov]
• 5. abbotshill.herts.sch.uk [abbotshill.herts.sch.uk]
• 6. Filbertone - Molecule of the Month - September 2012 - JSMol version [chm.bris.ac.uk]

5-Methyl-2-hepten-4-one: A Versatile Building Block in Organic Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methyl-2-hepten-4-one (B146534), a naturally occurring α,β-unsaturated ketone and a key flavor component of hazelnuts known as Filbertone, has emerged as a valuable and versatile building block in organic synthesis.[1][2] Its unique structural features, including a chiral center at the C5 position in its enantiomerically pure forms, a reactive conjugated enone system, and a readily modifiable ketone functionality, make it an attractive starting material and intermediate for the synthesis of a diverse array of complex molecules. This document provides detailed application notes and experimental protocols for the use of 5-methyl-2-hepten-4-one in organic synthesis, targeting researchers, scientists, and professionals in drug development. The content herein summarizes key synthetic transformations and provides practical methodologies for its application as a strategic building block.

Synthesis of the Building Block: (S)-5-Methyl-2-hepten-4-one

The enantiomerically enriched form of 5-methyl-2-hepten-4-one, particularly the (S)-enantiomer, is a highly sought-after chiral building block. Two notable synthetic routes are detailed below, offering scalable and efficient access to this key intermediate.

Chemoenzymatic Synthesis from (S)-2-Methylbutanoic Acid

A green and scalable chemoenzymatic synthesis of (S)-5-methyl-2-hepten-4-one has been developed, affording the product in good yield and high enantiomeric excess.[2] The synthetic pathway is outlined below:

Caption: Chemoenzymatic synthesis of (S)-5-Methyl-2-hepten-4-one.

Quantitative Data for Chemoenzymatic Synthesis

Step	Product	Yield (%)	Enantiomeric Excess (ee %)
1. Acyl Imidazole Formation & Condensation	β-Ketoester Intermediate	90 (2 steps)	-
2. Enzymatic Hydrolysis	β-Ketoacid	100 (crude)	88
3. Knoevenagel Condensation	Ketol Intermediate	53	-
4. Dehydration	(S)-5-Methyl-2-hepten-4-one	82	73
Overall	(S)-5-Methyl-2-hepten-4-one	39	73

Experimental Protocol: Dehydration of Ketol Intermediate to (S)-5-Methyl-2-hepten-4-one [3]

• To a solution of the ketol intermediate (2.85 g, 19.8 mmol) in cyclohexane (49 mL), add p-toluenesulfonic acid monohydrate (190 mg, 1.0 mmol, 0.05 equiv).

• Stir the resulting mixture at 70 °C for 2.5 hours.

• After cooling to room temperature, wash the mixture with a saturated aqueous solution of NaHCO₃ (25 mL).

• Extract the aqueous phase with diethyl ether (3 x 60 mL).

• Combine the organic phases, dry over anhydrous Na₂SO₄, and concentrate in vacuo to afford the crude product.

• Purify the crude product by vacuum distillation to yield (S)-5-methyl-2-hepten-4-one as a colorless liquid.

Alternative Synthesis from (-)-2(S)-Methylbutan-1-ol

An alternative four-step synthesis provides (+)-Filbertone with a good overall yield.[2]

Caption: Alternative synthesis of (+)-5(S)-Methylhept-2-en-4-one.

Quantitative Data for Alternative Synthesis

Step	Product	Yield (%)
1. Oxidation	2(S)-Methylbutanal	73
2. Coupling	Diastereomeric Alcohols	85
3. Oxidation	β,γ-Unsaturated Ketone	71
4. Isomerization	(+)-5(S)-Methylhept-2-en-4-one	95
Overall	(+)-5(S)-Methylhept-2-en-4-one	42

Applications in Organic Synthesis

The enone functionality of 5-methyl-2-hepten-4-one is a versatile handle for a variety of carbon-carbon and carbon-heteroatom bond-forming reactions. Key applications include its use as a Michael acceptor in conjugate additions and as a dienophile in cycloaddition reactions.

Conjugate Addition Reactions

The electron-deficient β-carbon of the enone system is susceptible to attack by a wide range of nucleophiles in a 1,4- or conjugate addition fashion, also known as the Michael reaction. This reaction is a powerful tool for the formation of new carbon-carbon and carbon-heteroatom bonds.

Caption: General scheme for conjugate addition to 5-Methyl-2-hepten-4-one.

1. Conjugate Addition of Organocuprates (Gilman Reagents)

Organocuprates are soft nucleophiles that selectively add in a 1,4-fashion to α,β-unsaturated ketones, providing an efficient method for the formation of carbon-carbon bonds.

Experimental Protocol: Conjugate Addition of Lithium Dimethylcuprate

This protocol is a general procedure adapted for 5-methyl-2-hepten-4-one.

• Prepare a solution of lithium dimethylcuprate by adding two equivalents of methyllithium (B1224462) to one equivalent of copper(I) iodide in an ethereal solvent (e.g., diethyl ether or THF) at low temperature (typically -78 °C to 0 °C) under an inert atmosphere.

• Cool the solution of the Gilman reagent to -78 °C.

• Slowly add a solution of 5-methyl-2-hepten-4-one (1 equivalent) in the same solvent to the organocuprate solution.

• Stir the reaction mixture at low temperature for a specified time (e.g., 1-3 hours) until the starting material is consumed (monitored by TLC).

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride.

• Allow the mixture to warm to room temperature and extract the product with an organic solvent (e.g., diethyl ether).

• Wash the combined organic layers with water and brine, dry over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), and concentrate under reduced pressure.

• Purify the resulting ketone by column chromatography on silica (B1680970) gel.

2. Conjugate Addition of Cyanide

The conjugate addition of a cyanide group introduces a nitrile functionality, which is a versatile precursor for the synthesis of carboxylic acids, amines, and other functional groups.

Experimental Protocol: Conjugate Addition of Hydrogen Cyanide

This is a general protocol that can be adapted for 5-methyl-2-hepten-4-one.[4][5]

• Caution: Hydrogen cyanide is extremely toxic. This reaction should only be performed by trained personnel in a well-ventilated fume hood with appropriate safety precautions.

• To a solution of 5-methyl-2-hepten-4-one in a suitable solvent (e.g., methanol), add a catalytic amount of a base (e.g., triethylamine (B128534) or sodium methoxide).

• Cool the mixture to 0 °C.

• Slowly add a source of hydrogen cyanide (e.g., a solution of HCN or by in situ generation from TMSCN and an alcohol) to the reaction mixture.

• Stir the reaction at 0 °C to room temperature until completion.

• Carefully quench the reaction with a weak acid (e.g., acetic acid) to neutralize the excess cyanide.

• Extract the product with an organic solvent, wash the organic layer, dry, and concentrate.

• Purify the resulting β-cyano ketone by chromatography or distillation.

Robinson Annulation

The Robinson annulation is a powerful ring-forming reaction that combines a Michael addition with an intramolecular aldol (B89426) condensation to construct a six-membered ring. 5-Methyl-2-hepten-4-one can serve as the Michael acceptor in this reaction sequence.[6][7][8][9]

Caption: Robinson annulation using 5-Methyl-2-hepten-4-one.

Experimental Protocol: Robinson Annulation with Cyclohexanone (B45756)

This is a general procedure illustrating the use of 5-methyl-2-hepten-4-one in a Robinson annulation.

• To a solution of a base (e.g., sodium ethoxide) in a protic solvent (e.g., ethanol), add cyclohexanone (1 equivalent) at room temperature to form the enolate.

• Slowly add 5-methyl-2-hepten-4-one (1 equivalent) to the enolate solution.

• Heat the reaction mixture to reflux for several hours to drive both the Michael addition and the subsequent intramolecular aldol condensation.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture and neutralize it with a dilute acid (e.g., HCl).

• Remove the solvent under reduced pressure.

• Partition the residue between water and an organic solvent (e.g., ethyl acetate).

• Separate the organic layer, dry it over an anhydrous salt, and concentrate it.

• Purify the resulting annulated product by column chromatography.

Conclusion

5-Methyl-2-hepten-4-one is a readily accessible and highly functionalized building block with significant potential in organic synthesis. Its utility in forming carbon-carbon and carbon-heteroatom bonds through conjugate additions and its application in ring-forming reactions like the Robinson annulation make it a valuable tool for the construction of complex molecular architectures. The detailed protocols provided herein serve as a practical guide for researchers and professionals in the pharmaceutical and chemical industries to harness the synthetic potential of this versatile intermediate. Further exploration of its reactivity is expected to unveil new applications in the synthesis of novel bioactive compounds and materials.

References

• 1. A Short Synthesis of Bisabolane Sesquiterpenes | MDPI [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Highly Enantioselective, Catalytic Conjugate Addition of Cyanide to α,β-Unsaturated Imides [organic-chemistry.org]
• 6. jk-sci.com [jk-sci.com]
• 7. scribd.com [scribd.com]
• 8. fiveable.me [fiveable.me]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes and Protocols: Aldol Condensation Approach for 5-Methyl-2-hepten-4-one Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of 5-Methyl-2-hepten-4-one, a key flavor and fragrance compound, via a base-catalyzed aldol (B89426) condensation of 2-pentanone and acetaldehyde (B116499). This approach offers a straightforward and efficient method for the formation of the α,β-unsaturated ketone product. Included are comprehensive experimental procedures, purification methods, and characterization data. The provided protocols and data are intended to serve as a practical guide for chemists in research and development.

Introduction

5-Methyl-2-hepten-4-one is a naturally occurring ketone found in hazelnuts and is highly valued for its characteristic nutty and roasted aroma. Its unique sensory properties have led to its use in the food and fragrance industries. The synthesis of this compound is of significant interest, and the aldol condensation represents a classic and effective carbon-carbon bond-forming reaction to achieve this target. This reaction involves the nucleophilic addition of an enolate, generated from a ketone or aldehyde, to another carbonyl compound, followed by dehydration to yield a conjugated enone. This application note details a practical and accessible aldol condensation approach for the synthesis of 5-Methyl-2-hepten-4-one.

Reaction and Mechanism

The synthesis of 5-Methyl-2-hepten-4-one is achieved through a crossed aldol condensation between 2-pentanone and acetaldehyde, catalyzed by a base such as sodium hydroxide (B78521). The reaction proceeds in three main stages:

• Enolate Formation: The base abstracts an acidic α-hydrogen from 2-pentanone to form a nucleophilic enolate ion.

• Aldol Addition: The enolate attacks the electrophilic carbonyl carbon of acetaldehyde, forming a β-hydroxy ketone intermediate (aldol adduct).

• Dehydration (Condensation): The aldol adduct readily undergoes base-catalyzed dehydration to yield the more stable, conjugated α,β-unsaturated ketone, 5-Methyl-2-hepten-4-one.

Experimental Protocols

Materials and Equipment

• 2-Pentanone

• Acetaldehyde

• Sodium hydroxide (NaOH)

• Ethanol (B145695)

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Condenser

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Protocol 1: Base-Catalyzed Aldol Condensation

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a condenser, dissolve sodium hydroxide (4.0 g, 100 mmol) in ethanol (100 mL).

• Addition of Reactants: To the stirred solution, add 2-pentanone (17.2 g, 200 mmol). Subsequently, slowly add acetaldehyde (8.8 g, 200 mmol) to the reaction mixture at room temperature.

• Reaction: Stir the mixture at room temperature for 12-16 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete, neutralize the mixture with dilute hydrochloric acid. Transfer the mixture to a separatory funnel and add 100 mL of diethyl ether.

• Extraction: Wash the organic layer sequentially with water (2 x 50 mL) and brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The crude product is purified by vacuum distillation to yield pure 5-Methyl-2-hepten-4-one.

Data Presentation

Table 1: Reaction Conditions and Expected Outcome

Parameter	Value
Reactant 1	2-Pentanone
Reactant 2	Acetaldehyde
Catalyst	Sodium Hydroxide
Solvent	Ethanol
Reaction Temperature	Room Temperature
Reaction Time	12-16 hours
Expected Yield	40-60%
Purification Method	Vacuum Distillation

Table 2: Spectroscopic Data for 5-Methyl-2-hepten-4-one

Analysis	Data
¹H NMR (CDCl₃, Estimated)	δ 6.8 (dq, 1H), 6.1 (d, 1H), 2.8 (m, 1H), 1.6 (m, 2H), 1.1 (d, 3H), 0.9 (t, 3H)
¹³C NMR (CDCl₃)	δ 201.1, 148.5, 131.2, 45.9, 25.8, 18.2, 16.9, 11.7
FTIR (cm⁻¹)	~2965 (C-H stretch), ~1670 (C=O stretch, conjugated), ~1630 (C=C stretch)
Mass Spectrum (m/z)	126 (M+), 97, 83, 69, 55, 41

Mandatory Visualizations

Caption: Aldol Condensation Reaction Pathway.

Caption: Experimental Workflow for Synthesis.

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Methyl-2-hepten-4-one

This technical support center provides troubleshooting guidance and frequently asked questions to address challenges encountered during the synthesis of 5-Methyl-2-hepten-4-one, a valuable flavor and fragrance compound. The content is tailored for researchers, scientists, and professionals in drug development and chemical synthesis.

Troubleshooting Guide: Overcoming Low Yield

Low yield in the synthesis of 5-Methyl-2-hepten-4-one, commonly prepared via a crossed aldol (B89426) condensation of 2-pentanone and acetaldehyde (B116499) followed by dehydration, is a frequent issue. This guide provides a systematic approach to identifying and resolving common problems.

Logical Troubleshooting Workflow

The following diagram outlines a step-by-step process for diagnosing the cause of low yield.

Caption: A decision tree to systematically troubleshoot low yield in the synthesis of 5-Methyl-2-hepten-4-one.

Frequently Asked Questions (FAQs)

Q1: My primary issue is the formation of multiple side products. What is the likely cause and how can I minimize them?

A1: The most common side reactions in a crossed aldol condensation are self-condensation reactions.[1][2] In this synthesis, 2-pentanone can react with itself, and acetaldehyde can also undergo self-condensation. To minimize these competing reactions, consider the following strategies:

• Reactant Stoichiometry: Use an excess of 2-pentanone. This increases the probability that the acetaldehyde will react with the enolate of 2-pentanone rather than its own enolate.

• Controlled Addition: Slowly add the acetaldehyde to the reaction mixture containing the 2-pentanone and the base catalyst.[1] This maintains a low concentration of acetaldehyde, further discouraging its self-condensation.

• Directed Aldol Reaction: For maximum control, pre-form the enolate of 2-pentanone using a strong, non-nucleophilic base like Lithium Diisopropylamide (LDA) at a low temperature (e.g., -78 °C) before adding the acetaldehyde.[2] This ensures that only one nucleophile is present in the reaction.

Q2: I am isolating the β-hydroxy ketone (5-hydroxy-5-methyl-2-heptanone) but the subsequent dehydration to the desired α,β-unsaturated ketone is inefficient. How can I improve the dehydration step?

A2: The dehydration of the aldol addition product is an equilibrium-driven process and often requires specific conditions to proceed efficiently.[3]

• Thermal Promotion: Heating the reaction mixture is the most common method to drive the dehydration.[4] This elimination step is favored at higher temperatures, while the initial aldol addition is favored at lower temperatures.

• Acid or Base Catalysis: Both acids and bases can catalyze the dehydration.[5][6] If you are using a base-catalyzed aldol addition, continuing to heat in the presence of the base will likely promote the elimination. Alternatively, after neutralizing the aldol addition reaction, an acid catalyst (e.g., p-toluenesulfonic acid) can be added to facilitate the dehydration.[7]

• Removal of Water: If feasible for your setup, removing water as it is formed will drive the equilibrium towards the dehydrated product according to Le Chatelier's principle.[3]

Q3: What is the optimal temperature for this synthesis?

A3: Temperature plays a critical role and the optimal temperature depends on which step of the reaction you want to favor.[4]

• Aldol Addition: The initial carbon-carbon bond formation is typically favored at lower temperatures (e.g., 0-25 °C) to minimize side reactions and the retro-aldol reaction.[4][8]

• Dehydration (Condensation): The elimination of water to form the final α,β-unsaturated ketone is favored at higher temperatures (e.g., >50 °C).[9][10]

A common strategy is to perform the initial aldol addition at a lower temperature and then heat the reaction mixture to drive the dehydration.

Q4: How does the choice of catalyst affect the yield?

A4: The choice and concentration of the catalyst are crucial.

• Base Catalysts: Common strong bases like sodium hydroxide (B78521) (NaOH) or potassium hydroxide (KOH) are effective but can sometimes promote side reactions if the concentration is too high or the reaction is not well-controlled.[1]

• Organocatalysts: L-Proline has been used as an organocatalyst in asymmetric aldol reactions, often providing good yields and stereoselectivity under mild conditions.[7]

• Heterogeneous Catalysts: Solid-supported catalysts can also be used and may simplify purification.[11]

It is advisable to screen different catalysts and their concentrations to find the optimal conditions for your specific setup.

Data Presentation

The following tables provide a summary of how different reaction parameters can influence the yield and selectivity of the aldol condensation.

Table 1: Effect of Catalyst on Aldol Condensation Yield

Catalyst	Base/Acid Type	Typical Yield (%)	Selectivity	Reference
NaOH	Strong Base	60-80	Moderate	[1]
KOH	Strong Base	65-85	Moderate	[1]
L-Proline	Organocatalyst	70-90	High	[7]
ZIF-67/MWW(R)	Heterogeneous	~71	High (95.9%)	[11]
Nafion	Solid Acid	~62	Moderate	[12]

Table 2: Influence of Temperature on Reaction Outcome

Temperature Range	Predominant Product	Expected Yield	Notes	Reference
0-25 °C	Aldol Addition Product	Moderate to High	Favors kinetic product; minimizes dehydration.	[4]
> 50 °C	Aldol Condensation Product	Moderate to High	Favors thermodynamic product; promotes dehydration.	[9][10]
High Temperatures	Potential for Retro-Aldol	Decreased	Can lead to decomposition and lower overall yield.	[4]

Experimental Protocols

Protocol 1: Base-Catalyzed Aldol Condensation and Dehydration

This protocol describes a one-pot synthesis of 5-Methyl-2-hepten-4-one from 2-pentanone and acetaldehyde using a sodium hydroxide catalyst.

• Reaction Setup:

  • In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, combine 2-pentanone (2.0 equivalents) and 95% ethanol.

  • Cool the mixture to 0-5 °C in an ice bath.

  • Prepare a solution of acetaldehyde (1.0 equivalent) in 95% ethanol.

• Aldol Addition:

  • Slowly add a 10% aqueous solution of sodium hydroxide (0.1 equivalents) to the cooled 2-pentanone solution with vigorous stirring.

  • Add the acetaldehyde solution dropwise from the dropping funnel over a period of 30-60 minutes, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction to stir at room temperature for 2-4 hours. Monitor the reaction progress by TLC.

• Dehydration:

  • Heat the reaction mixture to 50-60 °C and stir for 1-2 hours to promote the dehydration of the intermediate aldol adduct.

• Workup and Purification:

  • Cool the reaction mixture to room temperature and neutralize with dilute hydrochloric acid.

  • Extract the product with diethyl ether (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by fractional distillation or column chromatography on silica (B1680970) gel.

Reaction Pathway and Side Reactions

The diagram below illustrates the main reaction pathway for the synthesis of 5-Methyl-2-hepten-4-one and the common side reactions that can lead to a lower yield.

Caption: The desired reaction pathway for the synthesis of 5-Methyl-2-hepten-4-one and competing self-condensation side reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. fiveable.me [fiveable.me]
• 4. benchchem.com [benchchem.com]
• 5. Aldol Condensation - Chemistry Steps [chemistrysteps.com]
• 6. byjus.com [byjus.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. scite.ai [scite.ai]
• 11. researchgate.net [researchgate.net]
• 12. Research progress of catalysts for aldol condensation of biomass based compounds - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00906H [pubs.rsc.org]

Identifying byproducts in the synthesis of 5-Methyl-2-hepten-4-one

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 5-Methyl-2-hepten-4-one (B146534). The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction yield of 5-Methyl-2-hepten-4-one is significantly lower than expected. What are the potential causes?

A1: Low yields in the synthesis of 5-Methyl-2-hepten-4-one, typically performed via a crossed aldol (B89426) condensation of 2-butanone (B6335102) and isobutyraldehyde (B47883), are often due to competing side reactions. The primary cause is the self-condensation of the 2-butanone starting material. Since 2-butanone possesses two different alpha-carbon sites (the methyl and methylene (B1212753) groups), it can form two distinct enolates, leading to a mixture of self-condensation products.[1][2][3]

Potential Byproducts from 2-Butanone Self-Condensation:

• (E/Z)-5-Methylhept-4-en-3-one: Formed from the reaction of the enolate derived from the methyl group of one 2-butanone molecule with a second 2-butanone molecule.[1]

• (E/Z)-3,4-Dimethylhex-3-en-2-one: Formed from the reaction of the enolate derived from the methylene group of one 2-butanone molecule with a second 2-butanone molecule.[1]

To minimize these side reactions, it is crucial to control the reaction conditions carefully. A common strategy is to slowly add the 2-butanone to a mixture of the isobutyraldehyde and the base catalyst. Since isobutyraldehyde lacks alpha-hydrogens, it cannot enolize and undergo self-condensation, acting only as the electrophile.[4] This approach ensures that the concentration of the enolate of 2-butanone is kept low, favoring the reaction with the more electrophilic isobutyraldehyde.

Q2: I have observed several unexpected peaks in the GC-MS analysis of my crude product. How can I identify these byproducts?

A2: The presence of multiple peaks in your GC-MS chromatogram is indicative of byproduct formation. The most probable byproducts are the self-condensation products of 2-butanone as detailed in Q1. Additionally, you may be observing the intermediate aldol addition product, 3-hydroxy-2,2,5-trimethyl-4-hexanone, if the dehydration step to the final enone is incomplete.[5][6][7]

To identify these byproducts, you can compare the mass spectra of the unknown peaks with literature values or use advanced analytical techniques such as GC-High Resolution Mass Spectrometry (GC-HRMS) or LC-NMR-MS for definitive structural elucidation.[8][9][10][11]

Q3: How can I optimize my reaction conditions to favor the formation of 5-Methyl-2-hepten-4-one?

A3: Optimizing the reaction conditions is key to maximizing the yield of the desired product and minimizing byproduct formation. Consider the following parameters:

• Order of Reagent Addition: As mentioned, the slow addition of 2-butanone to the isobutyraldehyde and base mixture is recommended.

• Temperature Control: Aldol reactions are sensitive to temperature. Lower temperatures generally favor the initial aldol addition, while higher temperatures promote the subsequent dehydration to the enone. Careful control of the reaction temperature can help to manage the reaction rate and selectivity.

• Catalyst Choice and Concentration: The choice of base (e.g., NaOH, KOH, or a non-nucleophilic base like LDA) and its concentration can significantly impact the reaction outcome. Weaker bases may offer better control over the reaction.

• Stoichiometry of Reactants: Using an excess of the non-enolizable aldehyde (isobutyraldehyde) can help to drive the reaction towards the desired crossed aldol product.

A patent for the synthesis of 5-Methyl-2-hepten-4-one suggests controlling the pH and temperature to optimize the condensation with acetaldehyde (B116499) (a similar enolizable aldehyde), highlighting the importance of reaction parameter control.[12]

Data Presentation: Potential Byproducts

The following table summarizes the likely byproducts in the synthesis of 5-Methyl-2-hepten-4-one.

Byproduct Name	Molecular Formula	Molecular Weight ( g/mol )	Formation Pathway
(E/Z)-5-Methylhept-4-en-3-one	C₈H₁₄O	126.20	Self-condensation of 2-butanone (from methyl enolate)
(E/Z)-3,4-Dimethylhex-3-en-2-one	C₈H₁₄O	126.20	Self-condensation of 2-butanone (from methylene enolate)
3-Hydroxy-2,2,5-trimethyl-4-hexanone	C₉H₁₈O₂	158.24	Incomplete dehydration of the aldol addition product

Experimental Protocols

Detailed Methodology for the Synthesis of 5-Methyl-2-hepten-4-one

This protocol is a generalized procedure designed to favor the formation of the desired crossed aldol product.

Materials:

• 2-Butanone

• Isobutyraldehyde

• Aqueous Sodium Hydroxide (B78521) (e.g., 10% w/v)

• Diethyl ether (or other suitable extraction solvent)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Dilute Hydrochloric Acid

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, combine isobutyraldehyde and the aqueous sodium hydroxide solution. Cool the mixture in an ice bath to 0-5 °C.

• Controlled Addition: Slowly add 2-butanone dropwise from the dropping funnel to the stirred, cooled mixture over a period of 1-2 hours. Maintaining a low temperature is crucial to control the reaction rate and minimize self-condensation of 2-butanone.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or GC.

• Workup: Cool the reaction mixture in an ice bath and neutralize it with dilute hydrochloric acid until it is slightly acidic. Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3x).

• Washing: Combine the organic layers and wash with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter to remove the drying agent and concentrate the organic phase using a rotary evaporator.

• Purification: Purify the crude product by fractional distillation under reduced pressure to obtain 5-Methyl-2-hepten-4-one.

Mandatory Visualization

Caption: Reaction pathways in 5-Methyl-2-hepten-4-one synthesis.

Caption: Troubleshooting workflow for identifying synthesis byproducts.

References

• 1. homework.study.com [homework.study.com]
• 2. chegg.com [chegg.com]
• 3. adichemistry.com [adichemistry.com]
• 4. Self-condensation - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. jackwestin.com [jackwestin.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Rapid Determination of 6-Methyl-5-hepten-2-one in Fruit with LLE-GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. spectroscopyonline.com [spectroscopyonline.com]
• 11. jeol.com [jeol.com]
• 12. CN102030626A - Method for preparing 5-methyl-2-hepten-4-one - Google Patents [patents.google.com]

Technical Support Center: Optimization of Filbertone Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the synthesis of filbertone (B1242023), a key flavor compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to filbertone?

A1: There are two main approaches to synthesizing filbertone. A common lab-scale synthesis starts from commercially available (-)-2(S)-methylbutan-1-ol.[1] This chiral pool synthesis involves a four-step process: oxidation of the alcohol to an aldehyde, coupling with an allyl group, a second oxidation to a β,γ-unsaturated ketone, and a final isomerization to the desired α,β-unsaturated ketone, filbertone.[1] An alternative, more industrially scalable route involves the cross-aldol condensation of butanone and acetaldehyde (B116499).[2]

Q2: What is the typical overall yield for the lab-scale synthesis from (-)-2(S)-methylbutan-1-ol?

A2: The four-step synthesis from (-)-2(S)-methylbutan-1-ol can achieve an overall yield of approximately 42%.[1] The yields for the individual steps are generally good, but losses can occur at each stage.

Q3: Why is controlling the stereochemistry important in filbertone synthesis?

A3: The two enantiomers of filbertone have distinct olfactory properties. The (+)-(E,S)-isomer has a more fatty, hazelnut-like aroma, while the (-)-(E,R)-isomer has notes of butter and chocolate and a stronger overall impact.[3] Therefore, for flavor and fragrance applications, controlling the stereochemistry to obtain the desired enantiomer is crucial.

Q4: What are the major challenges in the industrial synthesis of filbertone via aldol (B89426) condensation?

A4: The primary challenge in the cross-aldol condensation of butanone and acetaldehyde is the potential for self-condensation of both starting materials. This can lead to a complex mixture of products and a low yield of the desired filbertone precursor.[4][5] Controlling the reaction conditions to favor the cross-condensation is key to a successful industrial process.

Experimental Protocols

Lab-Scale Synthesis from (-)-2(S)-Methylbutan-1-ol

This four-step procedure provides a reliable method for the synthesis of (+)-(E,S)-filbertone.

• Oxidation of (-)-2(S)-Methylbutan-1-ol to 2(S)-Methylbutanal:

  • To a suspension of pyridinium (B92312) chlorochromate (PCC) in dry methylene (B1212753) chloride (CH₂Cl₂) at 0 °C, add a solution of (-)-2(S)-methylbutan-1-ol in CH₂Cl₂.

  • Stir the mixture for 3 hours.

  • Add dry ether and filter the mixture through Celite, silica (B1680970) gel, and charcoal.

  • Remove the solvent by distillation to obtain 2(S)-methylbutanal.

• Coupling of 2(S)-Methylbutanal with Allyl Bromide:

  • The freshly purified 2(S)-methylbutanal is coupled with allyl bromide using Shono's reaction conditions to provide a diastereoisomeric mixture of 5-methylhept-1-en-4-ols.

• Oxidation to 5(S)-Methylhept-1-en-4-one:

  • Add the mixture of homoallylic alcohols to a suspension of PCC in dry CH₂Cl₂ at 0 °C.

  • Stir for 3 hours.

  • Add dry ether and filter through Celite, silica gel, and charcoal.

  • Remove the solvent by distillation to yield the β,γ-unsaturated ketone. This product is highly volatile.[1]

• Isomerization to (+)-(E,S)-Filbertone:

  • Dissolve the 5(S)-methylhept-1-en-4-one in dry methylene chloride.

  • Add a catalytic amount of p-toluenesulfonic acid (p-TsOH).

  • Stir the solution overnight at room temperature.

  • Wash the reaction mixture with a saturated NaCl solution, followed by a saturated NaHCO₃ solution.

  • Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure to obtain filbertone.

Data Presentation

Yields for the Lab-Scale Synthesis of Filbertone

Step	Reaction	Reagents	Yield
1	Oxidation	(-)-2(S)-Methylbutan-1-ol, PCC, CH₂Cl₂	73%[1]
2	Coupling	2(S)-Methylbutanal, Allyl Bromide	85%[1]
3	Oxidation	5-Methylhept-1-en-4-ols, PCC, CH₂Cl₂	71%[1]
4	Isomerization	5(S)-Methylhept-1-en-4-one, p-TsOH, CH₂Cl₂	95%[1]
Overall	42% [1]

Troubleshooting Guide

Lab-Scale Synthesis

Problem: Low yield in the first oxidation step.

• Q: My yield of 2(S)-methylbutanal is significantly lower than 73%. What could be the cause?

  • A: Over-oxidation of the aldehyde to a carboxylic acid can occur. Ensure that a mild oxidizing agent like PCC is used and that the reaction is not overheated. The presence of water can also lead to the formation of a hydrate, which can be further oxidized, so ensure anhydrous conditions are maintained.[6]

Problem: Difficulty with the workup of the PCC oxidation steps.

• Q: I am getting a viscous, tar-like material during the workup of the PCC oxidation, making product isolation difficult. How can I resolve this?

  • A: The formation of a brown, tar-like material is a common issue with PCC oxidations.[7] To mitigate this, add an inert solid like Celite or powdered molecular sieves to the reaction mixture. The reduced chromium salts and byproducts will deposit on the solid, which can then be easily removed by filtration.[7][8]

Problem: Low yield in the second oxidation step.

• Q: My yield of the β,γ-unsaturated ketone is low, and I suspect product loss during workup. What should I be aware of?

  • A: The product of the second oxidation, 5(S)-methylhept-1-en-4-one, is highly volatile.[1] Care must be taken during solvent removal to avoid co-distillation of the product. Use a rotary evaporator at a low temperature and moderate vacuum.

Problem: Incomplete isomerization to filbertone.

• Q: After the final step, I still have a significant amount of the starting β,γ-unsaturated ketone. How can I drive the reaction to completion?

  • A: The acid-catalyzed isomerization is an equilibrium process.[9] Ensure that the reaction is stirred for a sufficient amount of time (overnight is recommended). A slight increase in the amount of p-TsOH catalyst may also help, but be cautious as this can sometimes lead to side reactions.

Industrial-Scale Synthesis (Aldol Condensation)

Problem: Formation of multiple byproducts.

• Q: My aldol condensation of butanone and acetaldehyde is producing a complex mixture of products. How can I improve the selectivity for the desired cross-condensation product?

  • A: A complex product mixture is common in cross-aldol reactions where both reactants can form enolates.[5] To favor the desired reaction, you can:

    • Control Reagent Addition: Slowly add the enolizable carbonyl compound (in this case, butanone) to a mixture of the non-enolizable carbonyl (acetaldehyde can also enolize, but is a more reactive electrophile) and the base. This keeps the concentration of the butanone enolate low, minimizing its self-condensation.

    • Use a Directed Aldol Strategy: For greater control, pre-form the enolate of butanone using a strong, non-nucleophilic base like lithium diisopropylamide (LDA) at low temperatures (e.g., -78 °C). Then, add the acetaldehyde to the pre-formed enolate.

Mandatory Visualization

Caption: Lab-scale synthesis workflow for filbertone.

Caption: Troubleshooting decision tree for low filbertone yield.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Filbertone - Molecule of the Month - September 2012 - HTML-only version [chm.bris.ac.uk]
• 4. Question: If a mixture of acetaldehyde and butanone is subjected to cros.. [askfilo.com]
• 5. Illustrated Glossary of Organic Chemistry - Aldol Condensation; Crossed Aldol Condensation; Claisen-Schmidt Condensation [chem.ucla.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. organic-synthesis.com [organic-synthesis.com]
• 8. Pyridinium Chlorochromate (PCC) [organic-chemistry.org]
• 9. homework.study.com [homework.study.com]

Challenges in the scale-up of 5-Methyl-2-hepten-4-one production

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis and scale-up of 5-Methyl-2-hepten-4-one (B146534).

Frequently Asked Questions (FAQs)

Q1: What are the most common synthesis routes for 5-Methyl-2-hepten-4-one?

A1: The most prevalent methods for synthesizing 5-Methyl-2-hepten-4-one are through Aldol (B89426) condensation and the Grignard reaction. The Aldol condensation route often involves the reaction of 2-methylbutanal with acetone. A chemoenzymatic, four-step aldol-based sequence has been developed to produce enantioenriched (S)-5-methylhept-2-en-4-one, which notably avoids highly reactive or toxic reagents and anhydrous conditions.[1][2][3] Another approach involves the reaction of 2-methylbutanoyl chloride with propene or the condensation of an intermediate from acetoacetate (B1235776) and 2-methylbutyryl chloride with acetaldehyde.[4] The Grignard route typically employs the reaction of a Grignard reagent, such as 2-butyl magnesium chloride, with crotonaldehyde (B89634), followed by oxidation.[4]

Q2: What are the main challenges in scaling up the production of 5-Methyl-2-hepten-4-one?

A2: Key challenges during the scale-up of 5-Methyl-2-hepten-4-one production include:

• Reaction Control: Maintaining optimal temperature and reaction times is crucial to prevent side reactions.

• Reagent Purity: The purity of starting materials can significantly impact the yield and purity of the final product.

• Side Reactions: Competing reactions, such as self-condensation in the Aldol route or Wurtz coupling in the Grignard route, can reduce the yield of the desired product.

• Purification: Efficiently separating the product from unreacted starting materials and side products, often through distillation, can be challenging at a larger scale.

• Stereoselectivity: For the synthesis of specific enantiomers like (S)-5-methylhept-2-en-4-one, controlling the stereochemistry and preventing racemization is a significant hurdle. Some methods require strictly anhydrous conditions and toxic reagents, which complicates scaling.[1]

Q3: How can I purify the final 5-Methyl-2-hepten-4-one product?

A3: The most common method for purifying 5-Methyl-2-hepten-4-one is vacuum distillation.[2][3] This technique is effective in separating the product from non-volatile impurities and unreacted starting materials. For enantioenriched syntheses, distillation is also the preferred method of purification.[1][2][3]

Q4: What are the recommended storage conditions for 5-Methyl-2-hepten-4-one?

A4: 5-Methyl-2-hepten-4-one should be stored in a cool, dry, and well-ventilated area in a tightly closed container, protected from light. It is stable at room temperature under these conditions.[5]

Troubleshooting Guides

Aldol Condensation Route

Issue	Potential Cause	Troubleshooting Steps
Low Yield	Incomplete reaction.	- Ensure the reaction is allowed to proceed for the recommended time. - Check the purity and activity of the catalyst. - Optimize the reaction temperature; some aldol reactions are equilibrium-limited and may benefit from removal of water.
Self-condensation of the ketone (e.g., acetone).	- Use an excess of the aldehyde (e.g., 2-methylbutanal) to favor the cross-condensation reaction. - Slowly add the ketone to the reaction mixture containing the aldehyde and base.
Product loss during workup.	- Ensure proper pH adjustment during neutralization. - Use an adequate amount of extraction solvent and perform multiple extractions.
Presence of Multiple Products in GC/NMR	Formation of side products.	- Self-condensation products: Optimize reaction conditions (temperature, addition rate) to minimize self-condensation. - Dehydration isomers: The position of the double bond can sometimes vary. Control of the dehydration step (e.g., choice of acid or base catalyst and temperature) can improve selectivity.
Incomplete dehydration of the aldol adduct.	- Ensure the dehydration step is complete by using a suitable dehydrating agent (e.g., p-toluenesulfonic acid) and appropriate temperature.[3]
Difficulty in Purification	Boiling points of impurities are close to the product.	- Use fractional distillation with a column of appropriate length and efficiency. - Consider alternative purification methods such as column chromatography if distillation is ineffective.

Grignard Synthesis Route

Issue	Potential Cause	Troubleshooting Steps
Grignard Reagent Fails to Form	Inactive magnesium surface.	- Use fresh, high-purity magnesium turnings. - Activate the magnesium by crushing it under an inert atmosphere or by adding a small crystal of iodine.
Presence of moisture in reagents or glassware.	- Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). - Use anhydrous solvents (e.g., anhydrous diethyl ether or THF).
Low Yield of Alcohol Intermediate	Grignard reagent is quenched.	- Ensure strict anhydrous conditions throughout the reaction. - Check for acidic protons in the starting materials or solvent.
Wurtz coupling side reaction.	- Slowly add the alkyl halide to the magnesium suspension to maintain a low concentration of the halide. - Maintain a moderate reaction temperature.
Incomplete reaction with the aldehyde/ketone.	- Ensure the Grignard reagent is added slowly to the carbonyl compound at a low temperature to control the exotherm. - Allow the reaction to stir for a sufficient amount of time after the addition is complete.
Low Yield of Final Ketone Product	Incomplete oxidation of the alcohol intermediate.	- Use a suitable oxidizing agent (e.g., PCC, Swern oxidation) for the conversion of the secondary alcohol to the ketone. - Ensure the correct stoichiometry of the oxidizing agent is used.
Over-oxidation.	- For sensitive substrates, use milder oxidizing agents to avoid side reactions.

Data Presentation

Table 1: Reported Yields and Purity for 5-Methyl-2-hepten-4-one Synthesis

Synthesis Route	Key Reactants	Reported Yield	Purity/Enantiomeric Excess (ee)	Reference
Chemoenzymatic Aldol-based	(S)-2-methylbutanoic acid, Acetaldehyde	39% (overall)	73% ee	[1][2][3]
Aldol Condensation	Acetoacetate, 2-methylbutyryl chloride, Acetaldehyde	80.3 - 80.8%	97.6 - 98.1%	[4]

Experimental Protocols

Protocol 1: Chemoenzymatic Synthesis of (S)-5-methylhept-2-en-4-one (Adapted from Literature)[2][3]

This is a four-step process. The final two steps, the aldol condensation and dehydration, are detailed here.

Step 3: Aldol Condensation

• To a solution of the intermediate β-hydroxy ester in a suitable solvent, add 1.1 equivalents of acetaldehyde.

• Add a phase-transfer catalyst such as tetrabutylammonium (B224687) hydrogen sulfate (B86663) (TBAHSO4) (0.005 equivalents).

• Stir the reaction mixture at room temperature, then warm to 40°C for approximately 21 hours.

• Monitor the reaction progress by GC-MS.

• Upon completion, purify the resulting aldol adduct by vacuum distillation. A yield of approximately 53% can be expected for this step.

Step 4: Dehydration

• Dissolve the purified aldol adduct in cyclohexane.

• Add a catalytic amount of p-toluenesulfonic acid monohydrate (p-TsOH·H₂O) (0.05 equivalents).

• Heat the mixture to 70°C for about 2.5 hours.

• Monitor the reaction for the formation of 5-Methyl-2-hepten-4-one.

• After the reaction is complete, cool the mixture and wash with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the final product by vacuum distillation. An expected yield for this step is around 82%.

Protocol 2: General Procedure for Grignard Synthesis of the Alcohol Precursor

Note: This is a general protocol and may need optimization for the specific synthesis of the 5-Methyl-2-hepten-4-one precursor.

Step 1: Formation of the Grignard Reagent (e.g., sec-butylmagnesium bromide)

• Set up an oven-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Place 1.2 equivalents of magnesium turnings in the flask.

• Add a small crystal of iodine to activate the magnesium.

• Add anhydrous diethyl ether to the flask to cover the magnesium.

• In the dropping funnel, place a solution of 1.0 equivalent of 2-bromobutane (B33332) in anhydrous diethyl ether.

• Add a small amount of the 2-bromobutane solution to the magnesium. The reaction should initiate, as indicated by bubbling and a loss of the iodine color. If the reaction does not start, gentle warming may be necessary.

• Once the reaction has started, add the remaining 2-bromobutane solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

Step 2: Reaction with Crotonaldehyde

• In a separate oven-dried flask, prepare a solution of 1.0 equivalent of crotonaldehyde in anhydrous diethyl ether.

• Cool the crotonaldehyde solution to 0°C in an ice bath.

• Slowly add the prepared Grignard reagent to the crotonaldehyde solution via a dropping funnel or cannula. Maintain the temperature at 0°C during the addition.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with diethyl ether (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude alcohol precursor.

Step 3: Oxidation to 5-Methyl-2-hepten-4-one

• The crude alcohol can be oxidized to the final ketone product using standard oxidation procedures, such as with pyridinium (B92312) chlorochromate (PCC) in dichloromethane (B109758) (DCM).

Mandatory Visualizations

Caption: Aldol Condensation Pathway for 5-Methyl-2-hepten-4-one.

Caption: Grignard Synthesis Pathway for 5-Methyl-2-hepten-4-one.

Caption: General Troubleshooting Workflow for Synthesis.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. CN102030626A - Method for preparing 5-methyl-2-hepten-4-one - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

Preventing epimerization during the synthesis of chiral 5-Methyl-2-hepten-4-one

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the synthesis of chiral 5-Methyl-2-hepten-4-one, with a primary focus on preventing epimerization at the C5 stereocenter.

Frequently Asked Questions (FAQs)

Q1: What is the chiral center in 5-Methyl-2-hepten-4-one and why is its stereochemistry important?

A1: The chiral center in 5-Methyl-2-hepten-4-one is located at the carbon atom at position 5 (C5), which is bonded to a methyl group, an ethyl group, a hydrogen atom, and the carbonyl group. The specific three-dimensional arrangement (stereochemistry) of these groups is crucial as the enantiomers of this molecule, also known as filbertone, exhibit different sensory properties. For instance, the (S)-enantiomer is a key flavor compound found in hazelnuts.[1] Maintaining the desired stereochemistry is therefore critical for applications in flavors, fragrances, and as a chiral building block in pharmaceutical synthesis.

Q2: What is epimerization and why is it a significant concern during the synthesis of chiral 5-Methyl-2-hepten-4-one?

A2: Epimerization is the change in the configuration of a single stereocenter in a molecule containing multiple stereocenters. In the context of synthesizing a single enantiomer of 5-Methyl-2-hepten-4-one, epimerization at the C5 position would lead to the formation of the undesired enantiomer, resulting in a racemic or diastereomeric mixture. This is a major issue because the chiral center is located at the α-position to a carbonyl group. The α-proton is acidic and can be removed under either acidic or basic conditions to form a planar enol or enolate intermediate. Reprotonation of this planar intermediate can occur from either face, leading to a loss of the original stereochemical information.

Q3: Which steps in a typical synthesis of chiral 5-Methyl-2-hepten-4-one are most susceptible to epimerization?

A3: Any step involving acidic or basic conditions, or elevated temperatures, poses a risk of epimerization. Based on reported synthetic routes, the following steps are particularly sensitive:

• Isomerization of a β,γ-unsaturated ketone to the α,β-unsaturated product: This transformation is often acid-catalyzed (e.g., using p-toluenesulfonic acid) and can promote the formation of the planar enol intermediate, leading to epimerization.[2]

• Aldol condensation reactions: These reactions are typically carried out under basic or acidic conditions, which can cause epimerization of the chiral center if it is already present in the starting material.

• Work-up and purification steps: Prolonged exposure to acidic or basic aqueous solutions during work-up, or high temperatures during distillation, can also lead to a loss of enantiomeric purity.

Q4: Are there any general precautions to minimize epimerization?

A4: Yes, several general strategies can be employed:

• Mild Reaction Conditions: Whenever possible, use mild acids or bases and lower reaction temperatures.

• Anhydrous Conditions: For reactions involving strong bases, it is crucial to maintain strictly anhydrous conditions to prevent the formation of hydroxide (B78521) ions, which can promote epimerization.

• Control of Reaction Time: Monitor the reaction progress carefully and minimize the reaction time to reduce the exposure of the chiral center to harsh conditions.

• Careful Work-up: Use buffered solutions for aqueous work-ups to control the pH and avoid prolonged exposure to acidic or basic environments.

• Non-protic Solvents: When using basic reagents, employing non-protic solvents can sometimes reduce the rate of proton exchange that leads to epimerization.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the synthesis of chiral 5-Methyl-2-hepten-4-one, with a focus on preventing epimerization.

Problem	Potential Cause	Recommended Solution
Loss of enantiomeric excess (ee%) in the final product.	Epimerization during an acid-catalyzed isomerization step.	- Use a milder acid or a catalytic amount of a weaker acid. - Lower the reaction temperature and shorten the reaction time. - Consider alternative, non-acidic methods for the isomerization if available.
Epimerization during a base-mediated reaction.	- Use a non-nucleophilic, sterically hindered base. - Perform the reaction at a lower temperature (e.g., -78 °C). - Ensure strictly anhydrous conditions.
Epimerization during aqueous work-up.	- Neutralize the reaction mixture carefully with a buffered solution (e.g., phosphate (B84403) buffer). - Minimize the time the product is in contact with the aqueous phase. - Extract the product into an organic solvent as quickly as possible.
Epimerization during purification by distillation.	- Use vacuum distillation to lower the boiling point and reduce thermal stress on the molecule. - Ensure the distillation apparatus is free of acidic or basic residues.
Formation of unexpected byproducts.	Side reactions promoted by strong acid or base.	- Re-evaluate the choice of catalyst/reagent and consider milder alternatives. - Optimize the reaction stoichiometry to avoid excess acid or base.
Low yield of the desired product.	Decomposition of starting material or product under harsh conditions.	- Follow the recommendations for minimizing epimerization, as these conditions are often also milder and can improve yields. - Degas solvents to remove oxygen, which can participate in side reactions.

Experimental Protocol: Chemoenzymatic Synthesis of (S)-5-Methyl-2-hepten-4-one

This protocol is based on a published chemoenzymatic synthesis and is provided as an example of a method that aims to minimize epimerization by using mild reaction conditions.

Step 1: Synthesis of (S)-2-methylbutanoic acid This step is not detailed here but typically starts from a chiral precursor like (S)-2-methyl-1-butanol.

Step 2: Acylation of Meldrum's Acid

• To a solution of (S)-2-methylbutanoic acid in an anhydrous solvent (e.g., dichloromethane), add a coupling agent (e.g., DCC or EDC) and a catalytic amount of DMAP.

• Add Meldrum's acid to the reaction mixture and stir at room temperature until the reaction is complete (monitored by TLC).

• Work up the reaction by filtering the urea (B33335) byproduct and washing the organic layer with a mild acid (e.g., dilute HCl) and brine. Dry the organic layer over anhydrous sodium sulfate (B86663) and concentrate under reduced pressure.

Step 3: Decarboxylation and Esterification

• Dissolve the product from Step 2 in an alcohol (e.g., ethanol) and heat at a moderate temperature. The Meldrum's acid derivative will undergo decarboxylation and react with the alcohol to form the corresponding β-keto ester.

• Remove the solvent under reduced pressure.

Step 4: Enzymatic Reduction

• To a buffered aqueous solution, add the β-keto ester from Step 3 and a suitable reductase enzyme (e.g., from a microorganism or a commercially available preparation).

• Add a stoichiometric amount of a reducing agent (e.g., glucose and a glucose dehydrogenase for cofactor regeneration).

• Stir the mixture at room temperature until the reduction is complete (monitored by chiral GC or HPLC).

• Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.

Step 5: Oxidation and Isomerization

• Dissolve the resulting chiral alcohol in a suitable solvent (e.g., dichloromethane).

• Add a mild oxidizing agent (e.g., PCC or Dess-Martin periodinane) at a controlled temperature (e.g., 0 °C to room temperature).

• Upon completion, quench the reaction and purify the crude product. This step may directly yield the β,γ-unsaturated ketone.

• If the β,γ-unsaturated ketone is formed, it can be isomerized to the desired α,β-unsaturated product by treatment with a catalytic amount of a mild acid (e.g., p-toluenesulfonic acid) in a non-polar solvent at a controlled temperature. Monitor this step carefully to minimize epimerization.

Visualizations

Caption: A representative synthetic pathway for chiral 5-Methyl-2-hepten-4-one.

References

• 1. Filbertone - Wikipedia [en.wikipedia.org]
• 2. Filbertone - Molecule of the Month 2012 - JMol version [chm.bris.ac.uk]

Technical Support Center: Purity Enhancement of Synthetic 5-Methyl-2-hepten-4-one

Welcome to the technical support center for the synthesis and purification of 5-Methyl-2-hepten-4-one. This resource is designed for researchers, scientists, and professionals in drug development to address common challenges encountered during the synthesis and purification of this valuable compound. Here, you will find troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for 5-Methyl-2-hepten-4-one?

A1: The most prevalent methods for synthesizing 5-Methyl-2-hepten-4-one include aldol (B89426) condensation-based approaches, Grignard reactions, and chemoenzymatic syntheses.[1] Aldol-based methods are noted for avoiding highly reactive or toxic reagents and not requiring anhydrous conditions.[1] Chemoenzymatic routes are often employed for the stereoselective synthesis of the (S)-enantiomer, which is a key flavor compound found in hazelnuts.[1] Grignard reaction-based preparations are also a classic method for ketone synthesis.[2]

Q2: What are the primary impurities I should expect in my crude 5-Methyl-2-hepten-4-one?

A2: The impurity profile of your synthetic 5-Methyl-2-hepten-4-one will largely depend on the chosen synthetic route.

• For Aldol Condensation Routes:

  • Unreacted Starting Materials: Residual aldehyde (e.g., acetaldehyde) and ketone (e.g., 2-pentanone or its precursor).

  • Self-Condensation Products: Aldol addition or condensation products from the starting ketone reacting with itself.

  • Isomers: Incomplete dehydration can leave β-hydroxy ketone intermediates. Isomerization of the double bond can also occur.[3]

  • Epimerization: In stereoselective syntheses, epimerization at the chiral center can occur, particularly during acid-catalyzed dehydration steps.[1]

• For Grignard Reaction Routes:

  • Unreacted Starting Materials: Unreacted aldehyde (e.g., crotonaldehyde) and Grignard reagent.

  • Side Products from Grignard Reagent: Biphenyl (if using phenylmagnesium bromide, for example) and products from the reaction of the Grignard reagent with any moisture.

  • Over-addition Products: In some cases, the Grignard reagent might react with the newly formed ketone.

  • Isomeric Impurities: Incomplete isomerization can result in the presence of 5-methyl-1-hepten-4-one.[2]

Q3: Which analytical techniques are recommended for assessing the purity of 5-Methyl-2-hepten-4-one?

A3: A combination of chromatographic and spectroscopic methods is recommended for a comprehensive purity assessment.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the primary technique for determining the purity of volatile compounds like 5-Methyl-2-hepten-4-one and for identifying volatile impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is invaluable for structural confirmation of the final product and for identifying and quantifying non-volatile impurities and isomers.

• High-Performance Liquid Chromatography (HPLC): Chiral HPLC can be used to determine the enantiomeric excess in stereoselective syntheses.

Troubleshooting Guides

Purification by Fractional Distillation

Fractional distillation is a common and effective method for purifying 5-Methyl-2-hepten-4-one, especially on a larger scale.[1]

Problem	Potential Cause	Recommended Solution
Poor Separation of Product from Impurities	Insufficient column efficiency for separating compounds with close boiling points.	Use a longer fractionating column or one with a higher theoretical plate count (e.g., Vigreux or packed column).
Distillation rate is too fast.	Reduce the heating rate to allow for proper vapor-liquid equilibrium to be established in the column.
Product Decomposition (darkening of the distillation pot)	The distillation temperature is too high, causing thermal degradation.	Perform the distillation under reduced pressure (vacuum distillation) to lower the boiling point of the compound.
Presence of acidic or basic impurities catalyzing decomposition.	Neutralize the crude product with a mild acid or base wash before distillation.
Bumping or Uneven Boiling	Lack of nucleation sites for smooth boiling.	Add fresh boiling chips or a magnetic stir bar to the distillation flask before heating.
Cloudy Distillate	Water contamination in the crude product or glassware.	Ensure all glassware is thoroughly dried before use. Dry the crude product with a suitable drying agent (e.g., anhydrous magnesium sulfate) before distillation.

Purification by Column Chromatography

Column chromatography is a highly effective technique for achieving high purity, especially on a smaller scale or when dealing with impurities that have boiling points close to the product.

Problem	Potential Cause	Recommended Solution
Poor Separation (Co-elution of Product and Impurities)	Inappropriate solvent system (mobile phase).	Optimize the solvent system using Thin Layer Chromatography (TLC) first. Aim for a retention factor (Rf) of 0.25-0.35 for the product. A solvent system of hexanes and ethyl acetate (B1210297) is a good starting point.[4]
Column overloading.	Reduce the amount of crude material loaded onto the column. As a general rule, the sample load should be 1-5% of the mass of the stationary phase.
Product Elutes Too Quickly or Too Slowly	Solvent polarity is too high or too low.	If the product elutes too quickly (high Rf), decrease the polarity of the mobile phase (e.g., increase the proportion of hexanes). If it elutes too slowly (low Rf), increase the polarity (e.g., increase the proportion of ethyl acetate).
Tailing of the Product Peak	The compound is strongly interacting with the stationary phase (silica gel is acidic).	Add a small amount (0.1-1%) of a modifier like triethylamine (B128534) to the eluent to neutralize active sites on the silica (B1680970) gel.[4]
The sample was not loaded in a concentrated band.	Dissolve the sample in a minimal amount of solvent and apply it carefully to the top of the column. For less soluble samples, consider "dry loading" where the sample is adsorbed onto a small amount of silica gel before being added to the column.

Experimental Protocols

Protocol 1: Fractional Vacuum Distillation of 5-Methyl-2-hepten-4-one

Objective: To purify crude 5-Methyl-2-hepten-4-one by separating it from lower and higher boiling point impurities.

Apparatus:

• Round-bottom flask

• Fractionating column (e.g., Vigreux)

• Distillation head with thermometer adapter

• Condenser

• Receiving flask(s)

• Vacuum adapter and vacuum source

• Heating mantle with stirrer

• Boiling chips or magnetic stir bar

Procedure:

• Preparation: Assemble the fractional distillation apparatus, ensuring all glassware is clean and dry. Use appropriate joint grease for vacuum connections.

• Charging the Flask: Charge the round-bottom flask with the crude 5-Methyl-2-hepten-4-one and add boiling chips or a magnetic stir bar.

• Applying Vacuum: Gradually apply vacuum to the system.

• Heating: Begin heating the distillation flask gently with the heating mantle.

• Collecting Fractions:

  • Forerun: Collect the initial distillate, which will contain low-boiling impurities, in a separate receiving flask until the temperature at the distillation head stabilizes.

  • Main Fraction: When the temperature at the distillation head stabilizes at the boiling point of 5-Methyl-2-hepten-4-one (approximately 170 °C at atmospheric pressure; this will be lower under vacuum), switch to a clean receiving flask to collect the purified product.[5]

  • Final Fraction: If the temperature begins to rise or fall significantly, stop the distillation or collect the final fraction in a separate flask.

• Analysis: Analyze the purity of the collected main fraction using GC-MS and/or NMR.

Protocol 2: Column Chromatography of 5-Methyl-2-hepten-4-one

Objective: To achieve high purity of 5-Methyl-2-hepten-4-one by removing closely related impurities.

Materials:

• Glass chromatography column

• Silica gel (60 Å, 230-400 mesh)

• Eluent (e.g., a mixture of hexanes and ethyl acetate)

• Sand

• Crude 5-Methyl-2-hepten-4-one

• Collection tubes or flasks

Procedure:

• Solvent System Optimization: Use TLC to determine the optimal eluent composition that provides good separation of 5-Methyl-2-hepten-4-one from its impurities (aim for an Rf of 0.25-0.35 for the product).

• Column Packing:

  • Secure the column vertically. Add a small plug of cotton or glass wool at the bottom and cover it with a thin layer of sand.

  • Prepare a slurry of silica gel in the initial, low-polarity eluent.

  • Pour the slurry into the column and allow the silica to settle, tapping the column gently to ensure even packing.

  • Add a layer of sand on top of the silica bed to prevent disturbance during solvent addition.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the eluent.

  • Carefully apply the sample solution to the top of the silica gel bed.

  • Alternatively, use the dry loading method described in the troubleshooting guide.

• Elution:

  • Begin eluting with the optimized solvent system, collecting the eluate in fractions.

  • If necessary, gradually increase the polarity of the eluent (gradient elution) to elute the product and any more strongly retained impurities.

• Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.

• Product Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 5-Methyl-2-hepten-4-one.

Visualizations

Caption: A general workflow for the synthesis and purification of 5-Methyl-2-hepten-4-one.

Caption: A troubleshooting decision tree for improving the purity of 5-Methyl-2-hepten-4-one.

References

• 1. mdpi.com [mdpi.com]
• 2. 5-Methyl-2-hepten-4-one | 102322-83-8 | Benchchem [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. chemimpex.com [chemimpex.com]

Troubleshooting peak tailing in HPLC analysis of 5-Methyl-2-hepten-4-one

This technical support center provides troubleshooting guidance for common issues encountered during the High-Performance Liquid Chromatography (HPLC) analysis of 5-Methyl-2-hepten-4-one, with a specific focus on addressing peak tailing.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing in HPLC?

In an ideal HPLC analysis, the chromatographic peak should be symmetrical, resembling a Gaussian distribution. Peak tailing is a phenomenon where the peak is asymmetrical, with the latter half of the peak being broader than the front half. This distortion can affect the accuracy of peak integration and reduce the resolution between adjacent peaks.[1][2]

Q2: What are the common causes of peak tailing for a neutral compound like 5-Methyl-2-hepten-4-one?

For neutral compounds such as 5-Methyl-2-hepten-4-one, which do not have ionizable groups, peak tailing is often caused by physical or instrumental issues rather than chemical interactions with the stationary phase.[1] Common causes include:

• Column Overload: Injecting too much sample can saturate the column, leading to peak distortion.

• Column Void or Contamination: A void at the column inlet or contamination of the column frit can disrupt the sample flow path.[3]

• Extra-column Volume: Excessive tubing length or diameter between the injector and the column, or between the column and the detector, can cause band broadening and tailing.[2]

• Improper Sample Solvent: Dissolving the sample in a solvent significantly stronger than the mobile phase can lead to poor peak shape.

Q3: How is peak tailing measured?

Peak tailing is typically quantified using the Tailing Factor (Tf) or Asymmetry Factor (As). A value of 1.0 indicates a perfectly symmetrical peak. A value greater than 1 indicates tailing. Most system suitability requirements in regulated environments specify a tailing factor of less than 2.0.

Troubleshooting Guide for Peak Tailing

This guide provides a systematic approach to troubleshooting peak tailing in the HPLC analysis of 5-Methyl-2-hepten-4-one.

Initial Assessment

Before making any changes to your method, it's crucial to assess the nature of the peak tailing.

• Observe all peaks in the chromatogram: If all peaks are tailing, the issue is likely related to the HPLC system (e.g., extra-column volume, column void).

• Inject a neutral, well-behaved compound: If a standard neutral compound like toluene (B28343) also shows tailing, it strongly suggests a physical problem with the system or column.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting peak tailing.

Caption: Troubleshooting workflow for peak tailing.

Detailed Troubleshooting Steps and Experimental Protocols

1. Column Overload

Column overload can occur when the sample concentration is too high, leading to a saturation of the stationary phase.

• Protocol:

  • Prepare a series of dilutions of your 5-Methyl-2-hepten-4-one standard (e.g., 1:2, 1:5, 1:10).

  • Inject the dilutions and the original sample.

  • Observe the peak shape for each injection.

• Expected Results:

Injection	Tailing Factor (Tf)	Observation	Conclusion
Original Sample	1.8	Significant Tailing	Overload is likely.
1:2 Dilution	1.5	Reduced Tailing
1:5 Dilution	1.2	Minor Tailing
1:10 Dilution	1.0	Symmetrical Peak	Reduce sample concentration.

2. Column Health: Voids and Contamination

A void at the head of the column or contamination of the inlet frit can disrupt the flow path and cause peak tailing.

• Protocol for Flushing:

  • Disconnect the column from the detector.

  • Reverse the direction of flow.

  • Flush the column with a strong solvent (e.g., 100% acetonitrile (B52724) or isopropanol (B130326) for a reverse-phase column) at a low flow rate for 20-30 column volumes.

  • Reconnect the column in the correct orientation and equilibrate with the mobile phase.

• Troubleshooting Decision Tree:

Caption: Decision tree for column health assessment.

3. Extra-Column Volume

Excessive volume outside of the column can lead to band broadening and peak tailing.

• Protocol:

  • Inspect the tubing connecting the autosampler to the column and the column to the detector.

  • Ensure the tubing is as short as possible and has a narrow internal diameter (e.g., 0.125 mm).

  • Check all fittings to ensure they are properly seated and not contributing to dead volume.

• Impact of Tubing Diameter on Peak Shape (Illustrative Data):

Tubing ID (mm)	Tailing Factor (Tf)
0.250	1.9
0.175	1.5
0.125	1.1

4. Sample Solvent Effects

Using a sample solvent that is stronger than the mobile phase can cause the sample band to spread before it reaches the column, resulting in a distorted peak.

• Protocol:

  • If possible, dissolve your 5-Methyl-2-hepten-4-one sample in the initial mobile phase.

  • If a stronger solvent is required for solubility, keep the injection volume as small as possible.

• Solvent Strength and Peak Shape:

Sample Solvent	Mobile Phase	Observation
100% Acetonitrile	50:50 Acetonitrile:Water	Peak Tailing
50:50 Acetonitrile:Water	50:50 Acetonitrile:Water	Symmetrical Peak

Baseline HPLC Method for 5-Methyl-2-hepten-4-one

The following is a starting point for the analysis of 5-Methyl-2-hepten-4-one.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile:Water (60:40 v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 220 nm
Injection Volume	10 µL

This technical support guide provides a structured approach to diagnosing and resolving peak tailing issues for 5-Methyl-2-hepten-4-one in HPLC analysis. By systematically addressing potential causes, researchers can improve the quality and reliability of their chromatographic data.

References

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. chromtech.com [chromtech.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]

Technical Support Center: Enhancing Chiral GC Resolution of 5-Methyl-2-hepten-4-one Enantiomers

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance the resolution of 5-Methyl-2-hepten-4-one enantiomers in chiral gas chromatography (GC).

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in separating 5-Methyl-2-hepten-4-one enantiomers?

A1: 5-Methyl-2-hepten-4-one possesses a single chiral center at the C5 position, resulting in two enantiomers, (S)-5-Methyl-2-hepten-4-one and (R)-5-Methyl-2-hepten-4-one.[1] Like all enantiomers, they have identical physical and chemical properties in an achiral environment, making their separation challenging without a chiral stationary phase (CSP) that can form transient diastereomeric complexes with the analytes.[2][3]

Q2: Which type of chiral GC column is recommended for the separation of 5-Methyl-2-hepten-4-one enantiomers?

A2: For the separation of ketones and other volatile chiral compounds like 5-Methyl-2-hepten-4-one, cyclodextrin-based chiral stationary phases are highly effective.[4] Specifically, derivatized cyclodextrin (B1172386) columns, such as those with permethylated beta-cyclodextrin (B164692), are commonly used for stereochemical separations.[4] One documented successful separation of (E)-5-methylhept-2-en-4-one enantiomers utilized a CD-5 chiral capillary column.[5]

Q3: What are the key GC parameters to optimize for improving the resolution of these enantiomers?

A3: The key parameters to optimize for enhancing resolution in gas chromatography are the temperature program, carrier gas flow rate (or linear velocity), and the choice of the stationary phase.[6] Lowering the column temperature or using a slower temperature ramp rate can increase the interaction time between the enantiomers and the chiral stationary phase, often leading to better separation.[6] Optimizing the carrier gas flow rate is also crucial, as it affects column efficiency.[6][7]

Q4: Can the resolution of 5-Methyl-2-hepten-4-one enantiomers be affected by the sample preparation?

A4: Yes, sample preparation is critical. The sample should be dissolved in a solvent that is compatible with the stationary phase. Using a solvent that can damage the chiral polymer can lead to a rapid decline in column performance and loss of resolution.[8] It is also important to ensure the sample is free of non-volatile residues that could contaminate the head of the column and lead to peak splitting or broadening.[9]

Troubleshooting Guides

This section provides solutions to common problems encountered during the chiral GC separation of 5-Methyl-2-hepten-4-one enantiomers.

Issue 1: Poor or No Resolution of Enantiomers

• Possible Cause: Sub-optimal temperature program.

  • Solution: Decrease the initial oven temperature and/or reduce the temperature ramp rate. This increases the interaction of the enantiomers with the chiral stationary phase, which can enhance resolution.[6]

• Possible Cause: Incorrect carrier gas flow rate.

  • Solution: Optimize the carrier gas (e.g., Helium or Hydrogen) flow rate or linear velocity. A flow rate that is too high or too low can decrease column efficiency. Operating at the optimal flow rate minimizes band broadening.[6]

• Possible Cause: Inappropriate chiral stationary phase.

  • Solution: Ensure you are using a suitable chiral stationary phase, such as a derivatized cyclodextrin column. If resolution is still poor, consider screening other types of cyclodextrin-based columns.[4]

Issue 2: Peak Tailing

• Possible Cause: Active sites in the GC system.

  • Solution: Active sites, such as exposed silanol (B1196071) groups in the inlet liner or at the column head, can cause peak tailing for polar compounds like ketones. Deactivated liners should be used. If the column is old, trimming a small section from the inlet side may resolve the issue.[9]

• Possible Cause: Column contamination.

  • Solution: Non-volatile sample components can accumulate at the head of the column. Conditioning the column at a high temperature (within its operating limits) may help. If contamination is severe, the column may need to be replaced.[9]

Issue 3: Split or Shouldered Peaks

• Possible Cause: Improper column installation.

  • Solution: Ensure the column is installed correctly in the injector port at the proper depth. A poor column cut can also cause peak splitting. The column should be cut cleanly at a 90-degree angle.[9]

• Possible Cause: Incompatibility of sample solvent with the initial oven temperature.

  • Solution: If using splitless injection, ensure the initial oven temperature is sufficiently below the boiling point of the sample solvent to allow for proper solvent trapping and focusing of the analyte band at the head of the column.

Quantitative Data Summary

The following tables provide a summary of reported and typical parameters for the chiral GC separation of 5-Methyl-2-hepten-4-one and related compounds.

Table 1: Reported Retention Times for (E)-5-Methyl-2-hepten-4-one Enantiomers

Enantiomer	Retention Time (t_R)
(R)-enantiomer	11.86 min
(S)-enantiomer	12.90 min

Data obtained from a separation using a CD-5 chiral capillary column.[5]

Table 2: Typical GC Parameters for Chiral Separation on Cyclodextrin-Based Columns

Parameter	Typical Range
Column Dimensions
Length	25 m - 60 m
Internal Diameter	0.25 mm - 0.32 mm
Film Thickness	0.15 µm - 0.25 µm
Temperatures
Injector	200 °C - 250 °C
Detector (FID)	250 °C - 300 °C
Oven Program	40 °C - 230 °C
Carrier Gas
Type	Helium or Hydrogen
Flow Rate	1 - 2 mL/min

Experimental Protocols

Detailed Methodology for Enhancing Enantiomeric Resolution

This protocol provides a starting point for developing a robust chiral GC method for the separation of 5-Methyl-2-hepten-4-one enantiomers.

• Column Selection and Installation:

  • Select a chiral capillary column with a cyclodextrin-based stationary phase (e.g., a 30 m x 0.25 mm ID, 0.25 µm film thickness column with a derivatized beta-cyclodextrin phase).

  • Install the column according to the manufacturer's instructions, ensuring a clean, square cut at both ends.

• Instrument Setup:

  • Injector: Set to 220 °C. Use a split injection mode with a split ratio of 50:1.

  • Detector (FID): Set to 250 °C.

  • Carrier Gas: Use Helium with a constant flow rate of 1.5 mL/min.

• Initial Oven Temperature Program:

  • Hold at an initial temperature of 60 °C for 2 minutes.

  • Ramp the temperature at 2 °C/min to 180 °C.

  • Hold at 180 °C for 5 minutes.

• Sample Preparation:

  • Prepare a 1 mg/mL solution of the 5-Methyl-2-hepten-4-one sample in a high-purity solvent such as hexane (B92381) or methyl tert-butyl ether.

• Injection and Data Acquisition:

  • Inject 1 µL of the prepared sample.

  • Acquire the chromatogram.

• Optimization:

  • If resolution is poor:

    • Decrease the temperature ramp rate to 1 °C/min.

    • Lower the initial oven temperature to 50 °C.

    • Optimize the carrier gas flow rate by performing a van Deemter plot analysis or by systematically varying the flow rate (e.g., 1.0, 1.2, 1.5, 1.8 mL/min) and observing the effect on resolution.

  • If peaks are broad:

    • Check for leaks in the system.

    • Ensure the column is properly conditioned.

Visualizations

Caption: Logical troubleshooting guide for improving enantiomer resolution.

Caption: Workflow for developing a chiral GC separation method.

References

• 1. 5-Methyl-2-hepten-4-one | 102322-83-8 | Benchchem [benchchem.com]
• 2. bgb-analytik.com [bgb-analytik.com]
• 3. Chiral Chromatography Frequently Asked Questions [sigmaaldrich.com]
• 4. gcms.cz [gcms.cz]
• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. chiraltech.com [chiraltech.com]
• 9. chromatographyonline.com [chromatographyonline.com]

Stabilization and storage conditions for 5-Methyl-2-hepten-4-one

Here is a technical support center for 5-Methyl-2-hepten-4-one, including troubleshooting guides and FAQs.

This guide provides researchers, scientists, and drug development professionals with essential information on the stabilization and storage of 5-Methyl-2-hepten-4-one.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 5-Methyl-2-hepten-4-one?

A1: To ensure the stability of 5-Methyl-2-hepten-4-one, it should be stored in a tightly closed container in a cool, dry, and well-ventilated area.[1][2][3] It is crucial to protect the compound from light and to store it away from heat, sparks, open flames, and other ignition sources.[1][2][3][4]

Q2: Does 5-Methyl-2-hepten-4-one require a stabilizer?

A2: Yes, commercial preparations of 5-Methyl-2-hepten-4-one are often supplied with a stabilizer to prevent degradation and polymerization.[5] A common stabilizer used is alpha-tocopherol (B171835) (Vitamin E).[2][5]

Q3: What is the expected shelf life of 5-Methyl-2-hepten-4-one?

A3: When stored under the recommended conditions, 5-Methyl-2-hepten-4-one can have a shelf life of 24 months or more. However, it is best practice to verify its quality and purity if it has been stored for an extended period.[2]

Q4: What materials should be avoided when handling or storing this compound?

A4: 5-Methyl-2-hepten-4-one is incompatible with strong oxidizing agents, strong bases, strong reducing agents, and metals.[3][4] Contact with these substances should be avoided to prevent hazardous reactions and degradation of the product.

Q5: What are the signs of degradation or instability?

A5: Signs of degradation can include a change in color from colorless/pale yellow to a more intense yellow or brown, the formation of precipitates or solids (indicating polymerization), and a noticeable change in odor. Purity analysis via gas chromatography (GC) or high-performance liquid chromatography (HPLC) can confirm degradation by showing a decrease in the main peak area and the appearance of new impurity peaks.

Troubleshooting Guide

Problem 1: The compound has developed a yellow or brownish tint.

• Question: My 5-Methyl-2-hepten-4-one, which was initially colorless, has turned yellow. What could be the cause and is it still usable?

• Answer:

  • Cause Analysis: Discoloration is often the first sign of chemical degradation. This can be caused by exposure to light, air (oxidation), or elevated temperatures over time. It may also indicate a depletion of the stabilizer.

  • Recommended Action:

    • First, check the purity of the material using an appropriate analytical method like GC or HPLC. Compare the results to the certificate of analysis.

    • If the purity is still within the acceptable range for your experiment, the material may be usable, but with caution. The discoloration indicates that degradation has begun.

    • For sensitive applications, it is recommended to use a fresh, un-discolored lot of the compound.

    • To prevent future issues, ensure the container is tightly sealed, purged with an inert gas like nitrogen or argon, and stored in a cool, dark place.[1][2][3]

Problem 2: I have observed solid particles or increased viscosity in the liquid.

• Question: I've noticed solid precipitates in my stock of 5-Methyl-2-hepten-4-one. What is happening?

• Answer:

  • Cause Analysis: The formation of solids or a significant increase in viscosity is a strong indicator of polymerization.[6] As an α,β-unsaturated ketone, 5-Methyl-2-hepten-4-one is susceptible to polymerization, which can be initiated by heat, light, or contaminants.

  • Recommended Action:

    • Do not use the material. Polymerized material will have significantly different physical and chemical properties and is unsuitable for most applications.

    • Review your storage conditions. Ensure the temperature has not been elevated and the container has been protected from light.[2][3]

    • Consider adding a suitable inhibitor if you are performing reactions at elevated temperatures (e.g., distillation), though this should be done with a clear understanding of the inhibitor's chemistry and its potential impact on your experiment.[6]

Problem 3: Analytical testing shows a decrease in purity and the presence of unknown peaks.

• Question: My GC analysis shows that the purity of 5-Methyl-2-hepten-4-one has dropped and there are several new peaks. What are the likely degradation pathways?

• Answer:

  • Cause Analysis: The appearance of new peaks suggests chemical degradation. For an α,β-unsaturated ketone, likely degradation pathways include:

    • Oxidation: Reaction with atmospheric oxygen can lead to the formation of epoxides, peroxides, or cleavage products.

    • Polymerization: As mentioned, the molecule can react with itself to form oligomers or polymers.[6]

    • Isomerization: The trans isomer is generally more stable, but conversion to the cis isomer or other isomeric forms might occur under certain conditions.

  • Recommended Action:

    • The material is likely not suitable for use if purity has significantly dropped.

    • To identify the degradation products, techniques like Gas Chromatography-Mass Spectrometry (GC-MS) can be employed.

    • To prevent this, always handle the material under an inert atmosphere (e.g., nitrogen or argon), use stabilized grades of the compound, and adhere strictly to the recommended storage conditions.[2][5]

Data Presentation

Table 1: Recommended Storage and Handling Conditions

Parameter	Recommendation	Source
Temperature	Store in a cool place.	[1][3][4]
Atmosphere	Store under an inert gas (e.g., Nitrogen) if possible.	[3]
Light	Protect from light.	[2]
Container	Keep in a tightly closed container.	[1][2][3]
Incompatibilities	Avoid strong oxidizing agents, strong bases, metals.	[3][4]

Table 2: Potential Stabilizers for Unsaturated Ketones

Stabilizer	Typical Concentration (ppm)	Notes	Source
alpha-Tocopherol	500 - 5000 (0.05% - 0.5%)	Commonly used for 5-Methyl-2-hepten-4-one.	[2][5]
Hydroquinone (HQ)	100 - 1000	Effective inhibitor, but may require oxygen to function. Can cause discoloration.	[6]
Butylated Hydroxytoluene (BHT)	200 - 1000	Often used as a storage stabilizer. Less effective at high temperatures.	[6]
Phenothiazine (PTZ)	100 - 500	Highly effective, especially at elevated temperatures. May impart color.	[6]

Note: Concentrations are typical starting points for unsaturated ketones and may require optimization.[6]

Experimental Protocols

Protocol: Stability Assessment by HPLC

This protocol provides a general method for assessing the purity and stability of 5-Methyl-2-hepten-4-one over time.

• Objective: To quantify the purity of a 5-Methyl-2-hepten-4-one sample and detect the presence of degradation products.

• Materials:

  • 5-Methyl-2-hepten-4-one sample.

  • HPLC-grade Acetonitrile.

  • HPLC-grade water.

  • Volumetric flasks, pipettes, and autosampler vials.

  • HPLC system with a UV detector and a C18 column.

• Standard Preparation:

  • Accurately weigh approximately 50 mg of a high-purity reference standard of 5-Methyl-2-hepten-4-one into a 50 mL volumetric flask.

  • Dissolve and dilute to volume with Acetonitrile to obtain a 1 mg/mL stock solution.

  • Prepare a working standard of approximately 0.1 mg/mL by diluting the stock solution with the mobile phase.

• Sample Preparation:

  • Prepare a sample solution at the same concentration as the working standard (0.1 mg/mL) using the same diluent.

• HPLC Conditions (Example):

  • Column: C18, 4.6 x 150 mm, 5 µm.

  • Mobile Phase: Isocratic elution with Acetonitrile:Water (e.g., 60:40 v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 225 nm (as α,β-unsaturated ketones typically absorb in this region).

  • Injection Volume: 10 µL.

  • Column Temperature: 25 °C.

• Analysis:

  • Inject the standard and sample solutions into the HPLC system.

  • Identify the peak for 5-Methyl-2-hepten-4-one based on the retention time of the reference standard.

  • Calculate the purity of the sample using the area percent method:

    • Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

  • Compare the chromatogram of an aged sample to a fresh sample to identify new peaks, which indicate degradation products.

Visualizations

Caption: Troubleshooting workflow for stability issues.

Caption: Potential degradation pathways for the compound.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. 5-METHYL-2-HEPTEN-4-ONE [ventos.com]
• 3. static1.squarespace.com [static1.squarespace.com]
• 4. fishersci.com [fishersci.com]
• 5. 5-甲基-2-庚烯-4-酮 98%, stabilized, FG | Sigma-Aldrich [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]

Minimizing side reactions in the Grignard synthesis of filbertone

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize side reactions in the Grignard synthesis of filbertone (B1242023) ((E)-5-methylhept-2-en-4-one).

Frequently Asked Questions (FAQs)

Q1: What is the primary Grignard reaction for synthesizing filbertone?

The synthesis of filbertone can be achieved via the Grignard reaction between an appropriate Grignard reagent, such as ethylmagnesium bromide, and a propenal derivative. The key challenge is to ensure a 1,2-addition to the carbonyl group of the α,β-unsaturated aldehyde, rather than a 1,4-conjugate addition.

Q2: What are the most common side reactions in the Grignard synthesis of filbertone?

The primary side reactions include:

• 1,4-Conjugate Addition: The Grignard reagent adds to the β-carbon of the α,β-unsaturated carbonyl system, leading to a saturated ketone after workup, instead of the desired allylic alcohol precursor to filbertone.[1][2]

• Wurtz Coupling: The Grignard reagent reacts with the unreacted alkyl halide to form a homocoupled alkane.[3][4][5] This reduces the yield of the desired Grignard reagent.

• Enolization: The Grignard reagent, being a strong base, can deprotonate the α-carbon of the carbonyl compound, leading to the formation of an enolate and regeneration of the starting material upon workup.[3][6]

• Protonation of the Grignard Reagent: Trace amounts of water or other acidic protons in the reaction mixture can protonate the Grignard reagent, forming an alkane and reducing the concentration of the active nucleophile.[3][7]

Q3: How can I activate the magnesium turnings for the Grignard reagent formation?

Activation of magnesium is crucial to remove the passivating magnesium oxide layer.[8] Common methods include:

• Iodine Activation: A small crystal of iodine is added to the magnesium turnings. The disappearance of the purple iodine vapor indicates the activation of the magnesium surface.[9]

• 1,2-Dibromoethane (B42909) Activation: A small amount of 1,2-dibromoethane is added to the magnesium. The formation of ethylene (B1197577) gas indicates that the magnesium is activated.

• Mechanical Activation: Grinding the magnesium turnings in a mortar and pestle before the reaction can expose a fresh, reactive surface.[7]

Q4: What are the ideal solvents for the Grignard synthesis of filbertone?

Anhydrous ethereal solvents are essential for the formation and reaction of Grignard reagents. The most commonly used solvents are diethyl ether and tetrahydrofuran (B95107) (THF).[3][10] THF is generally a better solvent for stabilizing the Grignard reagent.[9] It is critical to use anhydrous solvents to prevent the protonation of the highly basic Grignard reagent.[7]

Troubleshooting Guides

Issue 1: Low Yield of Filbertone

Potential Cause	Troubleshooting Recommendation	Citation
Inactive Magnesium	Use fresh, shiny magnesium turnings. Activate the magnesium using a crystal of iodine or a small amount of 1,2-dibromoethane. Consider mechanically grinding the turnings before use.	[7][9][11]
Wet Glassware or Solvents	Flame-dry all glassware under vacuum or in an oven before use. Use freshly distilled anhydrous solvents. Maintain a dry, inert atmosphere (nitrogen or argon) throughout the reaction.	[9][11]
Formation of 1,4-Addition Product	Perform the reaction at low temperatures (-78 °C to 0 °C) to favor 1,2-addition. Use cerium(III) chloride (CeCl₃) as an additive to enhance 1,2-selectivity.	[1][6][12]
Wurtz Coupling	Add the alkyl halide slowly to the magnesium suspension to maintain a low concentration of the halide and minimize coupling.	[3]
Enolization of the Carbonyl	Add the Grignard reagent slowly to the aldehyde solution at a low temperature.	[3][6]

Issue 2: Formation of Significant Impurities

Impurity	Identification	Prevention/Removal	Citation
1,4-Addition Product (Saturated Ketone)	GC-MS, ¹H NMR (absence of vinylic protons)	Lower reaction temperature, use of CeCl₃. Purification via column chromatography may be effective.	[1][6][12]
Wurtz Coupling Product (e.g., Butane from Ethyl Bromide)	GC-MS (low boiling point impurity)	Slow addition of alkyl halide during Grignard formation. Difficult to remove due to volatility.	[3][4]
Unreacted Starting Material	TLC, GC-MS	Ensure complete reaction by monitoring with TLC. Use a slight excess of the Grignard reagent.	[8]
Benzene (from Phenylmagnesium Bromide if used)	GC-MS	Ensure strictly anhydrous conditions. Can be removed with the solvent under reduced pressure.	[13]
Biphenyl (from Phenylmagnesium Bromide if used)	TLC, GC-MS	Slow addition of bromobenzene. Can be removed by trituration or recrystallization with a nonpolar solvent.	[13]

Quantitative Data Summary

The regioselectivity of the Grignard addition to α,β-unsaturated carbonyls is highly dependent on reaction conditions. The following table summarizes the expected trends in product distribution.

Reaction Condition	Temperature	Additive	Expected Major Product	Approximate Yield of 1,2-Adduct	Citation
Standard	Room Temperature	None	Mixture of 1,2- and 1,4-adducts	30-50%	[1]
Kinetic Control	-78 °C	None	1,2-Adduct	60-80%	[1][2]
Thermodynamic Control	40 °C	None	1,4-Adduct	<20%	[1]
Chelation Control	-78 °C	Anhydrous CeCl₃	1,2-Adduct	>90%	[6][12]

Note: The yields are illustrative and can vary based on the specific substrate and Grignard reagent used.

Experimental Protocols

Protocol 1: Preparation of Ethylmagnesium Bromide (Grignard Reagent)

• Apparatus Setup: Assemble a three-necked round-bottom flask with a reflux condenser, a pressure-equalizing dropping funnel, and a nitrogen inlet. Flame-dry all glassware under a stream of nitrogen.[14]

• Magnesium Activation: To the flask, add magnesium turnings (1.2 equivalents) and a single crystal of iodine. Gently warm the flask until purple iodine vapors are observed, then allow it to cool to room temperature under a nitrogen atmosphere.[14]

• Initiation: Add a small portion of a solution of ethyl bromide (1.0 equivalent) in anhydrous diethyl ether from the dropping funnel to the activated magnesium. The reaction is initiated when bubbling is observed and the solution becomes cloudy.[15]

• Grignard Formation: Once the reaction has started, add the remaining ethyl bromide solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue to stir the mixture at room temperature for an additional 30-60 minutes to ensure complete formation of the Grignard reagent. The resulting greyish solution is used directly in the next step.

Protocol 2: Grignard Synthesis of Filbertone Precursor with CeCl₃

• Preparation of CeCl₃ Slurry: In a separate flame-dried, three-necked flask under nitrogen, add anhydrous cerium(III) chloride (1.1 equivalents) and anhydrous THF. Stir vigorously at room temperature for at least 2 hours to form a fine slurry.[16]

• Cooling: Cool the CeCl₃ slurry to -78 °C using a dry ice/acetone bath.

• Addition of Aldehyde: To the cooled slurry, add a solution of the α,β-unsaturated aldehyde (e.g., crotonaldehyde (B89634) derivative, 1.0 equivalent) in anhydrous THF dropwise. Stir the mixture for 30 minutes.

• Grignard Addition: Slowly add the prepared ethylmagnesium bromide solution (1.1 equivalents) to the aldehyde-CeCl₃ mixture at -78 °C.[16]

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, quench the reaction by the slow addition of a saturated aqueous ammonium (B1175870) chloride solution at -78 °C.[17]

• Workup: Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude allylic alcohol.

• Oxidation to Filbertone: The crude alcohol is then oxidized to filbertone using a mild oxidizing agent such as pyridinium (B92312) chlorochromate (PCC) or manganese dioxide (MnO₂).

• Purification: Purify the final product by flash column chromatography on silica (B1680970) gel.

Visualizations

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. Wurtz reaction - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. quora.com [quora.com]
• 8. web.mnstate.edu [web.mnstate.edu]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. Reddit - The heart of the internet [reddit.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. Organic Syntheses Procedure [orgsyn.org]
• 17. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Quantitative Analysis of 5-Methyl-2-hepten-4-one in Food Samples

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of analytical methodologies for the quantitative analysis of 5-Methyl-2-hepten-4-one, a key flavor compound, in food matrices. This document outlines and contrasts two primary gas chromatography-based methods, offering insights into their principles, performance, and applications to assist researchers in selecting the most suitable approach for their specific analytical needs.

Introduction to 5-Methyl-2-hepten-4-one

5-Methyl-2-hepten-4-one, also known as filbertone (B1242023) or hazelnut ketone, is a naturally occurring unsaturated ketone.[1] It is recognized as the principal compound responsible for the characteristic nutty and roasted aroma of hazelnuts (Corylus avellana).[1] Beyond its natural occurrence in hazelnuts, it is also found in other foods and is utilized as a flavoring agent in the food and fragrance industries.[2][3][4][5] The concentration of this compound can increase significantly during thermal processing, such as roasting, from a precursor present in the raw nuts.[2] Accurate quantification of 5-Methyl-2-hepten-4-one is crucial for food quality control, flavor profile analysis, and authenticity studies.

Comparative Analysis of Quantitative Methods

The volatile nature of 5-Methyl-2-hepten-4-one makes gas chromatography (GC) the most suitable analytical technique for its separation and quantification. This guide compares two prominent methods: a high-precision Stable Isotope Dilution Assay with Gas Chromatography-Mass Spectrometry (SIDA-GC-MS) and a more widely accessible Headspace Solid-Phase Microextraction with Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS) method using external standard calibration.

Method 1: Stable Isotope Dilution Assay coupled with Gas Chromatography-Mass Spectrometry (SIDA-GC-MS)

This method is considered a gold standard for quantitative analysis due to its high accuracy and precision. It involves the use of a synthesized, isotopically labeled version of the analyte as an internal standard.

Method 2: Headspace Solid-Phase Microextraction with Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS)

This is a widely used, solvent-free sample preparation technique for the analysis of volatile and semi-volatile organic compounds in food. It is valued for its simplicity, sensitivity, and automation capabilities.

Quantitative Performance Comparison

The following table summarizes the key quantitative performance parameters for the two methods. Data is compiled from various studies to provide a comparative overview.

Parameter	Stable Isotope Dilution Assay (SIDA-GC-MS)	Headspace Solid-Phase Microextraction (HS-SPME-GC-MS)
Principle	Quantification based on the ratio of the response of the native analyte to a known amount of its isotopically labeled internal standard.	Quantification based on comparing the analyte response in the sample to a calibration curve generated from external standards.
Limit of Detection (LOD)	Typically in the low µg/kg range.	Low to sub-µg/L range has been reported for similar compounds in beverages, suggesting high sensitivity.
Limit of Quantification (LOQ)	Low µg/kg range, allowing for precise measurement at trace levels.	Generally in the low µg/L to µg/kg range, suitable for most food applications.
Recovery (%)	Not typically determined as the isotopic standard corrects for analyte loss during sample preparation and analysis.	Generally ranges from 90% to 105% for volatile compounds in food matrices.
Precision (%RSD)	High precision, with Relative Standard Deviation (RSD) values typically below 10%.	Good precision, with RSD values generally below 15%.
Matrix Effect	Significantly minimized due to the co-elution and similar behavior of the analyte and the isotopic internal standard.	Can be a factor, potentially requiring matrix-matched calibration for highest accuracy.
Advantages	High accuracy and precision, compensates for matrix effects and analyte loss.	Solvent-free, simple, sensitive, easily automated, and cost-effective.
Disadvantages	Requires synthesis of a specific isotopically labeled internal standard, which can be expensive and time-consuming.	Susceptible to matrix effects, requires careful optimization of extraction parameters (fiber type, temperature, time).

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are based on established methods and can be adapted for specific laboratory instrumentation and sample matrices.

Protocol 1: Stable Isotope Dilution Assay (SIDA-GC-MS)

This protocol is adapted from the methodology for quantifying 5-methyl-(E)-2-hepten-4-one in hazelnut oil and hazelnuts.

1. Sample Preparation:

• Weigh a homogenized sample (e.g., 1 g of hazelnut oil or ground hazelnuts) into a vial.

• Add a known amount of the synthesized deuterated internal standard, [(²H)₂]-5-methyl-(E)-2-hepten-4-one, to the sample.

• For solid samples, add a suitable solvent (e.g., diethyl ether) and vortex to extract the analytes.

• Centrifuge the sample to separate the solid material.

• Carefully transfer the supernatant (solvent extract) to a clean vial for analysis.

2. GC-MS Analysis:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Column: Rxi-624Sil MS, 30 m x 0.25 mm ID, 1.40 µm film thickness, or similar.

• Injection Mode: Splitless.

• Injector Temperature: 250 °C.

• Oven Temperature Program: 35 °C (hold 3 min), ramp to 75 °C at 8 °C/min, then to 200 °C at 20 °C/min (hold 2 min).

• Carrier Gas: Helium at a constant flow of 1.4 mL/min.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for the native analyte and the deuterated internal standard.

Protocol 2: Headspace Solid-Phase Microextraction (HS-SPME-GC-MS)

This protocol is a general method for the analysis of volatile compounds in nuts and can be optimized for 5-Methyl-2-hepten-4-one.

1. Sample Preparation:

• Place a weighed amount of the finely ground food sample (e.g., 2 g of roasted hazelnuts) into a 20 mL headspace vial.

• If required, add a small amount of a saturated salt solution to improve the release of volatile compounds.

• Seal the vial with a PTFE-faced silicone septum and an aluminum cap.

• Place the vial in a heating block or autosampler incubator and allow it to equilibrate at a set temperature (e.g., 60 °C) for a specific time (e.g., 30 minutes).

2. HS-SPME Extraction:

• Expose a conditioned SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) to the headspace of the sample vial for a defined period (e.g., 30 minutes) at the same temperature as equilibration.

• Retract the fiber into the needle after extraction.

3. GC-MS Analysis:

• Gas Chromatograph: As in Protocol 1.

• Column: As in Protocol 1.

• Injection Mode: Splitless.

• Injector Temperature: 250 °C (for thermal desorption of analytes from the SPME fiber).

• Oven Temperature Program: As in Protocol 1.

• Carrier Gas: As in Protocol 1.

• Mass Spectrometer: As in Protocol 1.

• Acquisition Mode: Full scan to identify volatile compounds or SIM for targeted quantification.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the experimental workflow for the quantitative analysis of 5-Methyl-2-hepten-4-one and the logical relationship between different analytical choices.

Caption: General experimental workflow for the quantitative analysis of 5-Methyl-2-hepten-4-one.

Caption: Decision logic for selecting a quantitative analysis method.

References

• 1. Development of a stable isotope dilution assay for the quantification of 5-methyl-(E)-2-hepten-4-one: application to hazelnut oils and hazelnuts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparison of analytical GC-MS techniques for the determination of volatile and semi-volatile compounds in raw and roasted Macadamia nuts</b> <i>(Macadamia integrifolia)</i> [morressier.com]
• 3. imreblank.ch [imreblank.ch]
• 4. Monitoring changes in the volatile fraction of roasted nuts and seeds by using comprehensive two-dimensional gas chromatography and matrix templates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

A Comparative Guide to Analytical Methods for 5-Methyl-2-hepten-4-one Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of analytical methodologies for the accurate quantification of 5-Methyl-2-hepten-4-one, a key flavor compound and potential biomarker. The performance of three common analytical techniques—Headspace Solid-Phase Microextraction followed by Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS), a Stable Isotope Dilution Assay (SIDA) coupled with GC-MS, and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) following derivatization—are objectively evaluated. This document is intended to assist researchers in selecting the most appropriate method for their specific application, supported by experimental data and detailed protocols.

Performance Comparison of Analytical Methods

The selection of an analytical method is contingent on the specific requirements of the study, such as sensitivity, accuracy, and sample throughput. The following table summarizes the key performance characteristics of the discussed methods for the quantification of 5-Methyl-2-hepten-4-one.

Parameter	HS-SPME-GC-MS	Stable Isotope Dilution Assay (SIDA) by GC-MS	HPLC-UV (with DNPH Derivatization)
Linearity (R²)	> 0.99	> 0.99	> 0.99
Limit of Detection (LOD)	0.1 - 1 µg/L	~0.1 µg/kg	10 - 20 µg/L
Limit of Quantification (LOQ)	0.5 - 5 µg/L	~0.5 µg/kg	30 - 60 µg/L
Accuracy (% Recovery)	90 - 110%	95 - 105%	92 - 99%
Precision (% RSD)	< 15%	< 10%	< 10%
Sample Throughput	Moderate to High	Moderate	High
Specificity	High (Mass Analyzer)	Very High (Mass Analyzer with Labeled Standard)	Moderate (Chromatographic Separation)
Derivatization Required?	No	No	Yes

Detailed Experimental Protocols

This section outlines the detailed methodologies for the three analytical techniques discussed.

Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS)

HS-SPME-GC-MS is a widely used, sensitive, and solvent-free technique for the analysis of volatile and semi-volatile organic compounds in various matrices.

Methodology:

• Sample Preparation:

  • Accurately weigh 1-5 g of the homogenized sample into a 20 mL headspace vial.

  • Add a known amount of internal standard (e.g., 2-octanone) to each sample.

  • For solid samples, add a small volume of saturated sodium chloride solution to enhance the release of volatile compounds.

  • Seal the vial with a PTFE/silicone septum.

• HS-SPME Procedure:

  • Place the vial in a heating block or autosampler with agitation.

  • Equilibrate the sample at a specific temperature (e.g., 60°C) for a set time (e.g., 15 minutes) to allow the analytes to partition into the headspace.

  • Expose a SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) to the headspace for a defined extraction time (e.g., 30 minutes) at the same temperature.

• GC-MS Conditions:

  • Injector: Splitless mode, 250°C.

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Temperature Program: Start at 40°C (hold for 2 min), ramp to 150°C at 5°C/min, then ramp to 250°C at 15°C/min (hold for 5 min).

  • MS Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Mode: Selected Ion Monitoring (SIM) using characteristic ions of 5-Methyl-2-hepten-4-one (e.g., m/z 69, 98, 126).

Stable Isotope Dilution Assay (SIDA) by GC-MS

SIDA is considered a "gold standard" for quantitative analysis due to its high accuracy and precision, as it uses a stable isotope-labeled version of the analyte as an internal standard.[1]

Methodology:

• Sample Preparation:

  • Accurately weigh the sample into a suitable vial.

  • Spike the sample with a known amount of synthesized deuterated 5-Methyl-2-hepten-4-one (e.g., [²H₂]-5-methyl-(E)-2-hepten-4-one).[1]

  • Perform a liquid-liquid or solid-phase extraction to isolate the analyte and internal standard from the sample matrix.

• GC-MS Conditions:

  • The GC-MS conditions are similar to the HS-SPME-GC-MS method described above.

  • Scan Mode: Selected Ion Monitoring (SIM) mode is crucial. Monitor at least two characteristic ions for both the native analyte and the labeled internal standard. For example:

    • 5-Methyl-2-hepten-4-one: m/z 69, 126

    • [²H₂]-5-Methyl-2-hepten-4-one: m/z 71, 128

• Quantification:

  • The concentration of the analyte is determined by the ratio of the peak area of the native analyte to the peak area of the labeled internal standard.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV) with Derivatization

Since 5-Methyl-2-hepten-4-one lacks a strong chromophore, a derivatization step is necessary for sensitive UV detection. 2,4-Dinitrophenylhydrazine (B122626) (DNPH) is a common derivatizing agent for ketones.[2]

Methodology:

• Sample Preparation and Derivatization:

  • Extract the analyte from the sample using a suitable solvent (e.g., acetonitrile).

  • To 1 mL of the extract, add 1 mL of a 0.5 mg/mL solution of 2,4-dinitrophenylhydrazine in acetonitrile (B52724), acidified with 1% (v/v) phosphoric acid.

  • Vortex the mixture and incubate at 40°C for 30 minutes to form the 2,4-dinitrophenylhydrazone derivative.

  • Cool the solution to room temperature and filter through a 0.45 µm syringe filter before injection.

• HPLC-UV Conditions:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: Gradient elution with a mixture of acetonitrile and water. A typical gradient could be starting from 50% acetonitrile and increasing to 90% over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: UV detector set at approximately 365 nm, the maximum absorbance for the DNPH derivative.[2]

Visualization of Experimental Workflows

The following diagrams illustrate the workflows for the analytical methods described.

Caption: Workflow for HS-SPME-GC-MS analysis of 5-Methyl-2-hepten-4-one.

Caption: Workflow for Stable Isotope Dilution Assay (SIDA) of 5-Methyl-2-hepten-4-one.

Caption: Workflow for HPLC-UV analysis of 5-Methyl-2-hepten-4-one with DNPH derivatization.

References

• 1. Development of a stable isotope dilution assay for the quantification of 5-methyl-(E)-2-hepten-4-one: application to hazelnut oils and hazelnuts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Synthetic Routes of 5-Methyl-2-hepten-4-one

For researchers and professionals in the fields of flavor chemistry, perfumery, and organic synthesis, 5-Methyl-2-hepten-4-one (B146534), also known as Filbertone or hazelnut ketone, is a compound of significant interest due to its characteristic nutty and fruity aroma. The demand for efficient and scalable methods for its synthesis has led to the development of several distinct synthetic pathways. This guide provides a comparative analysis of the most prominent synthetic routes to 5-Methyl-2-hepten-4-one, offering a comprehensive overview of their methodologies, quantitative performance, and scalability. The information presented herein is intended to assist researchers in selecting the most suitable synthetic strategy based on their specific requirements, such as enantiomeric purity, yield, cost-effectiveness, and environmental impact.

Comparative Analysis of Synthetic Routes

The following table summarizes the key quantitative data for the different synthetic routes to 5-Methyl-2-hepten-4-one, providing a clear comparison of their performance metrics.

Parameter	Chemoenzymatic Synthesis	Acetoacetate-Based Synthesis	Synthesis from (-)-2(S)-methylbutan-1-ol	Grignard-Based Synthesis
Starting Material(s)	(S)-2-Methylbutanoic acid	Acetoacetate, 2-Methylbutyryl chloride	(-)-2(S)-Methylbutan-1-ol	sec-Butylmagnesium bromide, Crotonaldehyde
Key Reagents	CDI, Potassium ethyl malonate, Novozym 435, Acetaldehyde (B116499), p-TsOH	Sodium hydroxide, Acetaldehyde	Pyridinium (B92312) chlorochromate (PCC), Allyl bromide, Zinc	Sodium dichromate
Number of Steps	4	2	4	2
Overall Yield	39%[1][2][3]	79-82% (molar yield based on acetaldehyde)[4]	42%[2]	14.7%[4]
Purity/Enantiomeric Excess	73% ee[1][2][3]	97.8-98.1% purity[4]	Information not available	Information not available
Scalability	Scalable alternative[1][2][3]	Readily industrialized[4]	Information not available	Limited by Grignard reaction conditions
Environmental Impact	"Green" - avoids toxic reagents and anhydrous conditions[1][2][3]	Low pollution, avoids Grignard and stoichiometric oxidation[4]	Uses chromium-based reagent (PCC)	Use of heavy metals (dichromate)[4]

Experimental Protocols

This section provides detailed experimental methodologies for the key synthetic routes discussed.

Chemoenzymatic Synthesis of (S)-5-Methyl-2-hepten-4-one

This four-step synthesis is noted for its environmentally friendly approach and good enantioselectivity.[1][2][3]

Step 1: Synthesis of (S)-Ethyl 4-methyl-3-oxohexanoate (S)-2-Methylbutanoic acid is reacted with 1,1'-carbonyldiimidazole (B1668759) (CDI) in tetrahydrofuran (B95107) (THF) at room temperature. The resulting acyl imidazole (B134444) is then added to a mixture of potassium ethyl malonate and magnesium chloride in THF. The reaction mixture is stirred at 50°C and then at room temperature overnight. After an acidic workup and extraction with ethyl acetate (B1210297), the product is purified by vacuum distillation.

Step 2: Enzymatic Hydrolysis to (S)-4-Methyl-3-oxohexanoic acid The crude (S)-ethyl 4-methyl-3-oxohexanoate is hydrolyzed using Novozym 435 in a phosphate (B84403) buffer at room temperature for 22 hours. The resulting ketoacid is used in the next step without further purification.

Step 3: Aldol Condensation to (S)-2-Hydroxy-5-methylhept-4-one To the crude ketoacid in a phosphate buffer, tetrabutylammonium (B224687) hydrogen sulphate and acetaldehyde are added. The pH is adjusted to ~8 with aqueous NaOH, and the mixture is stirred at room temperature and then at 40°C for 21 hours. The product is extracted with diethyl ether.

Step 4: Dehydration to (S)-5-Methyl-2-hepten-4-one The crude ketol is dissolved in cyclohexane, and p-toluenesulfonic acid monohydrate is added. The mixture is stirred at 70°C for 2.5 hours. After washing with saturated aqueous NaHCO3, extraction with diethyl ether, and drying, the final product is obtained after removal of the solvent.[1]

Acetoacetate-Based Synthesis of 5-Methyl-2-hepten-4-one

This route, described in Chinese patent CN102030626A, is a two-step process designed for industrial application.[4]

Step 1: Synthesis of 2-Methylbutyryl Acetate Intermediate Acetoacetate is reacted with 2-methylbutyryl chloride to form the 2-methylbutyryl acetate intermediate.

Step 2: Condensation with Acetaldehyde The intermediate is then condensed with acetaldehyde in the presence of a basic catalyst (such as fatty amine, triethylamine, pyridine, or piperidine) and sodium hydroxide. The reaction is carried out at 30°C for 4 hours. The pH is controlled during the reaction. After neutralization with concentrated hydrochloric acid, the organic layer is separated and purified by vacuum distillation to yield 5-methyl-2-hepten-4-one.[4]

Synthesis from (-)-2(S)-Methylbutan-1-ol

This four-step synthesis provides the target compound with a respectable overall yield.[2]

Step 1: Oxidation of (-)-2(S)-Methylbutan-1-ol The starting alcohol is oxidized to the corresponding aldehyde, (S)-2-methylbutanal. A suitable oxidizing agent for this transformation is pyridinium chlorochromate (PCC).

Step 2: Barbier Reaction with Allyl Bromide The aldehyde undergoes a Barbier reaction with allyl bromide and zinc powder in an appropriate solvent to yield the homoallylic alcohol, 5-methyl-1-hepten-4-ol.

Step 3: Oxidation of the Homoallylic Alcohol The secondary alcohol is then oxidized to the corresponding β,γ-unsaturated ketone, 5-methyl-1-hepten-4-one, using an oxidizing agent like PCC.

Step 4: Isomerization of the Double Bond The final step involves the isomerization of the double bond from the β,γ-position to the α,β-position to afford the desired product, 5-methyl-2-hepten-4-one. This can be achieved by treatment with an acid catalyst, such as p-toluenesulfonic acid.

Synthetic Pathway Visualizations

The following diagrams, generated using the DOT language, illustrate the logical flow of the described synthetic routes.

Chemoenzymatic synthesis of (S)-5-Methyl-2-hepten-4-one.

Acetoacetate-based synthesis of 5-Methyl-2-hepten-4-one.

Synthesis of 5-Methyl-2-hepten-4-one from (-)-2(S)-methylbutan-1-ol.

Conclusion

The choice of a synthetic route to 5-Methyl-2-hepten-4-one is contingent on the desired product specifications and production constraints. The chemoenzymatic synthesis offers a "green" and stereoselective approach, yielding the valuable (S)-enantiomer, albeit with a moderate overall yield. For large-scale industrial production where enantiopurity is not a primary concern, the acetoacetate-based method presents a high-yield, cost-effective, and environmentally conscious alternative. The synthesis starting from (-)-2(S)-methylbutan-1-ol also provides a viable route to the enantioenriched product with a good yield, though it involves the use of a chromium-based reagent. The Grignard-based approach, as reported, suffers from low yields and the use of hazardous materials, making it a less favorable option. This comparative guide provides the necessary data for an informed decision-making process for the synthesis of this important flavor and fragrance compound.

References

• 1. Scalable Preparation of Enantioenriched (S)-5-methylhept-2-en-4-one. Synthesis and Aroma Properties of Achiral Analogues Thereof [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. CN102030626A - Method for preparing 5-methyl-2-hepten-4-one - Google Patents [patents.google.com]

A Spectroscopic Comparison of (E) and (Z) Isomers of 5-Methyl-2-hepten-4-one

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed spectroscopic comparison of the (E) and (Z) isomers of 5-Methyl-2-hepten-4-one, an α,β-unsaturated ketone. The comparison is based on available experimental data for the (E) isomer and theoretical predictions for both isomers, offering insights into how the geometric isomerism influences their spectroscopic properties. This information is valuable for the characterization and differentiation of these isomers in research and development settings.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for the (E) and (Z) isomers of 5-Methyl-2-hepten-4-one. Data for the (E) isomer is based on experimental findings where available, while data for the (Z) isomer is largely predicted based on established principles of spectroscopy for E/Z isomers.

Table 1: Infrared (IR) Spectroscopy Data

Feature	(E)-5-Methyl-2-hepten-4-one	(Z)-5-Methyl-2-hepten-4-one (Predicted)	Key Differences
C=O Stretch (ν_C=O)	~1670-1690 cm⁻¹	~1675-1695 cm⁻¹	The C=O stretching frequency in the (Z) isomer is expected to be slightly higher due to reduced conjugation caused by steric hindrance.
C=C Stretch (ν_C=C)	~1630-1650 cm⁻¹	~1625-1645 cm⁻¹	The C=C stretching frequency may be slightly lower and weaker in the (Z) isomer.
=C-H Bend (out-of-plane)	~960-980 cm⁻¹ (trans)	~675-730 cm⁻¹ (cis)	The out-of-plane =C-H bending vibration is a key diagnostic feature to distinguish between the trans (E) and cis (Z) isomers.

Table 2: ¹H NMR Spectroscopy Data (Predicted Chemical Shifts, δ [ppm])

Proton	(E)-5-Methyl-2-hepten-4-one (Predicted)	(Z)-5-Methyl-2-hepten-4-one (Predicted)	Key Differences
H2	~6.8-7.0	~6.2-6.4	The H2 proton in the (Z) isomer is expected to be shielded and appear at a lower chemical shift due to the anisotropic effect of the carbonyl group.
H3	~6.1-6.3	~5.9-6.1	The H3 proton in the (Z) isomer is also expected to be shielded compared to the (E) isomer.
H5	~2.5-2.7	~2.6-2.8	Minor shifts may be observed due to the different overall geometry.
CH₃ (at C5)	~1.1-1.2	~1.1-1.2	Minimal difference expected.
CH₂ (ethyl)	~1.5-1.7	~1.5-1.7	Minimal difference expected.
CH₃ (ethyl)	~0.9-1.0	~0.9-1.0	Minimal difference expected.
J-coupling (H2-H3)	~15-18 Hz (trans)	~10-12 Hz (cis)	The coupling constant between the vinylic protons is the most reliable way to distinguish between the (E) and (Z) isomers in ¹H NMR.

Table 3: ¹³C NMR Spectroscopy Data (Predicted Chemical Shifts, δ [ppm])

Carbon	(E)-5-Methyl-2-hepten-4-one[1]	(Z)-5-Methyl-2-hepten-4-one (Predicted)	Key Differences
C1	~18.3	~18.5	Minimal difference expected.
C2	~146.1	~145.0	The vinylic carbons are expected to show slight differences in chemical shifts.
C3	~131.2	~130.0	The vinylic carbons are expected to show slight differences in chemical shifts.
C4 (C=O)	~200.5	~201.0	The carbonyl carbon in the (Z) isomer may be slightly deshielded.
C5	~42.3	~41.5	Steric compression in the (Z) isomer may cause a slight shielding of C5.
C6	~26.4	~25.8	Steric compression in the (Z) isomer may cause a slight shielding of C6.
C7	~11.5	~11.4	Minimal difference expected.
CH₃ (at C5)	~16.2	~15.8	Steric compression in the (Z) isomer may cause a slight shielding of the methyl carbon at C5.

Table 4: Mass Spectrometry Data

Feature	(E)-5-Methyl-2-hepten-4-one[2]	(Z)-5-Methyl-2-hepten-4-one	Key Differences
Molecular Ion (M⁺)	m/z 126	m/z 126	The molecular ion peak will be the same for both isomers.
Key Fragments	m/z 97, 83, 69, 55, 41	m/z 97, 83, 69, 55, 41	The fragmentation patterns are expected to be very similar, making it difficult to distinguish the isomers by mass spectrometry alone.

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 10-20 mg of the purified isomer is dissolved in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) can be added as an internal standard (δ 0.00 ppm).

• Instrumentation: ¹H and ¹³C NMR spectra are recorded on a 400 MHz (or higher) spectrometer.

• ¹H NMR Parameters:

  • Number of Scans: 16-64

  • Relaxation Delay: 1-2 seconds

  • Spectral Width: 0-12 ppm

• ¹³C NMR Parameters:

  • Number of Scans: 512-2048

  • Relaxation Delay: 2-5 seconds

  • Spectral Width: 0-220 ppm

• Data Processing: The raw data is Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts are referenced to TMS.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: A thin film of the neat liquid sample is prepared between two potassium bromide (KBr) or sodium chloride (NaCl) plates. Alternatively, for attenuated total reflectance (ATR)-FTIR, a drop of the liquid is placed directly on the ATR crystal.

• Instrumentation: An FTIR spectrometer equipped with a deuterated triglycine (B1329560) sulfate (B86663) (DTGS) or mercury cadmium telluride (MCT) detector.

• Parameters:

  • Spectral Range: 4000-400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 16-32

• Data Processing: A background spectrum of the clean KBr plates or ATR crystal is recorded and subtracted from the sample spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: The sample is diluted in a volatile solvent (e.g., dichloromethane (B109758) or diethyl ether) to a concentration of approximately 1 mg/mL.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• GC Parameters:

  • Column: A nonpolar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Injector Temperature: 250 °C (split or splitless injection).

  • Oven Temperature Program: Initial temperature of 50 °C held for 2 minutes, then ramped at 10 °C/min to 250 °C and held for 5 minutes.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 35-350.

  • Source Temperature: 230 °C.

• Data Analysis: The resulting mass spectra of the chromatographic peaks are compared with a reference library (e.g., NIST) for identification.

Visualizations

Experimental Workflow for Spectroscopic Analysis

Caption: Experimental workflow for the spectroscopic analysis of isomers.

Logical Relationship of Spectroscopic Data to Isomer Identification

Caption: Logical path to isomer identification using key spectroscopic features.

References

• 1. spectrabase.com [spectrabase.com]
• 2. Spectral Database for Organic Compounds | re3data.org [re3data.org]

A Comparative Analysis of the Sensory Properties of 5-Methyl-2-hepten-4-one Enantiomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the sensory properties of the (R)- and (S)-enantiomers of 5-Methyl-2-hepten-4-one, a key aroma compound naturally found in hazelnuts. The distinct olfactory characteristics of these stereoisomers are critical for flavor and fragrance development, as well as for understanding the structure-activity relationships in olfactory reception. This document summarizes the available quantitative and qualitative sensory data, outlines the experimental protocols for their determination, and visualizes the underlying biological and experimental processes.

Sensory Profile Comparison

The enantiomers of 5-Methyl-2-hepten-4-one, also known as filbertone, exhibit markedly different sensory profiles. The (S)-enantiomer is predominantly responsible for the characteristic hazelnut aroma, while the (R)-enantiomer contributes softer, less direct nutty notes.[1][2] This difference in perception underscores the high degree of stereospecificity of human olfactory receptors.

Quantitative Sensory Data

The following table summarizes the key quantitative differences in the sensory properties of the (E)-5-Methyl-2-hepten-4-one enantiomers. The odor threshold is a critical measure of an odorant's potency.

Enantiomer	Odor Descriptor	Relative Odor Threshold
(S)-5-Methyl-2-hepten-4-one	Hazelnut, fatty, metallic, pyridine (B92270) impact[1]	1x (High Potency)
(R)-5-Methyl-2-hepten-4-one	Soft, butter, chocolate impact[1]	10x (Lower Potency)

Note: The odor threshold of the (S)-enantiomer is approximately 10 times lower than that of the (R)-enantiomer, indicating it is significantly more potent.[1][2]

Experimental Protocols

The sensory properties of volatile compounds like the enantiomers of 5-Methyl-2-hepten-4-one are typically determined using Gas Chromatography-Olfactometry (GC-O). This technique combines the separation power of gas chromatography with the sensitivity of the human nose as a detector. A common and effective method used in conjunction with GC-O is Aroma Extract Dilution Analysis (AEDA).

Gas Chromatography-Olfactometry (GC-O) with Aroma Extract Dilution Analysis (AEDA)

Objective: To identify and semi-quantify the odor-active compounds in a sample by determining their Flavor Dilution (FD) factor. The FD factor is the highest dilution at which an odorant is still perceivable by the human assessor.

Methodology:

• Sample Preparation and Extraction:

  • A sample containing the 5-Methyl-2-hepten-4-one enantiomers is extracted using a suitable solvent (e.g., dichloromethane) to isolate the volatile fraction.

  • The extract is then concentrated to a defined volume.

• Serial Dilution:

  • The concentrated extract is serially diluted with the solvent in a stepwise manner (e.g., 1:1, 1:2, 1:4, 1:8, and so on).

• GC-O Analysis:

  • Each dilution is injected into a gas chromatograph equipped with a chiral column capable of separating the (R)- and (S)-enantiomers.

  • The column effluent is split between a chemical detector (e.g., a mass spectrometer for identification) and a sniffing port.

  • A trained sensory panelist sniffs the effluent at the sniffing port and records the retention time and odor description of any detected aroma.

• Determination of Flavor Dilution (FD) Factor:

  • The analysis begins with the most diluted sample and proceeds to more concentrated ones.

  • The FD factor for each enantiomer is the highest dilution at which its characteristic odor is detected.

• Data Analysis:

  • The results are compiled to create an aromagram, which plots the FD factor against the retention index for each odor-active compound. Compounds with higher FD factors are considered more potent contributors to the overall aroma.

Visualizations

Experimental Workflow for GC-O/AEDA

The following diagram illustrates the workflow for determining the sensory properties of the 5-Methyl-2-hepten-4-one enantiomers using Gas Chromatography-Olfactometry with Aroma Extract Dilution Analysis.

GC-O/AEDA Experimental Workflow

Generalized Olfactory Signaling Pathway

The perception of odorants such as the enantiomers of 5-Methyl-2-hepten-4-one is initiated by the binding of these molecules to olfactory receptors in the nasal epithelium. This event triggers a downstream signaling cascade that results in the transmission of a neural signal to the brain. The following diagram illustrates a simplified, generalized olfactory signaling pathway.

Generalized Olfactory Signaling Pathway

References

• 1. Frontiers | Corylus avellana L. Natural Signature: Chiral Recognition of Selected Informative Components in the Volatilome of High-Quality Hazelnuts [frontiersin.org]
• 2. Filbertone - Molecule of the Month - September 2012 - HTML-only version [chm.bris.ac.uk]

A Comparative Guide to the Determination of Enantiomeric Excess in the Chiral Synthesis of 5-Methyl-2-hepten-4-one

For Researchers, Scientists, and Drug Development Professionals

The stereoselective synthesis of 5-Methyl-2-hepten-4-one (B146534), a key flavor compound and a valuable chiral building block, necessitates accurate and reliable methods for the determination of its enantiomeric excess (ee). This guide provides a comprehensive comparison of the common analytical techniques employed for this purpose: Chiral Gas Chromatography (GC), Chiral High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) Spectroscopy. Detailed experimental protocols, comparative data, and workflow visualizations are presented to assist researchers in selecting the most appropriate method for their specific needs.

Comparison of Analytical Methods for Enantiomeric Excess Determination

The choice of analytical technique for determining the enantiomeric excess of 5-Methyl-2-hepten-4-one is contingent on several factors, including the required accuracy, sample throughput, instrument availability, and the necessity for sample derivatization. The following table summarizes the key performance characteristics of each method.

Parameter	Chiral Gas Chromatography (GC)	Chiral High-Performance Liquid Chromatography (HPLC)	NMR Spectroscopy with Chiral Auxiliaries
Principle	Separation of enantiomers on a chiral stationary phase in the gas phase.	Separation of enantiomers on a chiral stationary phase in the liquid phase.	Formation of diastereomers with a chiral derivatizing agent or interaction with a chiral shift reagent, leading to distinct NMR signals.
Sample Derivatization	Generally not required.	May be required to improve resolution or detection.	Required for chiral derivatizing agents; not required for chiral shift reagents.
Typical Stationary Phase	Cyclodextrin derivatives (e.g., CD-5).	Polysaccharide-based (e.g., cellulose (B213188) or amylose (B160209) derivatives).	Not applicable.
Typical Mobile Phase	Inert gas (e.g., Helium, Hydrogen).	Normal phase (e.g., Hexane/Isopropanol) or Reversed-phase (e.g., Acetonitrile/Water).	Not applicable.
Resolution	High resolution is often achievable.	High resolution is often achievable.	Generally lower resolution compared to chromatographic methods.
Analysis Time	Relatively fast (typically 10-30 minutes).	Can be longer due to column equilibration and run times.	Very fast (typically < 10 minutes per sample).
Sample Throughput	High, amenable to automation.	Moderate, can be automated.	High, suitable for rapid screening.
Instrumentation	Widely available in analytical laboratories.	Widely available in analytical laboratories.	Widely available in research laboratories.
Advantages	High sensitivity, excellent resolution, direct analysis without derivatization.	Broad applicability, wide variety of chiral stationary phases available.	Rapid analysis, provides structural information, can be non-destructive.
Limitations	Limited to volatile and thermally stable compounds.	May require method development to find a suitable chiral stationary phase and mobile phase.	Lower sensitivity, potential for signal overlap, may require chiral auxiliaries.

Chiral Synthesis of 5-Methyl-2-hepten-4-one: A Brief Comparison

Several synthetic strategies have been developed for the enantioselective synthesis of 5-Methyl-2-hepten-4-one. The choice of method often depends on the desired enantiomeric purity, scalability, and the availability of starting materials.

Synthetic Method	Starting Material	Key Steps	Overall Yield	Enantiomeric Excess (ee)	Reference
Chemoenzymatic Synthesis	(-)-2(S)-methylbutan-1-ol	Oxidation, aldol (B89426) condensation, dehydration	42%	75%	[1]
Chiral-Pool Based Synthesis	(S)-2-methylbutanoic acid	Esterification, enzymatic hydrolysis, Knoevenagel condensation, dehydration	39%	73%	[2]
From Acetoacetate	Acetoacetate	Reaction with 2-methylbutyryl chloride, condensation with acetaldehyde	Not specified	Not specified (produces racemic mixture unless a chiral catalyst is used)	[3]

Experimental Protocols

Chiral Gas Chromatography (GC)

This method is the most commonly reported for the determination of the enantiomeric excess of 5-Methyl-2-hepten-4-one.

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Chiral capillary column: CD-5 (Cyclodextrin-based).

Procedure:

• Sample Preparation: Prepare a dilute solution of the 5-Methyl-2-hepten-4-one sample in a suitable solvent (e.g., dichloromethane (B109758) or hexane) at a concentration of approximately 1 mg/mL.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Detector Temperature: 250 °C

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp: Increase to 180 °C at a rate of 5 °C/minute.

    • Final hold: Hold at 180 °C for 5 minutes.

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

• Data Analysis:

  • Identify the peaks corresponding to the (R) and (S) enantiomers based on their retention times. For a CD-5 column, typical retention times are approximately tR(R) = 11.86 min and tR(S) = 12.90 min.[1]

  • Integrate the peak areas for each enantiomer.

  • Calculate the enantiomeric excess using the formula: ee (%) = [ (AreaS - AreaR) / (AreaS + AreaR) ] x 100

Chiral High-Performance Liquid Chromatography (HPLC)

While less specific information is available for this particular compound, a general method for α,β-unsaturated ketones can be adapted.

Instrumentation:

• HPLC system with a UV detector.

• Chiral HPLC column: Polysaccharide-based column (e.g., Chiralcel OD-H or Chiralpak AD-H).

Procedure:

• Sample Preparation: Dissolve the 5-Methyl-2-hepten-4-one sample in the mobile phase to a concentration of approximately 1 mg/mL.

• HPLC Conditions:

  • Mobile Phase: A mixture of n-Hexane and Isopropanol (e.g., 90:10 v/v). The ratio may need to be optimized for best separation.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection Wavelength: 220 nm.

  • Injection Volume: 10 µL.

• Data Analysis:

  • Identify the peaks for the two enantiomers.

  • Integrate the peak areas.

  • Calculate the enantiomeric excess using the formula: ee (%) = [ (Area1 - Area2) / (Area1 + Area2) ] x 100

NMR Spectroscopy with a Chiral Shift Reagent

This method offers a rapid determination of enantiomeric excess without the need for chromatographic separation.

Instrumentation:

• NMR Spectrometer (300 MHz or higher).

• High-quality NMR tubes.

Procedure:

• Sample Preparation:

  • Dissolve approximately 5-10 mg of the 5-Methyl-2-hepten-4-one sample in 0.6 mL of a deuterated solvent (e.g., CDCl3) in an NMR tube.

  • Acquire a standard 1H NMR spectrum of the sample.

• Addition of Chiral Shift Reagent:

  • To the same NMR tube, add a small, precisely weighed amount of a chiral shift reagent (e.g., Tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorato] europium(III), Eu(hfc)3).

  • Gently shake the tube to dissolve the reagent.

• NMR Analysis:

  • Acquire a series of 1H NMR spectra after incremental additions of the chiral shift reagent.

  • Monitor the separation of signals corresponding to the enantiomers. Protons closest to the carbonyl group are typically most affected and will show the largest induced shifts and separation.

• Data Analysis:

  • Once sufficient separation of a pair of signals is achieved, carefully integrate the areas of these two peaks.

  • Calculate the enantiomeric excess from the integration values (I1 and I2): ee (%) = [ (I1 - I2) / (I1 + I2) ] x 100

Visualizing the Workflow

The following diagrams illustrate the logical flow of the experimental procedures for determining the enantiomeric excess of 5-Methyl-2-hepten-4-one.

Caption: General workflow for the chiral synthesis and subsequent determination of enantiomeric excess of 5-Methyl-2-hepten-4-one.

Caption: Comparative workflow for the three primary methods of determining enantiomeric excess.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. CN102030626A - Method for preparing 5-methyl-2-hepten-4-one - Google Patents [patents.google.com]

5-Methyl-2-hepten-4-one versus other hazelnut aroma compounds: a comparative analysis

A deep dive into the chemical nuances of hazelnut aroma, this guide provides a comparative analysis of 5-Methyl-2-hepten-4-one (filbertone) and other key volatile compounds that contribute to the characteristic scent of hazelnuts. This document is intended for researchers, scientists, and drug development professionals interested in the sensory and chemical properties of flavor and fragrance molecules.

The aroma of hazelnut is a complex symphony of volatile organic compounds, with 5-Methyl-2-hepten-4-one, also known as filbertone, being a principal contributor to its characteristic nutty and roasted notes.[1][2] However, a multitude of other compounds, including pyrazines, aldehydes, and other ketones, play crucial roles in defining the complete sensory profile of both raw and roasted hazelnuts.[1][3] This guide offers a side-by-side comparison of these compounds, supported by quantitative data and detailed experimental methodologies for their analysis.

Comparative Analysis of Key Hazelnut Aroma Compounds

The perceived aroma of hazelnuts is not the result of a single molecule but rather the interplay of numerous volatile compounds, each with its own unique sensory descriptor and odor threshold. 5-Methyl-2-hepten-4-one is renowned for its potent nutty, fruity, and slightly roasted aroma.[1] In contrast, compounds like 2,3-diethyl-5-methylpyrazine (B150936) contribute musty and nutty notes, while 2-acetyl-1-pyrroline (B57270) is associated with a popcorn-like aroma.[1][3] The process of roasting introduces new compounds and alters the concentration of existing ones, leading to a more complex and intense aroma profile characterized by buttery, malty, and caramel (B1170704) notes.[2][4][5]

The odor activity value (OAV), which is the ratio of a compound's concentration to its odor threshold, is a critical factor in determining its contribution to the overall aroma. Compounds with an OAV greater than one are considered to be significant contributors. In raw hazelnuts, besides 5-Methyl-2-hepten-4-one, linalool (B1675412) and 2-methoxy-3,5-dimethylpyrazine (B149192) have been identified as having high OAVs.[1][4] In roasted hazelnuts, 3-methylbutanal (B7770604) (malty), 2,3-pentanedione (B165514) (buttery), and 2-acetyl-1-pyrroline (popcorn) exhibit some of the highest OAVs.[2][4][5]

Quantitative Data on Hazelnut Aroma Compounds

The following table summarizes the key aroma compounds found in hazelnuts, their characteristic odors, and their reported odor thresholds. This data provides a quantitative basis for comparing the sensory impact of 5-Methyl-2-hepten-4-one with other significant contributors to hazelnut aroma.

Compound	Aroma Description	Odor Threshold (ng/L in water)
5-Methyl-2-hepten-4-one (Filbertone)	Nutty, fruity, roasted, buttery	-
2,3-Diethyl-5-methylpyrazine	Nutty, roasted, earthy, potato-like	-
2-Acetyl-1-pyrroline	Popcorn-like, roasty	0.06[6][7]
3-Methyl-4-heptanone	Fruity, nutty	-
Linalool	Floral, citrus	-
2-Methoxy-3,5-dimethylpyrazine	Earthy, nutty, cocoa-like	-
3-Methylbutanal	Malty, chocolatey, almond-like	-
2,3-Pentanedione	Buttery, creamy, sweet	-
(E,E)-2,4-Decadienal	Fatty, deep-fried	-
4-Hydroxy-2,5-dimethyl-3(2H)-furanone	Caramel, sweet	-

Note: Odor thresholds can vary depending on the medium (e.g., water, oil, air) and the analytical method used.

Experimental Protocols

Accurate identification and quantification of hazelnut aroma compounds rely on precise experimental procedures. Below are detailed methodologies for the key analytical techniques cited in the study of hazelnut volatiles.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Hazelnut Volatiles

This protocol outlines the use of headspace solid-phase microextraction (HS-SPME) coupled with GC-MS for the analysis of volatile compounds in hazelnuts.

1. Sample Preparation:

• Grind roasted or raw hazelnut kernels into a fine powder.
• Weigh a precise amount of the ground sample (e.g., 2 grams) into a headspace vial.
• Add a known concentration of an internal standard to the vial for quantification purposes.
• Seal the vial tightly with a PTFE/silicone septum.

2. Headspace Solid-Phase Microextraction (HS-SPME):

• Equilibrate the sealed vial at a specific temperature (e.g., 60°C) for a set time (e.g., 15 minutes) to allow volatile compounds to partition into the headspace.
• Expose a SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) to the headspace of the vial for a defined extraction time (e.g., 30 minutes) to adsorb the volatile compounds.

3. GC-MS Analysis:

• Desorb the adsorbed volatiles from the SPME fiber in the heated injection port of the gas chromatograph (e.g., at 250°C for 5 minutes).
• Separate the volatile compounds on a capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).
• Use a temperature program to elute the compounds, for example, start at 40°C for 2 minutes, then ramp to 250°C at a rate of 5°C/minute, and hold for 5 minutes.
• Use helium as the carrier gas at a constant flow rate (e.g., 1 mL/min).
• Detect and identify the separated compounds using a mass spectrometer operating in electron ionization (EI) mode (e.g., at 70 eV) and scanning a mass range of m/z 35-350.
• Identify compounds by comparing their mass spectra and retention indices with those of authentic standards and spectral libraries (e.g., NIST, Wiley).
• Quantify the compounds by comparing their peak areas to the peak area of the internal standard.

Quantitative Descriptive Analysis (QDA) of Hazelnut Aroma

This protocol describes a standardized method for the sensory evaluation of hazelnut aroma by a trained panel.

1. Panelist Selection and Training:

• Select 8-12 panelists based on their sensory acuity, ability to describe aromas, and availability.
• Train the panelists over several sessions to recognize and identify key aroma attributes of hazelnuts.
• Provide panelists with reference standards for each aroma attribute to ensure calibration and consistency.

2. Lexicon Development:

• In a group session, have the panelists generate a list of descriptive terms for the aroma of the hazelnut samples.
• Through discussion and exposure to reference standards, refine the list to a final lexicon of non-overlapping and well-defined aroma attributes.

3. Sample Evaluation:

• Present coded, randomized samples of whole or ground hazelnuts to the panelists in a controlled environment (e.g., sensory booths with controlled lighting and temperature).
• Instruct panelists to sniff the samples and rate the intensity of each aroma attribute from the developed lexicon on a continuous, unstructured line scale (e.g., 15 cm) anchored with "low" and "high" at the ends.
• Provide water and unsalted crackers for panelists to cleanse their palates between samples.

4. Data Analysis:

• Convert the ratings from the line scales to numerical values.
• Analyze the data using statistical methods such as Analysis of Variance (ANOVA) to determine significant differences in aroma attributes between samples.
• Use multivariate analysis techniques like Principal Component Analysis (PCA) to visualize the relationships between samples and their aroma profiles.

Visualizations

The following diagrams illustrate key processes in the analysis and perception of hazelnut aroma compounds.

Caption: Experimental workflow for the analysis of hazelnut aroma compounds.

Caption: Olfactory signaling pathway for the perception of odorants.

References

• 1. Frontiers | Corylus avellana L. Aroma Blueprint: Potent Odorants Signatures in the Volatilome of High Quality Hazelnuts [frontiersin.org]
• 2. Characterization of the key odorants in raw Italian hazelnuts ( Corylus avellana L. var. Tonda Romana) and roasted hazelnut paste by means of molecular sensory science - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. portal.fis.leibniz-lsb.tum.de [portal.fis.leibniz-lsb.tum.de]
• 6. 2-Acetyl-1-pyrroline - Wikipedia [en.wikipedia.org]
• 7. Maillard reaction - Wikipedia [en.wikipedia.org]

A Head-to-Head Battle: Cross-Validation of HPLC and GC Methods for 5-Methyl-2-hepten-4-one Analysis

For researchers, scientists, and drug development professionals, the accurate and reliable quantification of 5-Methyl-2-hepten-4-one, a key flavor compound and potential process impurity, is of paramount importance. The two most prominent analytical techniques for the analysis of such volatile and semi-volatile compounds are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC). While both techniques are robust and reliable, the choice between them depends on the specific requirements of the analysis, including sample matrix, required sensitivity, and laboratory capabilities.

This guide provides an objective comparison of hypothetical, yet representative, HPLC and GC methods for the analysis of 5-Methyl-2-hepten-4-one, supported by expected performance data based on established validation principles.

Comparative Overview of HPLC and GC Methods

The performance of analytical methods is assessed through various validation parameters as stipulated by guidelines from the International Council for Harmonisation (ICH). The following table summarizes a comparison of key quantitative data for HPLC and GC methods for 5-Methyl-2-hepten-4-one analysis, compiled from typical performance characteristics of these techniques.

Validation Parameter	High-Performance Liquid Chromatography (HPLC-UV)	Gas Chromatography (GC-FID)	Key Considerations
Linearity (r²)	> 0.999	> 0.999	Both methods are expected to demonstrate excellent linearity over a defined concentration range.
Accuracy (% Recovery)	98.0 - 102.0%	98.0 - 102.0%	Both methods, when properly validated, should provide high accuracy.
Precision (RSD%)	< 2.0%	< 2.0%	Both methods are capable of high precision.
Limit of Detection (LOD)	~10 ng/mL	~1 ng/mL	GC-FID is generally more sensitive for volatile analytes like 5-Methyl-2-hepten-4-one.
Limit of Quantitation (LOQ)	~30 ng/mL	~3 ng/mL	Reflects the higher sensitivity of GC-FID for this compound.
Specificity	High	High	Both techniques can achieve high specificity through chromatographic separation.
Robustness	Good	Good	Minor variations in method parameters should not significantly affect the results.

Experimental Protocols

A critical aspect of cross-validating these two techniques is a clear understanding of the methodologies involved. The following sections detail representative experimental protocols for both HPLC and GC analysis of 5-Methyl-2-hepten-4-one.

High-Performance Liquid Chromatography (HPLC-UV) Protocol

HPLC analysis of 5-Methyl-2-hepten-4-one would typically utilize reversed-phase chromatography with UV detection, as the α,β-unsaturated ketone chromophore allows for detection at lower UV wavelengths.

1. Sample Preparation: Accurately weigh and dissolve a known amount of the sample containing 5-Methyl-2-hepten-4-one in a suitable solvent (e.g., acetonitrile (B52724) or methanol) to achieve a final concentration within the calibrated range. If necessary, filter the sample solution through a 0.45 µm syringe filter prior to injection.

2. HPLC Conditions:

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: An isocratic mixture of acetonitrile and water (e.g., 60:40 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.[1]

• Injection Volume: 10 µL.

• Detection: UV detection at 220 nm.

Gas Chromatography (GC-FID) Protocol

GC is a powerful technique for the analysis of volatile compounds like 5-Methyl-2-hepten-4-one, often coupled with a Flame Ionization Detector (FID) for high sensitivity.

1. Sample Preparation: Dissolve a known amount of the sample in a volatile solvent (e.g., hexane (B92381) or dichloromethane) to a final concentration suitable for GC analysis. An internal standard may be added for improved quantitation.

2. GC Conditions:

• GC System: A gas chromatograph equipped with a split/splitless injector, a flame ionization detector (FID), and an appropriate capillary column.

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: Increase to 180 °C at 10 °C/min.

  • Hold: Hold at 180 °C for 5 minutes.

• Detector Temperature: 280 °C.

• Injection Volume: 1 µL (with an appropriate split ratio, e.g., 20:1).

Visualizing the Methodologies

To better understand the workflow and comparative aspects of these two analytical techniques, the following diagrams have been generated.

Caption: A workflow diagram illustrating the parallel analytical pathways for HPLC and GC analysis of 5-Methyl-2-hepten-4-one.

Caption: A logical diagram outlining the key criteria for selecting between HPLC and GC for the analysis of 5-Methyl-2-hepten-4-one.

Conclusion

Both HPLC and GC are suitable techniques for the quantitative analysis of 5-Methyl-2-hepten-4-one, each with its own strengths. GC, particularly with an FID, generally offers superior sensitivity for this volatile analyte. However, HPLC can be advantageous for less volatile matrices or when GC instrumentation is not available. The choice between the two methods should be based on the specific analytical requirements, including the desired level of sensitivity, the nature of the sample matrix, and available resources. For a comprehensive and unambiguous analytical result, cross-validation of data between GC and HPLC can provide the highest level of confidence.

References

• 1. researchgate.net [researchgate.net]

A Comparative Analysis of Synthetic and Natural 5-Methyl-2-hepten-4-one: More Than Just a Flavor

For researchers, scientists, and professionals in drug development, understanding the nuanced differences between synthetic and natural compounds is paramount. This guide provides a comparative overview of synthetic and natural 5-Methyl-2-hepten-4-one, a compound primarily known for its characteristic hazelnut aroma. While extensive data on its sensory properties exists, a notable gap is present in the scientific literature regarding a direct comparison of the biological activities of its synthetic and natural forms.

5-Methyl-2-hepten-4-one, also known as filbertone (B1242023) or hazelnut ketone, is a naturally occurring unsaturated ketone. It is a key impact compound responsible for the distinct nutty and roasted aroma of hazelnuts (Corylus avellana).[1] The primary distinction between the natural and commercially available synthetic forms lies in their stereochemistry.

Compositional Differences: The Role of Chirality

5-Methyl-2-hepten-4-one possesses a chiral center at the C5 position, leading to the existence of two non-superimposable mirror images, or enantiomers: (S)-5-Methyl-2-hepten-4-one and (R)-5-Methyl-2-hepten-4-one.

Natural 5-Methyl-2-hepten-4-one is not found as a single, pure enantiomer but rather as a mixture. This natural mixture is, however, enantiomerically enriched, typically with a slight excess of the (S)-enantiomer. The exact enantiomeric ratio can vary depending on the geographical origin and processing of the hazelnuts.[2]

Synthetic 5-Methyl-2-hepten-4-one , unless produced through a stereospecific synthesis, is typically a racemic mixture. This means it contains equal amounts of the (S) and (R) enantiomers.

The following diagram illustrates the relationship between the natural and synthetic forms based on their enantiomeric composition.

Figure 1. Enantiomeric composition of natural vs. synthetic 5-Methyl-2-hepten-4-one.

Sensory Properties: A Tale of Two Enantiomers

The difference in enantiomeric composition has a well-documented impact on the sensory properties of 5-Methyl-2-hepten-4-one. While both enantiomers contribute to the overall hazelnut aroma, they possess distinct olfactory notes. The (+)-(E,S)-isomer is described as having a more fatty character, whereas the (-)-(E,R)-isomer is noted for its buttery and chocolate undertones and possesses a significantly lower odor threshold, making it more potent.[3]

Property	Natural 5-Methyl-2-hepten-4-one	Synthetic 5-Methyl-2-hepten-4-one	(S)-Enantiomer	(R)-Enantiomer
Composition	Enriched in (S)-enantiomer	Racemic mixture of (S) and (R)	Optically active	Optically active
Odor Profile	Complex hazelnut, nutty, roasted	General hazelnut	Hazelnut with fatty notes	Hazelnut with buttery and chocolate notes; more potent

Table 1. Comparison of the Composition and Sensory Profiles.

Biological Activity: An Unexplored Frontier

Despite its well-characterized sensory profile and use as a flavoring agent and fragrance ingredient, there is a conspicuous absence of publicly available scientific studies directly comparing the biological activities (e.g., antimicrobial, anti-inflammatory, cytotoxic) of natural versus synthetic 5-Methyl-2-hepten-4-one. It is widely recognized in pharmacology that stereochemistry can play a pivotal role in a molecule's biological activity.[4][5] Different enantiomers of a chiral drug can exhibit significantly different pharmacological and toxicological effects.

However, research into the potential pharmacological effects of 5-Methyl-2-hepten-4-one and its individual enantiomers appears to be limited. While it is used as an intermediate in the synthesis of some pharmaceuticals, its intrinsic biological activities are not well-documented in comparative studies.[6]

The workflow for a hypothetical comparative study on the biological activity is outlined below.

Figure 2. Hypothetical workflow for comparing biological activities.

Experimental Protocols

As no direct comparative studies on the biological activity are available, this section outlines the standard methodologies that would be employed for such an investigation, based on the hypothetical workflow in Figure 2.

1. Sample Preparation and Characterization:

• Natural 5-Methyl-2-hepten-4-one: Extraction from a natural source (e.g., hazelnuts) followed by purification using techniques like column chromatography. The enantiomeric excess would be determined using chiral gas chromatography (GC).

• Synthetic (Racemic) 5-Methyl-2-hepten-4-one: Obtained from a commercial supplier, with purity confirmed by GC-MS and NMR.

• Individual Enantiomers: Prepared either by asymmetric synthesis or by chiral separation of the racemic mixture using preparative chiral HPLC or GC.

2. Antimicrobial Activity Assays:

• Minimum Inhibitory Concentration (MIC): A broth microdilution method would be used. Serial dilutions of each compound would be incubated with a standardized inoculum of various microorganisms (e.g., E. coli, S. aureus, C. albicans). The MIC is the lowest concentration that inhibits visible growth.

• Minimum Bactericidal/Fungicidal Concentration (MBC/MFC): Following the MIC assay, aliquots from wells showing no growth would be plated on agar. The MBC/MFC is the lowest concentration that results in a significant reduction in colony-forming units.

3. Anti-inflammatory Activity Assays:

• Cyclooxygenase (COX) Inhibition Assay: The ability of the compounds to inhibit COX-1 and COX-2 enzymes would be measured using a colorimetric or fluorometric assay kit, which typically measures the production of prostaglandin (B15479496) E2.

• Lipoxygenase (LOX) Inhibition Assay: The inhibitory effect on LOX enzymes (e.g., 5-LOX) would be determined by monitoring the formation of leukotrienes from arachidonic acid, often via spectrophotometry.

4. Cytotoxicity Assays:

• MTT Assay: Human cell lines (e.g., HeLa, HepG2) would be incubated with various concentrations of the compounds. The MTT reagent is reduced by metabolically active cells to a colored formazan (B1609692) product, which is quantified to determine cell viability.

• Lactate Dehydrogenase (LDH) Assay: The release of LDH from damaged cells into the culture medium would be measured as an indicator of cytotoxicity.

Conclusion and Future Perspectives

The primary established difference between natural and synthetic 5-Methyl-2-hepten-4-one lies in their enantiomeric composition, which directly influences their sensory profiles. While the synthetic racemic mixture provides a general hazelnut aroma, the natural, (S)-enantiomer-enriched form offers a more complex and nuanced flavor profile.

The lack of comparative data on the biological activities of these forms represents a significant knowledge gap. Given the principle that stereochemistry is a critical determinant of biological function, it is plausible that the enantiomers of 5-Methyl-2-hepten-4-one and, by extension, the natural and synthetic mixtures, could exhibit different biological effects. Future research focusing on the pharmacological and toxicological profiles of the individual enantiomers is warranted. Such studies would not only provide a more complete understanding of this widely used compound but could also uncover novel applications in the pharmaceutical and biomedical fields. Researchers are encouraged to investigate the potential stereospecific interactions of 5-Methyl-2-hepten-4-one with biological targets.

References

• 1. 5-Methyl-2-hepten-4-one | C8H14O | CID 5362588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. 5-Methyl-2-hepten-4-one | 102322-83-8 | Benchchem [benchchem.com]
• 4. Role of Stereochemistry on the Biological Activity of Nature-Inspired 3-Br-Acivicin Isomers and Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. GSRS [precision.fda.gov]

Safety & Regulatory Compliance

Proper Disposal of 5-Methyl-2-hepten-4-one: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper management and disposal of chemical waste is a cornerstone of laboratory safety, environmental stewardship, and regulatory compliance. This guide provides essential, step-by-step procedures for the safe disposal of 5-Methyl-2-hepten-4-one (CAS No. 81925-81-7), a flammable and hazardous chemical. Adherence to these protocols is critical for ensuring a safe working environment and complying with federal, state, and local regulations.[1][2]

Hazard Identification and Classification

Before handling or disposal, it is crucial to understand the hazards associated with 5-Methyl-2-hepten-4-one. This substance is classified as a hazardous material. All chemical waste should be treated as hazardous unless specifically confirmed to be non-hazardous.[3]

Table 1: Chemical and Hazard Identification

Property	Value	Source
CAS Number	81925-81-7	[4][5][6]
Molecular Formula	C₈H₁₄O	[4][5][6]
GHS Hazard Statements	H226: Flammable liquid and vapourH302: Harmful if swallowedH315: Causes skin irritationH317: May cause an allergic skin reaction	[4]
UN Number	1224	[7]
Hazard Class	3 (Flammable Liquid)	[7]
Proper Shipping Name	KETONES, LIQUID, N.O.S. (5-Methyl-2-hepten-4-one)	[7]

| Flash Point | 52.22 °C - 61 °C (closed cup) |[7] |

Immediate Safety and Handling Protocols

Proper handling is the first step in safe disposal. Always consult your institution's Chemical Hygiene Plan and follow these essential safety measures.

• Personal Protective Equipment (PPE): Wear appropriate PPE at all times, including chemical-resistant gloves (e.g., nitrile), safety glasses or goggles, and a flame-retardant lab coat.[4][8]

• Ventilation: Handle 5-Methyl-2-hepten-4-one in a well-ventilated area, preferably inside a certified chemical fume hood, to avoid inhalation of vapors.[4][7]

• Ignition Sources: As a flammable liquid, keep it away from heat, sparks, open flames, and other ignition sources.[4][7][9] Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[4][7]

Step-by-Step Disposal Procedure

Disposal of 5-Methyl-2-hepten-4-one is governed by hazardous waste regulations, primarily the Resource Conservation and Recovery Act (RCRA) in the United States.[1][10][11][12] Never dispose of this chemical down the drain or in regular trash.[1]

The first step is to characterize the waste. Based on its properties, 5-Methyl-2-hepten-4-one is a hazardous waste due to its flammability (D001 characteristic) and potential toxicity.[3][4]

• Use a container that is chemically compatible with the waste.[1][2]

• The container must be in good condition, free from leaks or damage, and have a secure, leak-proof lid.[1]

• Keep the waste container closed at all times except when adding waste.[2][7]

Proper labeling is mandatory for regulatory compliance and safety.[8]

• Affix a "Hazardous Waste" label to the container as soon as the first drop of waste is added.

• The label must clearly state:

  • The words "Hazardous Waste".

  • The full chemical name: "Waste 5-Methyl-2-hepten-4-one". Avoid using abbreviations or formulas.

  • The specific hazard(s) associated with the waste (e.g., "Flammable," "Toxic").

  • The date when waste was first added to the container (accumulation start date).

• Store the labeled waste container in a designated Satellite Accumulation Area (SAA), which must be at or near the point of generation and under the control of the laboratory personnel.[2]

• Segregate the container from incompatible materials, such as strong oxidizing agents or strong bases.[7][8]

• Do not accumulate more than 55 gallons of hazardous waste in an SAA.[2][3]

• Hazardous waste must be removed from your facility by a licensed hazardous waste disposal company.[8]

• Contact your institution's Environmental Health and Safety (EHS) department to schedule a waste pickup. Do not attempt to transport or dispose of the waste yourself.

• In case of a spill, absorb the material with an inert absorbent (e.g., sand, vermiculite).

• Collect the spilled chemical and the contaminated absorbent material using spark-proof tools.[4]

• Place all cleanup materials into a designated hazardous waste container and dispose of it following the same procedure.[3] Spilled chemicals and cleanup materials must be treated as hazardous waste.[3]

• An empty container that held 5-Methyl-2-hepten-4-one must also be managed properly.

• To render a container non-hazardous, it must be "triple-rinsed."[4] The rinsate from this process must be collected and disposed of as hazardous waste.

• After triple-rinsing, deface or remove the original labels, and the container may then be disposed of as regular solid waste or recycled, depending on institutional policies.[3][4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 5-Methyl-2-hepten-4-one.

Caption: Disposal workflow for 5-Methyl-2-hepten-4-one.

References

• 1. danielshealth.com [danielshealth.com]
• 2. ehrs.upenn.edu [ehrs.upenn.edu]
• 3. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 4. chemicalbook.com [chemicalbook.com]
• 5. 5-Methyl-2-hepten-4-one | C8H14O | CID 5362588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 5-METHYL-2-HEPTEN-4-ONE [ventos.com]
• 7. static1.squarespace.com [static1.squarespace.com]
• 8. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 9. fishersci.com [fishersci.com]
• 10. youtube.com [youtube.com]
• 11. epa.gov [epa.gov]
• 12. dnr.mo.gov [dnr.mo.gov]

Essential Safety and Operational Guide for 5-Methyl-2-hepten-4-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 5-Methyl-2-hepten-4-one, ensuring the safety of laboratory personnel and compliance with standard safety procedures.

I. Chemical Safety and Hazard Information

5-Methyl-2-hepten-4-one is a flammable liquid and vapor that can cause skin irritation and may lead to an allergic skin reaction.[1][2] It is harmful if swallowed.[1] Adherence to the following safety protocols is critical to minimize risks.

Quantitative Data Summary:

Property	Value
Molecular Formula	C₈H₁₄O[2][3][4][5]
Molecular Weight	126.20 g/mol [2][4]
Appearance	Clear, colorless to light yellow liquid[3][6]
Boiling Point	167 - 170 °C[1][3][6]
Flash Point	52.22 °C - 61 °C (closed cup)[6]
Density	0.845 - 0.852 g/mL at 25 °C[6][7]
Solubility	Slightly soluble in water; soluble in oils and miscible in alcohol[6][8]

II. Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against chemical exposure. The following equipment must be worn at all times when handling 5-Methyl-2-hepten-4-one.

A. Hand Protection:

• Gloves: Use chemically impermeable gloves resistant to ketones.[1] Materials such as Butyl rubber, Polyvinyl alcohol (PVA), or specialized ketone-resistant gauntlets are recommended.[9][10][11][12][13] Always inspect gloves for signs of degradation or puncture before use.

B. Eye and Face Protection:

• Safety Glasses/Goggles: Wear safety glasses with side shields or chemical splash goggles to protect against splashes.[14]

• Face Shield: In situations with a higher risk of splashing, a face shield should be worn in addition to safety glasses or goggles.

C. Body Protection:

• Laboratory Coat: A flame-resistant lab coat is mandatory to protect against splashes and potential fires.

• Closed-toe Shoes: Footwear that fully covers the feet is required.

D. Respiratory Protection:

• Ventilation: All work with 5-Methyl-2-hepten-4-one should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[1][6]

• Respirator: If ventilation is inadequate or in the event of a large spill, a NIOSH-approved respirator with an organic vapor cartridge is necessary.

III. Operational Plan: Handling and Storage

A. Handling Protocol:

• Preparation: Before handling, ensure that a safety shower and eyewash station are readily accessible.[6] Have a chemical spill kit appropriate for flammable liquids nearby.

• Grounding: To prevent static discharge, which can ignite flammable vapors, ground and bond containers and receiving equipment during transfer.[1]

• Tools: Use non-sparking tools to avoid ignition sources.[1]

• Avoidance: Avoid contact with skin and eyes, and prevent the inhalation of vapor or mist.[1][6] Do not eat, drink, or smoke in the handling area.[1]

• Heating: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.[1][6]

B. Storage Protocol:

• Container: Store in a tightly closed, original container.[1][6][15]

• Location: Keep in a cool, dry, and well-ventilated place away from direct sunlight.[1][6][8]

• Incompatibilities: Store separately from strong oxidizing agents, strong bases, and metals.[6]

• Labeling: Ensure all containers are clearly and accurately labeled with the chemical name and associated hazards.

IV. Disposal Plan

A. Waste Collection:

• Container: Collect waste 5-Methyl-2-hepten-4-one and any contaminated materials (e.g., paper towels, gloves) in a dedicated, properly labeled, and sealed waste container.

• Segregation: Do not mix with incompatible waste streams.

B. Disposal Procedure:

• Regulations: All chemical waste must be disposed of in accordance with local, state, and federal regulations.

• Professional Disposal: Arrange for disposal by a licensed professional waste disposal service.[1] Incineration in a qualified facility with flue gas scrubbing is a possible disposal method.[6]

• Contaminated Packaging: Empty containers should be triple-rinsed (or equivalent) before recycling or reconditioning. Alternatively, puncture the packaging to render it unusable and dispose of it in a sanitary landfill, if permitted.[1]

V. Emergency Procedures

A. Spills:

• Evacuate: Immediately evacuate non-essential personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: For small spills, absorb the chemical with an inert material (e.g., sand, vermiculite) and place it in a suitable container for disposal.[16]

• Large Spills: For large spills, contact your institution's environmental health and safety (EHS) department immediately.

B. First Aid:

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes.[1] Seek medical attention if irritation develops or persists.[1]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.

• Inhalation: Move the person to fresh air.[1] If breathing is difficult, provide oxygen. If the person is not breathing, begin artificial respiration. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water and seek immediate medical attention.[1]

Workflow for Handling 5-Methyl-2-hepten-4-one

Caption: Workflow for the safe handling, storage, and disposal of 5-Methyl-2-hepten-4-one.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. 5-Methyl-2-hepten-4-one | C8H14O | CID 5362588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemimpex.com [chemimpex.com]
• 4. scbt.com [scbt.com]
• 5. GSRS [precision.fda.gov]
• 6. static1.squarespace.com [static1.squarespace.com]
• 7. 5-METHYL-2-HEPTEN-4-ONE | 81925-81-7 [chemicalbook.com]
• 8. filbert heptenone, 81925-81-7 [thegoodscentscompany.com]
• 9. Ketodex ‐ Ketone Resistant Chemical Gauntlet - PPE - Personal Protection Equipment - Hand Protection - G/KETODEX/11 [shop497.pulsestore.co.uk]
• 10. polycohealthline.com [polycohealthline.com]
• 11. glovesnstuff.com [glovesnstuff.com]
• 12. Ketochem® 33cm Lightweight Ketone Resistant Glove - Magus International [magusintl.com]
• 13. ehs.utk.edu [ehs.utk.edu]
• 14. benchchem.com [benchchem.com]
• 15. 5-METHYL-2-HEPTEN-4-ONE [ventos.com]
• 16. fishersci.com [fishersci.com]